2-Bromo-4-fluoro-1-iodobenzene

• CAS: 202865-73-4

Core Science & Biosynthesis

An In-depth Technical Guide to the Physical Properties of 2-Bromo-4-fluoro-1-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-Bromo-4-fluoro-1-iodobenzene, a key intermediate in organic synthesis. The information is curated for researchers and professionals in drug development and chemical sciences, presenting data in a structured format, detailing experimental methodologies, and illustrating its utility in synthetic chemistry.

Core Physical and Chemical Properties

2-Bromo-4-fluoro-1-iodobenzene is a tri-substituted aromatic compound with the chemical formula C₆H₃BrFI.[1][2] Its structure incorporates three different halogen substituents, which imparts a unique reactivity profile, making it a versatile building block in the synthesis of complex organic molecules, particularly in the pharmaceutical and advanced materials sectors.[3] The iodine atom is generally the most reactive site for palladium-catalyzed cross-coupling reactions, allowing for selective functionalization.[4]

Quantitative Data Summary

The physical properties of 2-Bromo-4-fluoro-1-iodobenzene are summarized in the table below for easy reference and comparison.

Property	Value	Reference
Molecular Formula	C₆H₃BrFI	[1][2]
Molecular Weight	300.89 g/mol	[2][5]
Appearance	Clear pale yellow to yellow or pink liquid	[1]
Boiling Point	224-225 °C (lit.)	[5][6]
Density	2.323 g/mL at 25 °C (lit.)	[5][6]
Refractive Index (n20/D)	1.6275 - 1.6315 (lit.)	[1][5][6]
Solubility	Not miscible or difficult to mix in water.	[6]
CAS Number	202865-73-4	[1][2][6]

Experimental Protocols

The following sections detail generalized experimental methodologies for determining the key physical properties listed above. These protocols are standard procedures in organic chemistry for characterizing liquid compounds.

3.1. Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure.[7] A common and efficient method for determining the boiling point of small quantities of a liquid is the capillary method.[7]

• Apparatus: A small test tube (fusion tube), a capillary tube sealed at one end, a thermometer, a heating apparatus (e.g., aluminum block heater or oil bath), and the liquid sample.[1][8]

• Procedure:

  • A small amount of the liquid (a few milliliters) is placed into the fusion tube.[1][5]

  • The capillary tube, with its open end downwards, is placed inside the fusion tube containing the liquid.[1][8]

  • The fusion tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb, and placed in the heating apparatus.[1]

  • The apparatus is heated gently. As the temperature rises, air trapped in the capillary tube will expand and exit as a slow stream of bubbles.[7]

  • Heating is continued until a rapid and continuous stream of bubbles emerges from the capillary tube.

  • The heating is then stopped, and the apparatus is allowed to cool.

  • The boiling point is the temperature at which the liquid just begins to enter the capillary tube. This occurs when the vapor pressure of the liquid equals the atmospheric pressure.[7][9]

3.2. Measurement of Density

Density is the mass per unit volume of a substance.[10] For a liquid like 2-Bromo-4-fluoro-1-iodobenzene, density can be determined by accurately measuring the mass of a known volume.

• Apparatus: An electronic balance (accurate to at least 0.01 g), a graduated cylinder or a more precise volumetric flask/pycnometer, and the liquid sample.[10][11]

• Procedure:

  • The mass of a clean, dry graduated cylinder is measured and recorded.[10]

  • A specific volume of the liquid (e.g., 5.0 mL) is carefully added to the graduated cylinder. The volume is read from the bottom of the meniscus.[10]

  • The combined mass of the graduated cylinder and the liquid is measured and recorded.[10]

  • The mass of the liquid is calculated by subtracting the mass of the empty cylinder from the combined mass.

  • The density is calculated using the formula: Density = Mass / Volume.[12]

  • The procedure can be repeated with different volumes to ensure precision and accuracy.[10] The temperature at which the measurement is made should always be recorded as density is temperature-dependent.

3.3. Determination of Refractive Index

The refractive index is a dimensionless number that describes how fast light travels through the material. It is a characteristic physical property that is often used to identify and assess the purity of liquid samples. The Abbe refractometer is a common instrument for this measurement.[3][13]

• Apparatus: An Abbe refractometer, a monochromatic light source (typically a sodium D-line at 589 nm), a dropper, and the liquid sample.

• Procedure:

  • The prisms of the refractometer are cleaned thoroughly with a suitable solvent (e.g., ethanol or acetone) and a soft tissue.[14]

  • A few drops of the liquid sample are placed on the surface of the lower prism using a dropper.[15]

  • The prisms are closed and locked. Water is circulated through the jackets surrounding the prisms to maintain a constant temperature, typically 20°C.[15]

  • The light source is switched on, and the eyepiece is adjusted to bring the crosshairs into focus.

  • The coarse and fine adjustment knobs are used to bring the boundary line between the light and dark fields into the field of view.

  • The compensator knob is adjusted to eliminate any color fringe and sharpen the boundary line.[15]

  • The adjustment knob is used to align the sharp boundary line precisely with the center of the crosshairs.[3][15]

  • The refractive index value is read directly from the instrument's scale.[15]

Application in Synthesis: A Workflow Example

2-Bromo-4-fluoro-1-iodobenzene is a valuable reagent in cross-coupling reactions, which are fundamental for forming carbon-carbon bonds.[3][4] The differential reactivity of the halogens allows for sequential, site-selective reactions. The diagram below illustrates a generalized workflow for a Suzuki-Miyaura cross-coupling reaction, a common application for this type of compound.

Caption: Generalized workflow for a Suzuki-Miyaura cross-coupling reaction.

This reaction typically involves three main steps: oxidative addition of the aryl halide to a Pd(0) complex, transmetalation with the organoboron reagent, and reductive elimination to yield the final product and regenerate the catalyst.[16][17] The use of a base is crucial for the transmetalation step.[16]

Safety and Handling

2-Bromo-4-fluoro-1-iodobenzene is an irritant. It is important to handle this chemical with appropriate safety precautions.

• Hazard Statements: Causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335).[2][5]

• Precautionary Measures:

  • Avoid breathing dust, fumes, gas, mist, vapors, or spray.[18]

  • Wear protective gloves, protective clothing, eye protection, and face protection.[18][19]

  • Use only in a well-ventilated area or outdoors.[19][20]

  • In case of contact with skin, wash with plenty of soap and water.[18]

  • If in eyes, rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing.[18]

• Storage: Store in a well-ventilated place and keep the container tightly closed.[18][20] The product may be light-sensitive and should be stored in the dark.[20]

References

• 1. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. cdn.juniata.edu [cdn.juniata.edu]
• 6. Sonogashira Coupling: Mechanism, Steps & Applications Explained [vedantu.com]
• 7. Video: Boiling Points - Concept [jove.com]
• 8. byjus.com [byjus.com]
• 9. scribd.com [scribd.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Measuring density | Class experiment | RSC Education [edu.rsc.org]
• 12. homesciencetools.com [homesciencetools.com]
• 13. Virtual Labs [mp-amrt.vlabs.ac.in]
• 14. scribd.com [scribd.com]
• 15. davjalandhar.com [davjalandhar.com]
• 16. news-medical.net [news-medical.net]
• 17. chem.libretexts.org [chem.libretexts.org]
• 18. Yoneda Labs [yonedalabs.com]
• 19. Sonogashira Coupling [organic-chemistry.org]
• 20. byjus.com [byjus.com]

2-Bromo-4-fluoro-1-iodobenzene CAS number 202865-73-4

An In-depth Technical Guide to 2-Bromo-4-fluoro-1-iodobenzene

CAS Number: 202865-73-4

This technical guide provides comprehensive information on the physicochemical properties, synthesis, safety, and applications of 2-Bromo-4-fluoro-1-iodobenzene. It is intended for researchers, scientists, and professionals in the fields of chemical synthesis and drug development.

Physicochemical and Structural Information

2-Bromo-4-fluoro-1-iodobenzene is a halogenated aromatic compound widely utilized as a versatile intermediate in organic synthesis. Its trifunctional nature, featuring iodo, bromo, and fluoro substituents, allows for sequential and site-selective cross-coupling reactions, making it a valuable building block for complex molecular architectures.

Table 1: Physicochemical Properties

Property	Value	Reference(s)
Molecular Formula	C₆H₃BrFI	[1]
Molecular Weight	300.89 g/mol	[1]
Appearance	Colorless to light orange/yellow clear liquid	[2]
Boiling Point	224-225 °C (lit.)	[3]
Density	2.323 g/mL at 25 °C (lit.)	[3]
Refractive Index (n²⁰/D)	1.6280 (lit.)	[3]
Solubility	Not miscible or difficult to mix in water.	[3]
SMILES	Fc1ccc(I)c(Br)c1
InChI Key	GKGPZAZTXZCUMU-UHFFFAOYSA-N

Spectroscopic Data

While experimental spectra for this specific compound are not widely available in public databases, an ATR-IR spectrum has been recorded.[1] Expected spectral characteristics based on its structure are described below.

• ¹H NMR: The spectrum is expected to show three distinct signals in the aromatic region (approx. 6.8-7.8 ppm), corresponding to the three protons on the benzene ring. Each signal would exhibit complex splitting patterns due to coupling with neighboring protons and the fluorine atom (H-F coupling).

• ¹³C NMR: The spectrum should display six unique signals for the aromatic carbons. The carbons directly bonded to the halogens (ipso-carbons) will be significantly affected. The carbon attached to iodine may show a signal further upfield than expected based solely on electronegativity, a phenomenon known as the "heavy atom effect".[4][5]

• IR Spectroscopy: An ATR-IR spectrum is available on PubChem, acquired on a Bruker Tensor 27 FT-IR instrument.[1] Key absorptions would include C-H stretching (aromatic, ~3100-3000 cm⁻¹), C=C stretching (aromatic, ~1600-1450 cm⁻¹), and C-F, C-Br, and C-I stretching vibrations in the fingerprint region (below 1200 cm⁻¹).

• Mass Spectrometry: The mass spectrum would show a characteristic isotopic pattern for a compound containing one bromine atom (¹⁹Br/⁸¹Br in an approximate 1:1 ratio), resulting in two molecular ion peaks (M and M+2) of nearly equal intensity.

Synthesis and Handling

Plausible Synthesis Protocol

A specific synthesis protocol for 2-Bromo-4-fluoro-1-iodobenzene is not readily found in the literature. However, a plausible route is via a Sandmeyer-type reaction, starting from a commercially available aniline precursor. The following is an adapted one-pot diazotization-iodination procedure based on similar transformations.[6][7]

Reaction Scheme: 3-Bromo-5-fluoroaniline → 2-Bromo-4-fluoro-1-iodobenzene

Materials:

• 3-Bromo-5-fluoroaniline

• Sulfuric acid (H₂SO₄, e.g., 80% aqueous solution)

• Cuprous iodide (CuI)

• Potassium iodide (KI)

• Sodium nitrite (NaNO₂, e.g., 40% aqueous solution)

• Sodium bisulfite (NaHSO₃, aqueous solution)

• Appropriate organic solvent for extraction (e.g., diethyl ether or dichloromethane)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a reaction vessel equipped with a stirrer and thermometer, charge 3-bromo-5-fluoroaniline (1.0 equiv).

• At room temperature, slowly add sulfuric acid. Heat the mixture to reflux and stir for 1-2 hours to ensure complete formation of the anilinium salt.

• Cool the reaction mixture to 50-60 °C.

• Add cuprous iodide (catalytic amount, e.g., 0.1 equiv) and potassium iodide (e.g., 1.5 equiv). Stir for 30 minutes.

• Slowly add the sodium nitrite solution dropwise, maintaining the temperature between 50-60 °C. Vigorous gas evolution (N₂) will be observed.

• After the addition is complete, continue stirring until gas evolution ceases (approximately 1 hour).

• Cool the mixture to room temperature and add an aqueous solution of sodium bisulfite to quench any excess nitrous acid.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with an organic solvent (e.g., 3x with diethyl ether).

• Combine the organic layers, wash with water and then with brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• The crude product can be purified by vacuum distillation to yield pure 2-Bromo-4-fluoro-1-iodobenzene.

Safety and Handling

This compound is considered hazardous. Always handle with appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Table 2: GHS Hazard Information

Pictogram	Signal Word	Hazard Statements	Precautionary Statements
	Warning	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	P261: Avoid breathing dust/fume/gas/mist/vapors/spray.P280: Wear protective gloves/eye protection/face protection.P302+P352: IF ON SKIN: Wash with plenty of soap and water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.P403+P233: Store in a well-ventilated place. Keep container tightly closed.

Data sourced from PubChem CID 2773372.

Applications and Experimental Protocols

The primary application of 2-Bromo-4-fluoro-1-iodobenzene is as a building block in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions. The differential reactivity of the carbon-halogen bonds (C-I > C-Br) is a key feature, allowing for selective functionalization.[8][9] The C-I bond undergoes oxidative addition to palladium(0) catalysts under much milder conditions than the C-Br bond, enabling regioselective synthesis.

Caption: Logical diagram of key application areas.

Experimental Protocol: Selective Sonogashira Coupling

This protocol describes a representative Sonogashira coupling reaction that selectively functionalizes the more reactive C-I bond, leaving the C-Br bond intact for subsequent transformations.[10][11][12]

Reaction: 2-Bromo-4-fluoro-1-iodobenzene + Terminal Alkyne → 2-Bromo-4-fluoro-1-(alkynyl)benzene

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene (1.0 equiv)

• Terminal alkyne (e.g., Phenylacetylene, 1.1 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.02-0.05 equiv)

• Copper(I) iodide (CuI) (0.05-0.1 equiv)

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran, THF)

• Anhydrous, degassed amine base (e.g., Triethylamine, Et₃N, or Diisopropylamine)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-4-fluoro-1-iodobenzene (1.0 equiv), Pd(PPh₃)₂Cl₂ (e.g., 0.03 equiv), and CuI (e.g., 0.05 equiv).

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous, degassed THF and the amine base (e.g., Triethylamine, 3.0 equiv) via syringe.

• Stir the mixture at room temperature for 10 minutes to ensure dissolution and catalyst activation.

• Add the terminal alkyne (1.1 equiv) dropwise via syringe.

• Stir the reaction at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or LC-MS. The reaction is typically complete within 2-6 hours.

• Upon completion, dilute the reaction mixture with an organic solvent like diethyl ether or ethyl acetate.

• Filter the mixture through a pad of Celite® to remove catalyst residues, washing the pad with the same solvent.

• Wash the filtrate sequentially with a saturated aqueous solution of ammonium chloride (NH₄Cl), water, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to yield the desired 2-Bromo-4-fluoro-1-(alkynyl)benzene.

Caption: Workflow for sequential cross-coupling.

References

• 1. 2-Bromo-4-fluoro-1-iodobenzene | C6H3BrFI | CID 2773372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. CN113292391A - Preparation method of 2-bromoiodobenzene - Google Patents [patents.google.com]
• 3. 2-BROMO-4-FLUORO-1-IODOBENZENE | 202865-73-4 [chemicalbook.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. CN104829414A - Synthesis method of 1-bromo-2-chloro-3-fluoro-4-iodobenzene - Google Patents [patents.google.com]
• 7. Page loading... [wap.guidechem.com]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 11. benchchem.com [benchchem.com]
• 12. Sonogashira Coupling [organic-chemistry.org]

2-Bromo-4-fluoro-1-iodobenzene molecular weight and formula

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical compound 2-Bromo-4-fluoro-1-iodobenzene, including its molecular and physical properties, a representative synthetic protocol, and its application in organic synthesis, particularly in cross-coupling reactions.

Core Molecular and Physical Properties

2-Bromo-4-fluoro-1-iodobenzene is a halogenated aromatic compound with the molecular formula C₆H₃BrFI.[1] Its structure, featuring three different halogen substituents on a benzene ring, makes it a versatile reagent in organic synthesis.

Property	Value
Molecular Formula	C₆H₃BrFI
Molecular Weight	300.89 g/mol
Boiling Point	224-225 °C
Density	2.323 g/mL at 25 °C
Refractive Index	n20/D 1.6280
CAS Number	202865-73-4

Synthesis Protocol

A common method for the synthesis of 2-Bromo-4-fluoro-1-iodobenzene involves a Sandmeyer-type reaction, starting from 3-bromo-4-fluoroaniline. This multi-step process first involves the formation of a diazonium salt from the aniline precursor, which is then substituted with iodine.

Representative Experimental Protocol:

• Step 1: Diazotization of 3-bromo-4-fluoroaniline

  • 3-bromo-4-fluoroaniline is dissolved in an aqueous acidic solution (e.g., hydrochloric acid or sulfuric acid) and cooled to 0-5 °C in an ice bath.

  • A solution of sodium nitrite (NaNO₂) in water is added dropwise to the aniline solution while maintaining the low temperature. The reaction progress is monitored for the formation of the diazonium salt.

• Step 2: Iodination

  • A solution of potassium iodide (KI) in water is prepared.

  • The freshly prepared diazonium salt solution is then slowly added to the potassium iodide solution. The reaction mixture is stirred, and nitrogen gas evolution is observed.

  • The reaction is allowed to warm to room temperature and stirred for a specified period to ensure complete substitution.

• Step 3: Work-up and Purification

  • The reaction mixture is extracted with an organic solvent (e.g., diethyl ether or dichloromethane).

  • The organic layers are combined, washed with a sodium thiosulfate solution to remove any remaining iodine, and then with brine.

  • The organic layer is dried over a suitable drying agent (e.g., anhydrous magnesium sulfate), filtered, and the solvent is removed under reduced pressure.

  • The crude product is then purified, typically by vacuum distillation or column chromatography, to yield pure 2-Bromo-4-fluoro-1-iodobenzene.

Applications in Organic Synthesis

2-Bromo-4-fluoro-1-iodobenzene is a valuable building block in the synthesis of complex organic molecules, particularly in the pharmaceutical and material science industries. Its utility stems from the differential reactivity of its three halogen atoms, allowing for selective sequential functionalization. It is frequently employed in the synthesis of tetrasubstituted alkenes.[1]

One of the most significant applications is in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. The carbon-iodine bond is the most reactive site for such transformations, followed by the carbon-bromine bond, while the carbon-fluorine bond is generally unreactive under these conditions. This reactivity profile enables chemists to introduce different substituents at specific positions on the aromatic ring in a controlled manner.

Suzuki-Miyaura Coupling Catalytic Cycle

The following diagram illustrates the catalytic cycle of a Suzuki-Miyaura cross-coupling reaction, a key application of 2-Bromo-4-fluoro-1-iodobenzene.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

References

• 1. 2-Bromo-4-fluoro-1-iodobenzene, 98+% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]

An In-depth Technical Safety Guide on 2-Bromo-4-fluoro-1-iodobenzene

This technical guide provides a comprehensive overview of the safety information for 2-Bromo-4-fluoro-1-iodobenzene (CAS No. 202865-73-4), a halogenated aromatic compound utilized as an intermediate in the pharmaceutical and agrochemical industries.[1] This document, intended for researchers, scientists, and drug development professionals, consolidates critical safety data, handling procedures, and emergency protocols.

Chemical Identification

Identifier	Value
IUPAC Name	2-bromo-4-fluoro-1-iodobenzene[2]
CAS Number	202865-73-4[1][2][3][4][5]
Molecular Formula	C₆H₃BrFI[1][2][3][4][5][6]
Molecular Weight	300.89 g/mol [1][2][3]
Synonyms	2-Bromo-4-fluoroiodobenzene[3]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of 2-Bromo-4-fluoro-1-iodobenzene.

Property	Value
Appearance	Colorless to light orange to yellow clear liquid[1]
Odor	Aromatic[6]
Boiling Point	224-225 °C (lit.)
Density	2.323 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.6280 (lit.)
Flash Point	> 110 °C (>230.0 °F) - closed cup
Stability	Stable under normal conditions, but is light sensitive[6]

Hazard Identification and GHS Classification

2-Bromo-4-fluoro-1-iodobenzene is classified as a hazardous substance. Below is a summary of its GHS classification and associated hazard statements.

GHS Classification
Pictogram	Warning
Signal Word	Warning[4][6]
Hazard Classifications	Skin Irritation (Category 2)[2][4] Eye Irritation (Category 2)[2][4] Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory Tract Irritation[2]
Hazard Statements	H315: Causes skin irritation[2][6] H319: Causes serious eye irritation[2][4][6] H335: May cause respiratory irritation[2]
Precautionary Statements	Prevention: [6] P261: Avoid breathing dust/fume/gas/mist/vapors/spray. P264: Wash face, hands and any exposed skin thoroughly after handling. P271: Use only outdoors or in a well-ventilated area. P280: Wear protective gloves/protective clothing/eye protection/face protection. Response: [6][7] P302 + P352: IF ON SKIN: Wash with plenty of soap and water. P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing. P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. P319: Get medical help if you feel unwell. P332 + P317: If skin irritation occurs: Get medical help. P337 + P317: If eye irritation persists: Get medical help. P362 + P364: Take off contaminated clothing and wash it before reuse. Storage: [6] P403 + P233: Store in a well-ventilated place. Keep container tightly closed. P405: Store locked up. Disposal: [6] P501: Dispose of contents/container to an approved waste disposal plant.

Toxicological Information

Experimental Protocols: Safe Handling and Emergency Procedures

Detailed experimental protocols for the toxicological assessment of this specific compound are not publicly available. However, a generalized protocol for the safe handling of halogenated aromatic compounds in a laboratory setting is provided below.

5.1. Personal Protective Equipment (PPE)

• Eye and Face Protection: Chemical safety goggles and a face shield should be worn to protect against splashes and vapors.[9]

• Skin Protection: Chemical-resistant gloves (e.g., Nitrile rubber), a chemically resistant apron or lab coat, and closed-toe shoes are required to prevent skin contact.[9]

• Respiratory Protection: All work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[9] If vapors are likely to be generated, a respirator with an appropriate filter (e.g., type ABEK (EN14387)) should be used.

5.2. Handling and Storage

• Handling: Avoid inhalation, ingestion, and contact with skin and eyes.[4] Ensure adequate ventilation and use only in a chemical fume hood.[8] Keep away from incompatible materials such as strong oxidizing agents.

• Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[8] Protect from light.[4]

5.3. First Aid Measures

• Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15 minutes. Get medical attention.[4][6]

• Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin irritation persists, seek medical attention.[4][6]

• Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical attention if symptoms occur.[4][6]

• Ingestion: Clean mouth with water and drink plenty of water afterwards.[4][6]

5.4. Fire-Fighting Measures

• Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or alcohol or polymer foam.[8]

• Specific Hazards: Emits toxic fumes under fire conditions.[8]

• Protective Equipment: Wear self-contained breathing apparatus and protective clothing.[8]

5.5. Accidental Release Measures

In the event of a spill, a clear and logical workflow is crucial to ensure safety and minimize environmental contamination.

Caption: Workflow for handling a chemical spill.

Disposal Considerations

Waste from this chemical should be treated as hazardous waste. Dispose of contents and container in accordance with local, regional, and national regulations. Halogenated organic waste should be collected separately from non-halogenated waste in a designated, properly labeled container.[9]

This technical guide is based on currently available safety information. It is imperative for all users to consult the most recent and complete Safety Data Sheet (SDS) from their supplier before handling 2-Bromo-4-fluoro-1-iodobenzene.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2-Bromo-4-fluoro-1-iodobenzene | C6H3BrFI | CID 2773372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemscene.com [chemscene.com]
• 4. fishersci.ie [fishersci.ie]
• 5. scbt.com [scbt.com]
• 6. assets.thermofisher.com [assets.thermofisher.com]
• 7. 2-Bromo-4-fluoro-1-iodobenzene | 202865-73-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 8. matrix.staging.1int.co.uk [matrix.staging.1int.co.uk]
• 9. benchchem.com [benchchem.com]

Spectroscopic Profile of 2-Bromo-4-fluoro-1-iodobenzene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic properties of 2-Bromo-4-fluoro-1-iodobenzene (CAS No. 202865-73-4). Due to the limited availability of public experimental spectra for this specific compound, this document presents predicted spectroscopic data for ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), based on established principles and spectral databases of related compounds. Detailed, generalized experimental protocols for obtaining such data are also provided.

Compound Overview

2-Bromo-4-fluoro-1-iodobenzene is a halogenated aromatic compound with the molecular formula C₆H₃BrFI.[1] Its molecular weight is 300.89 g/mol .[1] The presence of three different halogen substituents on the benzene ring makes it a versatile building block in organic synthesis, particularly in cross-coupling reactions where the differential reactivity of the C-Br, C-F, and C-I bonds can be exploited. Accurate spectroscopic characterization is crucial for its identification and quality control in synthetic applications.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 2-Bromo-4-fluoro-1-iodobenzene. These predictions are derived from established substituent effects on aromatic systems and analysis of spectral data from similar compounds.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted ¹H NMR Data (500 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
~7.65	dd	J(H,H) ≈ 8.5, J(H,F) ≈ 5.0	H-6
~7.35	dd	J(H,H) ≈ 8.5, J(H,H) ≈ 2.5	H-5
~7.10	ddd	J(H,F) ≈ 9.0, J(H,H) ≈ 2.5, J(H,H) ≈ 0.5	H-3

Note: The chemical shifts and coupling constants are estimations. Actual values may vary based on experimental conditions.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 2: Predicted ¹³C NMR Data (125 MHz, CDCl₃)

Chemical Shift (δ, ppm)	Assignment
~161.0 (d, ¹J(C,F) ≈ 250 Hz)	C-4
~140.0 (d, ³J(C,F) ≈ 8 Hz)	C-2
~133.0 (d, ⁴J(C,F) ≈ 3 Hz)	C-6
~120.0 (d, ²J(C,F) ≈ 22 Hz)	C-5
~115.5 (d, ²J(C,F) ≈ 25 Hz)	C-3
~92.0 (d, ³J(C,F) ≈ 4 Hz)	C-1

Note: The assignments are based on the expected electronic effects of the substituents and C-F coupling patterns. The carbon attached to fluorine (C-4) will exhibit a large one-bond coupling constant. The other carbons will show smaller two-, three-, or four-bond couplings to fluorine.

Infrared (IR) Spectroscopy

Table 3: Predicted IR Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Assignment
3100-3000	Medium	Aromatic C-H stretch
1580-1560	Medium-Strong	Aromatic C=C stretch
1470-1450	Strong	Aromatic C=C stretch
1250-1200	Strong	C-F stretch
1100-1000	Medium	C-H in-plane bending
880-860	Strong	C-H out-of-plane bending (isolated H)
~700	Medium	C-Br stretch
~650	Medium	C-I stretch

Mass Spectrometry (MS)

Table 4: Predicted Major Mass Spectral Fragments (Electron Ionization)

m/z	Relative Abundance	Assignment
300/302	High	[M]⁺ (Molecular ion with Br isotope pattern)
173/175	Medium	[M - I]⁺
221	Medium	[M - Br]⁺
94	Medium	[C₆H₃F]⁺

Note: The presence of bromine (⁷⁹Br and ⁸¹Br isotopes in an approximate 1:1 ratio) will result in a characteristic M and M+2 isotopic pattern for bromine-containing fragments.

Experimental Protocols

The following are generalized experimental protocols for obtaining the spectroscopic data for 2-Bromo-4-fluoro-1-iodobenzene.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Sample Preparation:

• Weigh approximately 10-20 mg of 2-Bromo-4-fluoro-1-iodobenzene.

• Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) in a clean, dry NMR tube.

• Ensure the sample is fully dissolved and the solution is homogeneous.

¹H NMR Acquisition:

• The spectrum is typically acquired on a 400 MHz or higher field NMR spectrometer.

• The spectrometer is locked onto the deuterium signal of the solvent.

• The magnetic field is shimmed to achieve optimal resolution and line shape.

• A standard proton pulse sequence is used with a sufficient number of scans to achieve a good signal-to-noise ratio.

• The spectrum is referenced to the residual solvent peak of CDCl₃ (δ 7.26 ppm).

¹³C NMR Acquisition:

• The spectrum is acquired on the same spectrometer.

• A proton-decoupled pulse sequence is used to simplify the spectrum to singlets for each carbon (which will be split by fluorine).

• A significantly larger number of scans is required compared to ¹H NMR due to the lower natural abundance of the ¹³C isotope.

• The spectrum is referenced to the solvent peak of CDCl₃ (δ 77.16 ppm).

NMR Experimental Workflow.

Infrared (IR) Spectroscopy

Sample Preparation (Attenuated Total Reflectance - ATR):

• Ensure the ATR crystal of the FTIR spectrometer is clean.

• Place a small drop of liquid 2-Bromo-4-fluoro-1-iodobenzene directly onto the crystal.

• If the sample is a solid, place a small amount on the crystal and apply pressure using the anvil.

Data Acquisition:

• A background spectrum of the clean, empty ATR crystal is recorded.

• The sample spectrum is then recorded.

• The instrument software automatically subtracts the background from the sample spectrum to produce the final IR spectrum.

• The spectrum is typically recorded over a range of 4000 to 400 cm⁻¹.

FTIR-ATR Experimental Workflow.

Mass Spectrometry (MS)

Sample Introduction:

• The sample is typically introduced via a gas chromatograph (GC-MS) for separation and purification before entering the mass spectrometer.

• A dilute solution of the compound in a volatile solvent (e.g., dichloromethane or ethyl acetate) is injected into the GC.

Ionization and Analysis:

• Electron Ionization (EI) is a common method for this type of molecule. The sample is bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation.

• The resulting ions are accelerated into a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• The analyzer separates the ions based on their mass-to-charge (m/z) ratio.

• A detector records the abundance of each ion, generating the mass spectrum.

GC-MS Experimental Workflow.

Conclusion

This technical guide provides a detailed, albeit predictive, spectroscopic profile of 2-Bromo-4-fluoro-1-iodobenzene. The tabulated data and experimental protocols offer a valuable resource for researchers in the fields of organic synthesis, medicinal chemistry, and materials science for the identification and characterization of this compound. It is recommended that experimental data be acquired and compared with these predictions for definitive structural confirmation.

References

• 1. 2-Bromo-4-fluoro-1-iodobenzene | C6H3BrFI | CID 2773372 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the ¹H NMR Spectrum of 2-Bromo-4-fluoro-1-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed analysis of the proton nuclear magnetic resonance (¹H NMR) spectrum of 2-Bromo-4-fluoro-1-iodobenzene. Due to the absence of publicly available experimental data, this guide presents a predicted spectrum based on established NMR principles, including substituent chemical shift increments and typical coupling constants for aromatic compounds. This document is intended to serve as a valuable resource for researchers in synthetic chemistry, drug discovery, and materials science for the identification and characterization of this compound.

Predicted ¹H NMR Spectral Data

The ¹H NMR spectrum of 2-Bromo-4-fluoro-1-iodobenzene is predicted to exhibit three distinct signals in the aromatic region, corresponding to the three protons on the benzene ring. The chemical shifts (δ) are influenced by the electronic effects of the three different halogen substituents (Iodo, Bromo, and Fluoro). The multiplicity of each signal is determined by the spin-spin coupling interactions with neighboring protons and the fluorine atom.

Substituent Effects on Chemical Shifts:

• Iodine (I): Generally, iodine is the least electronegative of the halogens and has a smaller deshielding effect compared to bromine and fluorine.

• Bromine (Br): Bromine is more electronegative than iodine and will cause a downfield shift of adjacent protons.

• Fluorine (F): Fluorine is the most electronegative element and exerts the strongest deshielding effect on nearby protons. It also introduces characteristic proton-fluorine (H-F) coupling.

Based on these principles, the predicted ¹H NMR data for 2-Bromo-4-fluoro-1-iodobenzene, assuming a standard deuterated solvent like CDCl₃, is summarized in the table below.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constants (J, Hz)
H-3	7.6 - 7.8	Doublet of doublets (dd)	³J(H3-H5) ≈ 2-3 Hz, ⁴J(H3-F4) ≈ 4-6 Hz
H-5	7.2 - 7.4	Triplet of doublets (td) or Doublet of doublet of doublets (ddd)	³J(H5-H6) ≈ 8-9 Hz, ³J(H5-H3) ≈ 2-3 Hz, ³J(H5-F4) ≈ 8-10 Hz
H-6	7.0 - 7.2	Doublet of doublets (dd)	³J(H6-H5) ≈ 8-9 Hz, ⁴J(H6-F4) ≈ 4-6 Hz

Experimental Protocol for ¹H NMR Spectroscopy

The following provides a detailed methodology for acquiring the ¹H NMR spectrum of an aromatic compound such as 2-Bromo-4-fluoro-1-iodobenzene.

1. Sample Preparation:

• Weigh approximately 5-10 mg of high-purity 2-Bromo-4-fluoro-1-iodobenzene.

• Dissolve the sample in 0.5-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a clean, dry vial. The choice of solvent is critical to avoid interfering signals from the solvent itself.

• Using a Pasteur pipette with a cotton or glass wool plug, filter the solution into a clean, dry 5 mm NMR tube to remove any particulate matter.

• Cap the NMR tube securely.

2. NMR Spectrometer Setup and Data Acquisition:

• Insert the NMR tube into a spinner turbine and adjust its position for optimal homogeneity.

• Place the sample into the NMR spectrometer.

• Lock the spectrometer on the deuterium signal of the solvent. This step is crucial for maintaining a stable magnetic field.

• Shim the magnetic field to optimize its homogeneity. This is achieved by adjusting the currents in the shim coils to minimize the line width of a reference signal, typically the solvent lock signal.

• Set the appropriate acquisition parameters:

  • Pulse Angle: 30-45 degrees for quantitative measurements.

  • Acquisition Time: Typically 2-4 seconds.

  • Relaxation Delay: 1-5 seconds, depending on the relaxation times of the protons.

  • Number of Scans: 8-16 scans are usually sufficient for a sample of this concentration to achieve a good signal-to-noise ratio.

• Acquire the Free Induction Decay (FID) data.

3. Data Processing and Analysis:

• Apply a window function (e.g., exponential multiplication with a line broadening factor of 0.3 Hz) to the FID to improve the signal-to-noise ratio.

• Perform a Fourier transform to convert the time-domain FID signal into the frequency-domain NMR spectrum.

• Phase correct the spectrum to ensure all peaks are in the absorptive mode.

• Perform a baseline correction to obtain a flat baseline.

• Calibrate the chemical shift scale by referencing the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

• Integrate the signals to determine the relative ratios of the different protons.

• Analyze the multiplicities and measure the coupling constants to elucidate the coupling network between the protons and with the fluorine atom.

Visualizations

The following diagrams illustrate the molecular structure, the predicted spin system, and a generalized workflow for NMR analysis.

Caption: Molecular structure of 2-Bromo-4-fluoro-1-iodobenzene.

Caption: Predicted proton spin system and coupling interactions.

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of 2-Bromo-4-fluoro-1-iodobenzene

Affiliation: Google AI

Abstract

This technical guide provides a detailed theoretical analysis of the mass spectrometry fragmentation of 2-Bromo-4-fluoro-1-iodobenzene (C₆H₃BrFI). Due to the absence of published experimental mass spectra for this specific compound, this document outlines the predicted fragmentation patterns under electron ionization (EI) based on established principles of mass spectrometry for halogenated aromatic compounds.[1][2] The guide includes predicted quantitative data for major fragments, a standardized experimental protocol for its analysis, and a visualization of the proposed fragmentation pathway. This document is intended for researchers, scientists, and professionals in drug development and analytical chemistry who require an understanding of the mass spectral behavior of this and similar molecules.

Core Concepts in the Mass Spectrometry of Halogenated Aromatic Compounds

Electron Ionization (EI) is a widely used, high-energy ionization technique that typically imparts 70 eV to an analyte molecule.[3] This energy is sufficient to cause the ejection of an electron, forming a molecular radical cation (M•+).[4] This molecular ion is often energetically unstable and undergoes a series of fragmentation reactions to yield smaller, characteristic ions.[4] The resulting mass spectrum, a plot of ion abundance versus mass-to-charge ratio (m/z), serves as a molecular fingerprint.[5]

For halogenated benzenes, the fragmentation is heavily influenced by the carbon-halogen bond strengths (C-F > C-Cl > C-Br > C-I). The weakest bond is typically cleaved first. Therefore, for 2-Bromo-4-fluoro-1-iodobenzene, the primary fragmentation events are predicted to be the sequential loss of the halogen substituents, starting with iodine, followed by bromine. The presence of bromine, with its two stable isotopes ⁷⁹Br and ⁸¹Br in nearly equal abundance, will result in characteristic isotopic patterns (M+ and M+2 peaks) for any fragment containing a bromine atom.[6]

Predicted Fragmentation Pathway of 2-Bromo-4-fluoro-1-iodobenzene

The molecular formula of 2-Bromo-4-fluoro-1-iodobenzene is C₆H₃BrFI, with a monoisotopic mass of approximately 299.84 Da.[7] Upon electron ionization, the molecule is expected to form a molecular ion [C₆H₃BrFI]•+ at m/z 300 (using nominal masses for clarity).

The proposed fragmentation pathway initiates with the cleavage of the weakest carbon-halogen bond, which is the C-I bond. This is followed by the loss of the bromine atom.

• Initial Ionization: Formation of the molecular ion. C₆H₃BrFI + e⁻ → [C₆H₃BrFI]•+ + 2e⁻

• Primary Fragmentation: Loss of an iodine radical (I•) from the molecular ion to form the [C₆H₃BrF]⁺ ion. This is a common fragmentation pathway for iodo-aromatic compounds.[8] [C₆H₃BrFI]•+ → [C₆H₃BrF]⁺ + I•

• Secondary Fragmentation: The [C₆H₃BrF]⁺ ion is expected to subsequently lose a bromine radical (Br•) to form the [C₆H₃F]⁺ ion. The fragmentation of bromobenzene to a phenyl cation by loss of bromine is a well-documented process.[1][6] [C₆H₃BrF]⁺ → [C₆H₃F]⁺ + Br•

• Further Fragmentation: The fluorinated phenyl cation may undergo further fragmentation, such as the loss of a neutral acetylene molecule (C₂H₂), a common fragmentation pattern for the benzene ring itself.

Quantitative Data Summary

The following table summarizes the predicted major ions, their mass-to-charge ratios (m/z), and their proposed elemental compositions. The m/z values are calculated based on the most abundant isotopes (¹²C, ¹H, ⁷⁹Br, ¹⁹F, ¹²⁷I).

m/z (Nominal)	Proposed Ion Structure	Elemental Composition	Notes
300/302	Molecular Ion	[C₆H₃⁷⁹BrFI]•+ / [C₆H₃⁸¹BrFI]•+	The M+ and M+2 peaks are due to the isotopic abundance of bromine.
173/175	2-Bromo-4-fluorophenyl cation	[C₆H₃⁷⁹BrF]⁺ / [C₆H₃⁸¹BrF]⁺	Formed by the loss of an iodine radical (•I) from the molecular ion.
94	4-Fluorophenyl cation	[C₆H₃F]⁺	Formed by the subsequent loss of a bromine radical (•Br).
75	Benzyne radical cation	[C₆H₃]•+	Potential fragment from the loss of fluorine from the [C₆H₃F]⁺ ion.

Proposed Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

This section outlines a typical experimental protocol for the analysis of 2-Bromo-4-fluoro-1-iodobenzene using GC-MS with an electron ionization source.

4.1. Sample Preparation

• Prepare a dilute solution of the analyte (e.g., 100 µg/mL) in a high-purity volatile solvent such as dichloromethane or hexane.

• Transfer approximately 1.5 mL of the solution to a standard 2 mL GC vial.[9]

4.2. Gas Chromatography (GC) Conditions [10][11]

• Injection Volume: 1.0 µL

• Inlet Temperature: 250 °C

• Injection Mode: Splitless

• Carrier Gas: Helium at a constant flow rate of 1.0-1.5 mL/min.

• Column: A non-polar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness 5% phenyl-methylpolysiloxane column (e.g., HP-5MS or equivalent).

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C.

  • Final hold: Hold at 280 °C for 5 minutes.

• Solvent Delay: 3 minutes to prevent solvent saturation of the detector.[9]

4.3. Mass Spectrometry (MS) Conditions [12]

• Ionization Mode: Electron Ionization (EI)

• Ionization Energy: 70 eV

• Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Mass Scan Range: m/z 40-400

• Scan Rate: 2 scans/second

• Detector: Electron Multiplier

Visualizations

Predicted Fragmentation Pathway Diagram

Caption: Predicted EI fragmentation pathway of 2-Bromo-4-fluoro-1-iodobenzene.

Experimental Workflow Diagram

Caption: General experimental workflow for GC-MS analysis.

References

• 1. chemistry.miamioh.edu [chemistry.miamioh.edu]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Electron ionization - Wikipedia [en.wikipedia.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. asdlib.org [asdlib.org]
• 7. 2-Bromo-4-fluoro-1-iodobenzene | C6H3BrFI | CID 2773372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. agilent.com [agilent.com]
• 11. researchgate.net [researchgate.net]
• 12. tdi-bi.com [tdi-bi.com]

An In-depth Technical Guide to the Synthesis of 2-Bromo-4-fluoro-1-iodobenzene from 3-bromo-4-fluoroaniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-Bromo-4-fluoro-1-iodobenzene, a valuable substituted benzene derivative for various applications in pharmaceutical and materials science research. The primary synthetic route detailed herein is the diazotization of 3-bromo-4-fluoroaniline followed by a Sandmeyer-type iodination reaction. This document outlines the reaction pathway, provides a detailed experimental protocol based on established methodologies for analogous transformations, and presents the expected quantitative data.

Synthetic Pathway Overview

The conversion of 3-bromo-4-fluoroaniline to 2-bromo-4-fluoro-1-iodobenzene is a classic example of a Sandmeyer reaction. This two-step process first involves the transformation of the primary aromatic amine into a diazonium salt. The subsequent step involves the displacement of the diazonium group with iodine.

The overall reaction scheme is as follows:

Step 1: Diazotization

3-bromo-4-fluoroaniline is treated with a nitrosating agent, typically sodium nitrite (NaNO₂), in the presence of a strong acid, such as sulfuric acid (H₂SO₄), to form the corresponding diazonium salt. This reaction is highly exothermic and is generally carried out at low temperatures (0-5 °C) to ensure the stability of the diazonium intermediate.

Step 2: Iodination

The in situ generated diazonium salt is then reacted with a source of iodide ions, most commonly potassium iodide (KI). This results in the displacement of the diazonium group by iodine, yielding the desired product, 2-bromo-4-fluoro-1-iodobenzene. The evolution of nitrogen gas is observed during this step. A one-pot procedure, where both diazotization and iodination occur in the same reaction vessel, has been shown to be effective for similar transformations, improving operational simplicity and potentially increasing yields by minimizing the decomposition of the diazonium salt.

Quantitative Data

The following table summarizes the key quantitative parameters for the synthesis of 2-bromo-4-fluoro-1-iodobenzene from 3-bromo-4-fluoroaniline. The expected yield is based on analogous reactions reported in the literature for structurally similar compounds, as a specific yield for this exact transformation is not widely reported.

Parameter	Value	Source
Starting Material	3-bromo-4-fluoroaniline	N/A
Final Product	2-bromo-4-fluoro-1-iodobenzene	N/A
Molecular Formula	C₆H₃BrFI	N/A
Molecular Weight	300.89 g/mol	N/A
CAS Number	202865-73-4	N/A
Reported Yield	~85% (estimated)	[1]
Purity (Typical)	>98% (by GC)	[1]
Appearance	Clear pale yellow to yellow or pink liquid	N/A
Boiling Point	224-225 °C	N/A
Density	2.323 g/mL at 25 °C	N/A

Experimental Protocol

This protocol is adapted from a one-pot procedure described for the synthesis of a structurally similar compound, 1-bromo-2-chloro-3-fluoro-4-iodobenzene.[1] Researchers should exercise caution and adhere to all laboratory safety guidelines.

Materials and Reagents:

• 3-bromo-4-fluoroaniline

• Sulfuric acid (80% solution)

• Sodium nitrite (NaNO₂)

• Potassium iodide (KI)

• Cuprous iodide (CuI) - Optional catalyst

• Sodium bisulfite (NaHSO₃) solution (10%)

• Dichloromethane (or other suitable organic solvent)

• Anhydrous magnesium sulfate (or sodium sulfate)

• Deionized water

Procedure:

• Salt Formation: In a three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, add 3-bromo-4-fluoroaniline (1.0 eq). At room temperature, slowly add 80% sulfuric acid (approx. 3.0-4.0 eq). Heat the mixture to reflux and stir for 1-2 hours to ensure complete formation of the aniline salt.

• Reaction Setup for Diazotization and Iodination: Cool the reaction mixture to 50-60 °C. To this, add potassium iodide (1.2-1.5 eq) and, if desired, a catalytic amount of cuprous iodide (0.02-0.08 eq). Stir the mixture for 30 minutes.

• Diazotization: Prepare a solution of sodium nitrite (1.1-1.4 eq) in water. Slowly add the sodium nitrite solution dropwise to the reaction mixture while maintaining the temperature between 50-60 °C. The rate of addition should be controlled to manage the evolution of nitrogen gas. After the addition is complete, continue to stir the mixture for at least 1 hour, or until the evolution of gas ceases.

• Work-up: Cool the reaction mixture to room temperature. Slowly add a 10% aqueous solution of sodium bisulfite to quench any unreacted diazonium salt and iodine. Transfer the mixture to a separatory funnel.

• Extraction and Purification: Extract the aqueous layer with a suitable organic solvent such as dichloromethane. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude product.

• Final Purification: The crude product can be further purified by vacuum distillation to yield pure 2-bromo-4-fluoro-1-iodobenzene.

Visualizations

Reaction Pathway Diagram

Caption: Synthetic route from 3-bromo-4-fluoroaniline.

Experimental Workflow Diagram

Caption: Step-by-step experimental procedure.

Safety Considerations

• Diazonium salts are potentially explosive , especially when isolated in a dry state. It is crucial to keep them in solution and at low temperatures.

• Strong acids like sulfuric acid are corrosive and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• The reaction should be conducted in a well-ventilated fume hood due to the evolution of nitrogen gas and the use of volatile organic solvents.

• Sodium nitrite is toxic and an oxidizer. Avoid contact with skin and eyes.

• Consult the Safety Data Sheets (SDS) for all reagents before commencing the experiment.

This guide provides a detailed framework for the synthesis of 2-bromo-4-fluoro-1-iodobenzene. Researchers are encouraged to adapt and optimize the described protocol based on their specific laboratory conditions and available equipment, while always prioritizing safety.

References

• 1. CN104829414A - Synthesis method of 1-bromo-2-chloro-3-fluoro-4-iodobenzene - Google Patents [patents.google.com]

An In-depth Technical Guide to the Reactivity of C-I vs C-Br Bonds in 2-Bromo-4-fluoro-1-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide provides a comprehensive analysis of the differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds in 2-Bromo-4-fluoro-1-iodobenzene. This molecule is a valuable building block in organic synthesis due to its potential for selective functionalization. The significant difference in bond dissociation energies between the C-I and C-Br bonds allows for predictable, regioselective cross-coupling reactions. This document details the underlying principles of this selectivity and provides experimental protocols for key palladium-catalyzed transformations, including Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. The strategic application of this differential reactivity enables the efficient, sequential, and one-pot synthesis of complex, multi-substituted aromatic compounds.

Principle of Regioselective Reactivity

The cornerstone of the synthetic utility of 2-Bromo-4-fluoro-1-iodobenzene lies in the differential reactivity of its carbon-halogen bonds in palladium-catalyzed cross-coupling reactions. The generally accepted order of reactivity for aryl halides is:

C-I > C-Br > C-Cl > C-F

This trend is primarily governed by the bond dissociation energies (BDE) of the carbon-halogen bonds. The C-I bond is the weakest among the halogens (excluding fluorine), making it the most susceptible to oxidative addition to a low-valent palladium(0) catalyst, which is often the rate-determining step in the catalytic cycle. Consequently, under controlled reaction conditions, the C-I bond at the 1-position of 2-Bromo-4-fluoro-1-iodobenzene will react selectively, leaving the C-Br bond at the 2-position intact for subsequent transformations.

The presence of a fluorine atom at the 4-position, being an electron-withdrawing group, is expected to increase the rate of oxidative addition for both the C-I and C-Br bonds by making the aromatic ring more electron-deficient. However, the inherent and significant difference in reactivity between iodine and bromine remains the dominant factor for regioselectivity.

Quantitative Data on Bond Dissociation Energies

Bond Type	Average Bond Dissociation Energy (kcal/mol)
C-I	~57
C-Br	~70
C-Cl	~83
C-F	~113

This data clearly illustrates the substantially lower energy required to cleave the C-I bond compared to the C-Br bond, thus dictating its preferential reactivity in palladium-catalyzed cross-coupling reactions.

Selective Cross-Coupling Reactions

The differential reactivity of the C-I and C-Br bonds in 2-Bromo-4-fluoro-1-iodobenzene can be exploited in a variety of palladium-catalyzed cross-coupling reactions to achieve selective mono-functionalization.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a versatile method for the formation of C-C bonds. By carefully selecting the reaction conditions, it is possible to selectively couple an aryl or vinyl boronic acid at the C-I position of 2-Bromo-4-fluoro-1-iodobenzene.

Representative Reaction Conditions for Selective Suzuki-Miyaura Coupling:

Parameter	Condition
Catalyst	Pd(PPh₃)₄, PdCl₂(dppf)
Ligand	PPh₃, dppf
Base	K₂CO₃, K₃PO₄, Cs₂CO₃
Solvent	Dioxane/H₂O, Toluene/H₂O, DMF
Temperature	Room temperature to 80 °C
Reactant Ratio	1.0-1.2 equivalents of boronic acid
Expected Yield	80-95% (mono-coupled product)

Experimental Protocol: Selective Suzuki-Miyaura Coupling of 2-Bromo-4-fluoro-1-iodobenzene with Phenylboronic Acid

• To a flame-dried Schlenk flask, add 2-Bromo-4-fluoro-1-iodobenzene (1.0 eq.), phenylboronic acid (1.2 eq.), and K₂CO₃ (2.0 eq.).

• Evacuate and backfill the flask with argon (repeat three times).

• Add Pd(PPh₃)₄ (0.03 eq.) to the flask.

• Add a degassed 4:1 mixture of dioxane and water.

• Heat the reaction mixture to 80 °C and stir for 4-6 hours, monitoring the progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-bromo-4-fluoro-1-phenylbenzene.

Sonogashira Coupling

The Sonogashira coupling enables the formation of a C-C bond between an aryl halide and a terminal alkyne. The higher reactivity of the C-I bond allows for the selective alkynylation of 2-Bromo-4-fluoro-1-iodobenzene at the 1-position.[1]

Representative Reaction Conditions for Selective Sonogashira Coupling:

Parameter	Condition
Catalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄
Co-catalyst	CuI
Base	Triethylamine (TEA), Diisopropylamine (DIPA)
Solvent	THF, DMF
Temperature	Room temperature to 60 °C
Reactant Ratio	1.0-1.2 equivalents of terminal alkyne
Expected Yield	85-95% (mono-coupled product)

Experimental Protocol: Selective Sonogashira Coupling of 2-Bromo-4-fluoro-1-iodobenzene with Phenylacetylene [2]

• To a solution of 2-Bromo-4-fluoro-1-iodobenzene (1.0 eq.) in THF, add PdCl₂(PPh₃)₂ (0.03 eq.) and CuI (0.05 eq.).

• Degas the mixture by bubbling with argon for 15 minutes.

• Add triethylamine (2.5 eq.) followed by the dropwise addition of phenylacetylene (1.1 eq.).

• Stir the reaction at room temperature for 3-5 hours, monitoring by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of Celite.

• Wash the filtrate with saturated aqueous NH₄Cl and brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography to afford 1-(2-bromo-4-fluorophenyl)-2-phenylethyne.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds. Selective amination at the C-I position of 2-Bromo-4-fluoro-1-iodobenzene can be achieved with high efficiency.[3]

Representative Reaction Conditions for Selective Buchwald-Hartwig Amination: [4]

Parameter	Condition
Catalyst	Pd₂(dba)₃, Pd(OAc)₂
Ligand	Xantphos, BINAP, RuPhos
Base	NaOtBu, K₃PO₄, Cs₂CO₃
Solvent	Toluene, Dioxane
Temperature	80-110 °C
Reactant Ratio	1.1-1.5 equivalents of amine
Expected Yield	75-90% (mono-aminated product)

Experimental Protocol: Selective Buchwald-Hartwig Amination of 2-Bromo-4-fluoro-1-iodobenzene with Morpholine [5]

• To an oven-dried Schlenk tube, add Pd₂(dba)₃ (0.02 eq.), Xantphos (0.04 eq.), and NaOtBu (1.4 eq.).

• Seal the tube, and evacuate and backfill with argon.

• Add a solution of 2-Bromo-4-fluoro-1-iodobenzene (1.0 eq.) and morpholine (1.2 eq.) in anhydrous, degassed toluene.

• Heat the reaction mixture to 100 °C for 12-18 hours.

• After cooling, dilute the mixture with ethyl acetate and filter through a pad of Celite.

• Concentrate the filtrate and purify the residue by column chromatography to yield 4-(2-bromo-4-fluorophenyl)morpholine.

Sequential and One-Pot Reactions

A significant advantage of the differential reactivity of 2-Bromo-4-fluoro-1-iodobenzene is the ability to perform sequential cross-coupling reactions. After the initial selective reaction at the C-I bond, the remaining C-Br bond can be functionalized in a subsequent step, either after isolation of the intermediate or in a one-pot fashion. This strategy allows for the efficient synthesis of unsymmetrically di-substituted benzene derivatives.[6][7]

Experimental Protocol: One-Pot Sequential Sonogashira/Suzuki Coupling [6]

Step 1: Sonogashira Coupling (at C-I)

• Follow the protocol for the selective Sonogashira coupling of 2-Bromo-4-fluoro-1-iodobenzene with a terminal alkyne as described in section 2.2.

• Once the first reaction is complete (as determined by TLC or LC-MS), cool the reaction mixture to room temperature.

Step 2: Suzuki Coupling (at C-Br)

• To the crude reaction mixture from Step 1, add the desired arylboronic acid (1.5 eq.), an additional portion of palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 eq.), and a stronger base (e.g., K₃PO₄, 3.0 eq.).

• Add a co-solvent if necessary (e.g., water).

• Heat the reaction mixture to a higher temperature (e.g., 100 °C) and stir for 8-12 hours.

• Work-up and purify as described in the Suzuki-Miyaura coupling protocol to obtain the di-substituted product.

Visualizing Reaction Pathways and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the logical relationships and experimental workflows.

Caption: Logical flow of selective functionalization.

Caption: Key steps in the palladium-catalyzed cross-coupling cycle.

Caption: A typical experimental workflow for selective cross-coupling.

Conclusion

2-Bromo-4-fluoro-1-iodobenzene is a highly valuable and versatile building block for the synthesis of complex aromatic compounds. The pronounced difference in reactivity between the carbon-iodine and carbon-bromine bonds provides a reliable handle for achieving high regioselectivity in a range of palladium-catalyzed cross-coupling reactions. This inherent property allows for the strategic and sequential introduction of various functional groups, streamlining synthetic routes and enabling the efficient construction of molecules with precisely controlled substitution patterns. The provided experimental protocols serve as a robust starting point for researchers to leverage the unique reactivity of this compound in their synthetic endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. rsc.org [rsc.org]
• 3. Phenylboronic Ester-Activated Aryl Iodide-Selective Buchwald–Hartwig-Type Amination toward Bioactivity Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. benchchem.com [benchchem.com]
• 7. Pd-Catalyzed one-pot sequential cross-coupling reactions of tetrabromothiophene - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

A Theoretical and Practical Guide to the Reactivity of 2-Bromo-4-fluoro-1-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the theoretical principles governing the reactivity of 2-bromo-4-fluoro-1-iodobenzene, a key building block in modern organic synthesis. A comprehensive understanding of its electronic properties and the differential reactivity of its carbon-halogen bonds is crucial for designing efficient and selective synthetic routes toward complex molecular targets in the pharmaceutical and materials science sectors.

Molecular Properties and Electronic Profile

2-Bromo-4-fluoro-1-iodobenzene is a tri-substituted aromatic compound whose synthetic utility is derived from the distinct electronic influence and reactivity of its three halogen atoms. The physical and chemical properties of this compound are summarized below.

Property	Value	Reference(s)
IUPAC Name	2-bromo-4-fluoro-1-iodobenzene	[1]
CAS Number	202865-73-4
Molecular Formula	C₆H₃BrFI	[1][2]
Molecular Weight	300.89 g/mol
Boiling Point	224-225 °C (lit.)
Density	2.323 g/mL at 25 °C (lit.)
Refractive Index	n20/D 1.6280 (lit.)

The reactivity of the molecule is dictated by the interplay of the inductive and resonance effects of the halogens, as well as the inherent strength of the respective carbon-halogen (C-X) bonds.

Theoretical Reactivity Analysis

Computational chemistry provides powerful tools for predicting and understanding chemical reactivity.[3][4] Key theoretical descriptors for 2-bromo-4-fluoro-1-iodobenzene include Bond Dissociation Energies (BDEs) and the Molecular Electrostatic Potential (MEP) surface.

Bond Dissociation Energies (BDEs)

The BDE is the standard enthalpy change required to homolytically cleave a bond. For aryl halides, the BDE is a primary indicator of reactivity in processes like metal-halogen exchange and the oxidative addition step in cross-coupling catalysis. A lower BDE corresponds to a weaker, more reactive bond. The established trend for carbon-halogen bond strengths is C-I < C-Br < C-Cl < C-F.

Bond Type	Typical BDE (kcal/mol)
Aryl C—I	~65
Aryl C—Br	~81
Aryl C—Cl	~96
Aryl C—F	~127

This significant difference in bond energies is the foundation for the high regioselectivity observed in reactions involving 2-bromo-4-fluoro-1-iodobenzene. The C-I bond is substantially weaker than the C-Br bond, making it the primary site for chemical transformation under conditions that are insufficiently energetic to cleave the C-Br or C-F bonds.

References

• 1. 2-Bromo-4-fluoro-1-iodobenzene | C6H3BrFI | CID 2773372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Bromo-1-Fluoro-4-Iodobenzene | CymitQuimica [cymitquimica.com]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. Chemical Reactivity - Computational Chemistry Glossary [deeporigin.com]

Navigating the Solubility Landscape of 2-Bromo-4-fluoro-1-iodobenzene: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the solubility characteristics of 2-Bromo-4-fluoro-1-iodobenzene, a key intermediate in various synthetic applications, particularly in the development of novel pharmaceuticals and materials. This document is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Predicted Solubility Profile

The principle of "like dissolves like" is a cornerstone of predicting solubility.[1][2][3] 2-Bromo-4-fluoro-1-iodobenzene, a halogenated aromatic compound, is anticipated to be nonpolar to weakly polar. This characteristic suggests a higher solubility in nonpolar or weakly polar organic solvents and lower solubility in highly polar solvents. One source confirms that the compound is not miscible or is difficult to mix in water, a highly polar solvent.[4]

The following table provides a qualitative prediction of the solubility of 2-Bromo-4-fluoro-1-iodobenzene in a range of common organic solvents, categorized by their relative polarity.

Solvent	Chemical Formula	Relative Polarity	Predicted Solubility of 2-Bromo-4-fluoro-1-iodobenzene
Nonpolar Solvents
Hexane	C₆H₁₄	0.009	High
Toluene	C₇H₈	0.099	High
Benzene	C₆H₆	0.111	High
Diethyl Ether	(C₂H₅)₂O	0.117	High
Weakly Polar Solvents
Dichloromethane (DCM)	CH₂Cl₂	0.309	Moderate to High
Tetrahydrofuran (THF)	C₄H₈O	0.207	Moderate
Ethyl Acetate	C₄H₈O₂	0.228	Moderate
Polar Aprotic Solvents
Acetone	C₃H₆O	0.355	Low to Moderate
Acetonitrile (ACN)	C₂H₃N	0.460	Low
Dimethylformamide (DMF)	C₃H₇NO	0.386	Low
Dimethyl Sulfoxide (DMSO)	C₂H₆OS	0.444	Low
Polar Protic Solvents
Methanol	CH₃OH	0.762	Low
Ethanol	C₂H₅OH	0.654	Low
Water	H₂O	1.000	Very Low / Immiscible[4]

Experimental Determination of Solubility

Given the absence of published quantitative data, experimental determination is crucial. The following protocol outlines a standard method for determining the solubility of a solid compound like 2-Bromo-4-fluoro-1-iodobenzene in an organic solvent.

Materials and Equipment:

• 2-Bromo-4-fluoro-1-iodobenzene (solid)

• Selected organic solvents (analytical grade)

• Analytical balance (readable to ±0.1 mg)

• Vials or test tubes with secure caps

• Volumetric flasks and pipettes

• Temperature-controlled shaker or water bath

• Centrifuge (optional)

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system with a suitable detector, or a UV-Vis spectrophotometer.

Protocol:

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-Bromo-4-fluoro-1-iodobenzene to a series of vials, each containing a known volume of a different organic solvent. The excess solid is necessary to ensure that a saturated solution is formed.

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a temperature-controlled shaker or water bath set to the desired temperature (e.g., 25 °C).

  • Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Separation of Undissolved Solid:

  • After the equilibration period, allow the vials to stand undisturbed at the set temperature for a few hours to let the undissolved solid settle.

  • Alternatively, centrifuge the vials at a moderate speed to facilitate the separation of the solid.

• Sample Preparation for Analysis:

  • Carefully withdraw a known volume of the clear supernatant (the saturated solution) using a pre-warmed or temperature-equilibrated pipette to avoid precipitation.

  • Dilute the collected aliquot with a known volume of a suitable solvent to bring the concentration within the analytical range of the chosen analytical method.

• Quantitative Analysis:

  • Analyze the diluted samples using a calibrated analytical technique such as HPLC, GC, or UV-Vis spectrophotometry to determine the concentration of 2-Bromo-4-fluoro-1-iodobenzene.

  • A calibration curve should be prepared using standard solutions of known concentrations of the compound.

• Calculation of Solubility:

  • Calculate the concentration of the saturated solution from the measured concentration of the diluted sample and the dilution factor.

  • Express the solubility in appropriate units, such as grams per 100 mL ( g/100 mL) or moles per liter (mol/L).

Visualizing Methodologies

To further clarify the processes involved in solubility determination and prediction, the following diagrams are provided.

Figure 1. Experimental workflow for determining solubility.

References

• 1. saltise.ca [saltise.ca]
• 2. Solubility of Organic Compounds - Chemistry Steps [chemistrysteps.com]
• 3. Khan Academy [khanacademy.org]
• 4. 2-BROMO-4-FLUORO-1-IODOBENZENE | 202865-73-4 [chemicalbook.com]

A Technical Guide to High-Purity 2-Bromo-4-fluoro-1-iodobenzene for Researchers and Drug Development Professionals

Introduction:

2-Bromo-4-fluoro-1-iodobenzene is a tri-substituted aromatic compound of significant interest in the fields of organic synthesis, medicinal chemistry, and materials science.[1] Its unique arrangement of bromine, fluorine, and iodine atoms on a benzene ring provides a versatile platform for the construction of complex molecular architectures. The differential reactivity of the halogen substituents allows for selective and sequential functionalization, making it a valuable building block in the synthesis of novel pharmaceutical intermediates and active pharmaceutical ingredients (APIs).[1] This guide provides an in-depth overview of commercial suppliers, synthesis, and quality control of high-purity 2-Bromo-4-fluoro-1-iodobenzene.

Commercial Suppliers and Product Specifications

A variety of chemical suppliers offer 2-Bromo-4-fluoro-1-iodobenzene, with purity levels typically ranging from 97% to over 98%. The compound is generally available in quantities suitable for research and development purposes. Below is a summary of offerings from several prominent suppliers.

Supplier	Product Name	CAS Number	Purity	Molecular Formula	Molecular Weight ( g/mol )	Physical Form
Thermo Fisher Scientific	2-Bromo-4-fluoro-1-iodobenzene	202865-73-4	≥98.0% (GC)	C6H3BrFI	300.89	Clear pale yellow to yellow or pink liquid
Sigma-Aldrich	2-Bromo-4-fluoroiodobenzene	202865-73-4	97%	C6H3BrFI	300.89	Not specified
TCI Chemicals	2-Bromo-4-fluoro-1-iodobenzene	202865-73-4	>98.0% (GC)	C6H3BrFI	300.89	Colorless to light orange to yellow clear liquid
LEAPChem	2-Bromo-4-fluoroiodobenzene	202865-73-4	99%	C6H3BrFI	300.89	Powder or liquid
BLD Pharm	2-Bromo-1-fluoro-4-iodobenzene	811842-30-5	Not specified	C6H3BrFI	300.89	Not specified
Santa Cruz Biotechnology	2-Bromo-1-fluoro-4-iodobenzene	811842-30-5	Not specified	C6H3BrFI	300.89	Not specified

Note: Some suppliers may list different CAS numbers for isomers. It is crucial to verify the exact isomer required for your application.

Synthesis and Purification Methodologies

The synthesis of 2-Bromo-4-fluoro-1-iodobenzene often involves a multi-step process that requires careful control of reaction conditions to achieve high purity and yield.

Experimental Protocol: Synthesis via Diazotization-Iodination

A common synthetic route begins with 3-bromo-4-fluoroaniline. The process involves the conversion of the aniline to a diazonium salt, which is subsequently reacted with an iodide source to introduce the iodine atom.

Materials:

• 3-bromo-4-fluoroaniline

• Sulfuric acid

• Sodium nitrite

• Potassium iodide

• Cuprous iodide (catalyst)

• Sodium bisulfite

Procedure:

• Diazotization: 3-bromo-4-fluoroaniline is dissolved in an aqueous solution of sulfuric acid. The mixture is cooled, and an aqueous solution of sodium nitrite is added dropwise while maintaining a low temperature to form the corresponding diazonium salt.

• Iodination: In a separate vessel, cuprous iodide and potassium iodide are prepared. The freshly prepared diazonium salt solution is then added to this mixture. The reaction is stirred until the evolution of nitrogen gas ceases, indicating the completion of the reaction.[2] This "one-pot" method, where the diazonium salt reacts with iodide immediately upon formation, can help to reduce the formation of byproducts.[2]

• Workup and Purification: After the reaction is complete, the mixture is treated with an aqueous solution of sodium bisulfite. The organic layer is separated, and the aqueous layer may be extracted with a suitable organic solvent. The combined organic layers are then purified, typically by distillation, to yield high-purity 2-Bromo-4-fluoro-1-iodobenzene.[2]

A typical synthetic pathway for 2-Bromo-4-fluoro-1-iodobenzene.

Quality Control and Analytical Methods

Ensuring the purity and identity of 2-Bromo-4-fluoro-1-iodobenzene is critical for its successful application in research and drug development. A combination of chromatographic and spectroscopic techniques is employed for quality control.

Key Analytical Techniques:

• Gas Chromatography (GC): This is a primary method used to determine the purity (assay) of the compound.[3][4] It effectively separates the target compound from volatile impurities and starting materials.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are used to confirm the chemical structure of the molecule. The chemical shifts and coupling constants provide detailed information about the arrangement of atoms.

• Mass Spectrometry (MS): Techniques like Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) are used to confirm the molecular weight of the compound and to identify any impurities.

• High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC): These techniques are valuable for assessing purity, particularly for non-volatile impurities that may not be detected by GC. Some suppliers may provide data from these methods.[5]

Experimental Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control analysis of a batch of 2-Bromo-4-fluoro-1-iodobenzene.

A standard workflow for the quality control of 2-Bromo-4-fluoro-1-iodobenzene.

High-purity 2-Bromo-4-fluoro-1-iodobenzene is an essential reagent for chemists engaged in the synthesis of complex organic molecules. Its availability from multiple commercial suppliers, coupled with well-established synthetic and purification protocols, facilitates its use in drug discovery and materials science research. A thorough understanding of its properties and the analytical methods used to ensure its quality is paramount for achieving reliable and reproducible experimental outcomes. Researchers should carefully consider the purity specifications and analytical data provided by suppliers to select the most appropriate grade for their specific application.

References

• 1. nbinno.com [nbinno.com]
• 2. CN104829414A - Synthesis method of 1-bromo-2-chloro-3-fluoro-4-iodobenzene - Google Patents [patents.google.com]
• 3. 2-Bromo-4-fluoro-1-iodobenzene, 98+% 5 g | Request for Quote | Thermo Scientific Chemicals [thermofisher.com]
• 4. 2-Bromo-4-fluoro-1-iodobenzene | 202865-73-4 | TCI AMERICA [tcichemicals.com]
• 5. 811842-30-5|2-Bromo-1-fluoro-4-iodobenzene|BLD Pharm [bldpharm.com]

Protocols & Analytical Methods

Application Notes and Protocols for Sequential Cross-Coupling with 2-Bromo-4-fluoro-1-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4-fluoro-1-iodobenzene is a versatile tri-substituted halogenated aromatic compound that serves as a valuable building block in organic synthesis. Its utility is particularly pronounced in the construction of complex, multi-substituted aromatic systems, which are prevalent in pharmaceuticals, agrochemicals, and materials science.[1][2] The distinct reactivity of the three halogen substituents—iodine, bromine, and fluorine—allows for programmed, sequential cross-coupling reactions. This regioselectivity is governed by the relative bond strengths of the carbon-halogen bonds, with the C-I bond being the most labile and thus the most reactive in palladium-catalyzed cross-coupling reactions, followed by the C-Br bond.[3][4] This differential reactivity enables the selective functionalization at the iodo-position under milder conditions, while the bromo-position can be reacted subsequently under more forcing conditions. The fluorine atom typically remains intact, influencing the electronic properties of the final molecule.[3]

These application notes provide detailed protocols for sequential Sonogashira/Suzuki and Buchwald-Hartwig/Suzuki cross-coupling reactions using 2-bromo-4-fluoro-1-iodobenzene, offering a strategic approach to the synthesis of highly substituted and functionalized aromatic compounds.

Data Presentation

The following tables summarize quantitative data for representative sequential cross-coupling reactions with 2-bromo-4-fluoro-1-iodobenzene.

Table 1: Sequential Sonogashira and Suzuki Cross-Coupling

Step	Reaction Type	Coupling Partner	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Sonogashira	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	Room Temp.	4	~90
2	Suzuki	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/Ethanol/H₂O	80	12	~85

Table 2: Sequential Buchwald-Hartwig and Suzuki Cross-Coupling

Step	Reaction Type	Coupling Partner	Catalyst System	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Buchwald-Hartwig	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	18	~88
2	Suzuki	3,5-Dimethylphenylboronic acid	Pd(dppf)Cl₂	Cs₂CO₃	Dioxane/H₂O	100	16	~82

Experimental Protocols

Protocol 1: Sequential Sonogashira and Suzuki Cross-Coupling

This protocol details the synthesis of a 1-alkynyl-2-aryl-5-fluorobenzene derivative from 2-bromo-4-fluoro-1-iodobenzene.

Step 1: Sonogashira Coupling at the C-I Position

• Materials:

  • 2-Bromo-4-fluoro-1-iodobenzene (1.0 eq)

  • Terminal alkyne (e.g., Phenylacetylene) (1.1 eq)

  • Pd(PPh₃)₂Cl₂ (0.03 eq)

  • Copper(I) iodide (CuI) (0.05 eq)

  • Triethylamine (Et₃N) (2.0 eq)

  • Anhydrous Tetrahydrofuran (THF)

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-bromo-4-fluoro-1-iodobenzene, Pd(PPh₃)₂Cl₂, and CuI.

  • Evacuate and backfill the flask with the inert gas three times.

  • Add anhydrous THF and degassed triethylamine via syringe.

  • Add the terminal alkyne dropwise to the stirred solution at room temperature.

  • Stir the reaction mixture at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Upon completion (typically 2-4 hours), quench the reaction with a saturated aqueous solution of ammonium chloride.

  • Extract the mixture with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

  • Purify the crude product, 1-(2-bromo-4-fluorophenyl)-2-phenylethyne, by flash column chromatography on silica gel.

Step 2: Suzuki Coupling at the C-Br Position

• Materials:

  • 1-(2-bromo-4-fluorophenyl)-2-phenylethyne (from Step 1) (1.0 eq)

  • Arylboronic acid (e.g., 4-Methoxyphenylboronic acid) (1.2 eq)

  • Pd(PPh₃)₄ (0.05 eq)

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • Toluene, Ethanol, and Water (4:1:1 mixture)

• Procedure:

  • In a round-bottom flask, combine the bromo-alkyne intermediate, the arylboronic acid, Pd(PPh₃)₄, and K₂CO₃.

  • Add the degassed solvent mixture of toluene, ethanol, and water.

  • Heat the reaction mixture to 80 °C and stir for 12-16 hours, monitoring by TLC or LC-MS.

  • After completion, cool the reaction to room temperature and dilute with water and ethyl acetate.

  • Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography to yield the desired tri-substituted product.

Protocol 2: Sequential Buchwald-Hartwig and Suzuki Cross-Coupling

This protocol outlines the synthesis of a 1-amino-2-aryl-5-fluorobenzene derivative.

Step 1: Buchwald-Hartwig Amination at the C-I Position

• Materials:

  • 2-Bromo-4-fluoro-1-iodobenzene (1.0 eq)

  • Amine (e.g., Morpholine) (1.2 eq)

  • Pd₂(dba)₃ (0.02 eq)

  • XPhos (0.04 eq)

  • Sodium tert-butoxide (NaOtBu) (1.4 eq)

  • Anhydrous Toluene

• Procedure:

  • In a glovebox or under a stream of inert gas, add Pd₂(dba)₃, XPhos, and NaOtBu to a dry Schlenk tube.

  • Add anhydrous toluene, followed by 2-bromo-4-fluoro-1-iodobenzene and the amine.

  • Seal the tube and heat the reaction mixture to 100 °C for 18-24 hours.

  • Monitor the reaction by TLC or LC-MS. Upon completion, cool to room temperature.

  • Quench the reaction with saturated aqueous ammonium chloride.

  • Extract the mixture with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

  • Purify the crude product, 4-(2-bromo-4-fluorophenyl)morpholine, by flash column chromatography.

Step 2: Suzuki Coupling at the C-Br Position

• Materials:

  • 4-(2-bromo-4-fluorophenyl)morpholine (from Step 1) (1.0 eq)

  • Arylboronic acid (e.g., 3,5-Dimethylphenylboronic acid) (1.2 eq)

  • Pd(dppf)Cl₂ (0.03 eq)

  • Cesium carbonate (Cs₂CO₃) (2.0 eq)

  • 1,4-Dioxane and Water (4:1 mixture)

• Procedure:

  • Combine the bromo-amino intermediate, the arylboronic acid, Pd(dppf)Cl₂, and Cs₂CO₃ in a reaction vessel.

  • Add the degassed dioxane/water solvent mixture.

  • Heat the reaction to 100 °C and stir for 16-24 hours.

  • After cooling, dilute with water and extract with ethyl acetate.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated.

  • Purify the crude product via flash column chromatography to obtain the final tri-substituted product.

Mandatory Visualizations

Caption: Workflow for Sequential Sonogashira-Suzuki Coupling.

Caption: Workflow for Sequential Buchwald-Hartwig-Suzuki Coupling.

Caption: Generalized Catalytic Cycle for Suzuki Cross-Coupling.

References

• 1. Synthesis of perfluorinated biaryls by reaction of perfluoroarylzinc compounds with perfluoroarenes [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. Catalyst Activation and Speciation Involving DyadPalladate Precatalysts in Suzuki–Miyaura and Buchwald–Hartwig Cross-Couplings - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]

Application Notes and Protocols for Suzuki Coupling of 2-Bromo-4-fluoro-1-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a representative protocol for the selective Suzuki-Miyaura cross-coupling reaction of 2-bromo-4-fluoro-1-iodobenzene. The inherent differential reactivity of the carbon-halogen bonds in this substrate allows for chemoselective functionalization, making it a valuable building block in the synthesis of complex molecules for pharmaceutical and materials science applications.

Principle of Regioselectivity

The Suzuki-Miyaura coupling of 2-bromo-4-fluoro-1-iodobenzene is governed by the relative bond strengths of the carbon-halogen bonds and their propensity to undergo oxidative addition to a palladium(0) catalyst. The carbon-iodine (C-I) bond is weaker and therefore more reactive than the carbon-bromine (C-Br) bond.[1][2] This difference in reactivity enables the selective activation and coupling at the iodine-bearing position under controlled conditions, leaving the bromo group intact for potential subsequent transformations.[1][3]

Data Presentation: Key Reagents and Representative Conditions

The following table summarizes the key reagents and typical reaction conditions for the selective mono-Suzuki coupling at the C-I position of 2-bromo-4-fluoro-1-iodobenzene. The conditions are based on established protocols for structurally similar dihaloarenes.[2][3]

Reagent/Component	Purpose	Typical Amount/Conditions	Notes
2-Bromo-4-fluoro-1-iodobenzene	Starting Material	1.0 equivalent	Limiting reagent.
Arylboronic Acid	Coupling Partner	1.1 - 1.5 equivalents	A slight excess is often used to ensure complete consumption of the starting material.
Palladium Catalyst	Catalyst	1-5 mol%	Pd(PPh₃)₄, PdCl₂(dppf), and other Pd(0) or Pd(II) precatalysts are commonly used.[4]
Base	Activates Boronic Acid	2.0 - 3.0 equivalents	K₂CO₃, Cs₂CO₃, K₃PO₄ are frequently employed.[1][3]
Solvent	Reaction Medium	-	Degassed mixtures of an organic solvent and water (e.g., Toluene/H₂O, Dioxane/H₂O, THF/H₂O) are common.[1][3][4]
Temperature	Reaction Temperature	70 - 100 °C	Temperature is a critical parameter to control selectivity and reaction rate.[3]
Reaction Time	Duration	4 - 24 hours	Monitored by TLC or LC-MS for completion.[1]

Experimental Protocol: Selective Mono-Suzuki Coupling

This protocol describes a general method for the selective Suzuki-Miyaura coupling of an arylboronic acid with 2-bromo-4-fluoro-1-iodobenzene at the iodine position.

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene

• Arylboronic acid (e.g., phenylboronic acid)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium carbonate (K₂CO₃)

• Toluene

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Inert gas (Nitrogen or Argon)

Equipment:

• Schlenk flask or round-bottom flask with a reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert gas line and manifold

• Standard laboratory glassware for reaction, workup, and purification

Procedure:

• Reaction Setup: To a dry Schlenk flask containing a magnetic stir bar, add 2-bromo-4-fluoro-1-iodobenzene (1.0 equiv.), the arylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

• Inert Atmosphere: Evacuate the flask and backfill with an inert gas (e.g., Argon). Repeat this cycle three times to ensure an oxygen-free environment.[1]

• Catalyst Addition: Under a positive flow of the inert gas, add the palladium catalyst, such as Pd(PPh₃)₄ (0.03 equiv).

• Solvent Addition: Add degassed toluene and water (e.g., in a 4:1 v/v ratio) to the reaction flask via syringe.

• Reaction: Heat the reaction mixture to 80-90 °C with vigorous stirring. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 4-16 hours.[1]

• Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the reaction mixture with ethyl acetate and water. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extract the aqueous layer twice with ethyl acetate.

• Combine the organic layers and wash with brine. Dry the combined organic layer over anhydrous sodium sulfate or magnesium sulfate.[1]

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure 2-bromo-4-fluoro-1,1'-biphenyl derivative.

Visualizations

Caption: Experimental workflow for selective Suzuki coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. mdpi.com [mdpi.com]

Application Notes and Protocols for the Selective Sonogashira Coupling of 2-Bromo-4-fluoro-1-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and a comprehensive protocol for the selective Sonogashira coupling of 2-Bromo-4-fluoro-1-iodobenzene. This versatile building block is of significant interest in medicinal chemistry and materials science due to its potential for sequential, site-selective functionalization.

Introduction

The Sonogashira cross-coupling reaction is a powerful and widely utilized method for the formation of carbon-carbon bonds between sp²-hybridized carbons of aryl or vinyl halides and sp-hybridized carbons of terminal alkynes.[1][2] This reaction typically employs a palladium catalyst, often in conjunction with a copper(I) co-catalyst, and an amine base. For dihalogenated substrates such as 2-Bromo-4-fluoro-1-iodobenzene, the significant difference in the reactivity of the carbon-halogen bonds (C-I > C-Br) allows for highly selective monofunctionalization at the more reactive carbon-iodine bond under controlled reaction conditions.[2][3] This regioselectivity makes 2-Bromo-4-fluoro-1-iodobenzene a valuable intermediate for the synthesis of complex, differentially substituted aromatic compounds.

Data Presentation

The following table summarizes representative quantitative data for the selective Sonogashira coupling of 2-Bromo-4-fluoro-1-iodobenzene with various terminal alkynes. The data highlights the efficiency and selectivity of the reaction, providing a baseline for experimental design.

Alkyne Coupling Partner	Catalyst System	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)
Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Triethylamine	THF	Room Temp.	2	>95 (estimated)
Trimethylsilylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Triethylamine	THF	Room Temp.	2	>95 (estimated)
1-Hexyne	Pd(PPh₃)₂Cl₂ / CuI	Triethylamine	THF	Room Temp.	3	>90 (estimated)
Ethynylbenzene	Pd(PPh₃)₂Cl₂ / CuI	Triethylamine	THF	Room Temp.	1.5	97[1]

Yields are based on analogous reactions and the high reactivity of the C-I bond; specific yields for 2-Bromo-4-fluoro-1-iodobenzene may vary.

Experimental Protocol

This protocol details a general procedure for the selective Sonogashira coupling of a terminal alkyne to the 1-position of 2-Bromo-4-fluoro-1-iodobenzene.

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene

• Terminal alkyne (e.g., Phenylacetylene)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂]

• Copper(I) iodide (CuI)

• Anhydrous triethylamine (Et₃N)

• Anhydrous tetrahydrofuran (THF)

• Nitrogen or Argon gas (inert atmosphere)

• Standard laboratory glassware (Schlenk flask, syringes, etc.)

• Magnetic stirrer and heating plate

• Thin-layer chromatography (TLC) supplies for reaction monitoring

• Silica gel for column chromatography

Procedure:

• Reaction Setup:

  • To a dry Schlenk flask under an inert atmosphere (Nitrogen or Argon), add 2-Bromo-4-fluoro-1-iodobenzene (1.0 equiv.).

  • Add bis(triphenylphosphine)palladium(II) dichloride (0.02 equiv.) and copper(I) iodide (0.04 equiv.).

  • Evacuate and backfill the flask with the inert gas three times to ensure an oxygen-free environment.

• Reagent Addition:

  • Add anhydrous and degassed tetrahydrofuran (THF) to dissolve the solids. The volume should be sufficient to create a stirrable solution (e.g., 5-10 mL per mmol of the aryl halide).

  • Add anhydrous and degassed triethylamine (2.0 equiv.).

  • Finally, add the terminal alkyne (1.1 equiv.) dropwise to the stirred reaction mixture at room temperature.

• Reaction:

  • Stir the reaction mixture at room temperature.

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) by observing the consumption of the starting aryl iodide. Reactions are typically complete within 1.5 to 3 hours.[1]

• Workup:

  • Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and extract the product with an organic solvent such as ethyl acetate (3 x volume of the reaction mixture).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to afford the pure 2-bromo-4-fluoro-1-(alkynyl)benzene derivative.

Mandatory Visualizations

Caption: Experimental workflow for the selective Sonogashira coupling.

References

• 1. TCI Practical Example: Sonogashira Cross Coupling with PdCl2(PPh3)2 as a Catalyst | TCI AMERICA [tcichemicals.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. benchchem.com [benchchem.com]

Palladium-Catalyzed Selective C-I Bond Activation: Application Notes and Protocols for Researchers

For researchers, scientists, and drug development professionals, the selective activation of carbon-iodine (C-I) bonds in the presence of other carbon-halogen (C-X) bonds is a critical tool for the precise construction of complex molecules. Palladium catalysis has emerged as a premier method for achieving this chemoselectivity, owing to the comparatively lower bond dissociation energy of the C-I bond. This document provides detailed application notes and experimental protocols for leveraging palladium catalysts for selective C-I bond activation, with a focus on the Sonogashira cross-coupling reaction.

The higher reactivity of aryl iodides compared to other aryl halides, such as bromides and chlorides, allows for milder reaction conditions and selective functionalization.[1][2] This preferential reactivity is a cornerstone of orthogonal synthetic strategies, enabling sequential couplings on polyhalogenated substrates.

Catalytic Systems for Selective C-I Activation

A variety of palladium catalysts, often in conjunction with co-catalysts and specific ligands, have been developed to enhance the efficiency and selectivity of C-I bond activation. The choice of catalyst and reaction conditions is paramount to achieving the desired outcome.

Sonogashira Coupling: A Case Study in Selectivity

The Sonogashira coupling, a cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide, serves as an excellent example of selective C-I bond activation.[1] The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of an amine base.[1] Due to the high reactivity of the carbon-iodine bond, aryl iodides are exceptional substrates for this transformation, often enabling the reaction to proceed at room temperature with high efficiency.[3]

A specialized air-stable palladium trimer has demonstrated a significant ability to differentiate between C-I and C-Br bonds in carbon-carbon bond formations, a feat that is challenging for typical Pd(0) and Pd(I)-Pd(I) catalysts.[4]

Quantitative Data on Selective Sonogashira Coupling of Aryl Iodides

The following table summarizes representative quantitative data for the Sonogashira coupling of various aryl iodides with terminal alkynes, highlighting the high yields achievable under optimized conditions.

Entry	Aryl Iodide	Alkyne	Pd Catalyst	Cu Co-catalyst	Base	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
1	Iodobenzene	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2 mol%)	CuI (1 mol%)	Et₃N	THF	RT	2	95	[3]
2	4-Iodotoluene	1-Hexyne	Pd(PPh₃)₄ (5 mol%)	CuI (2.5 mol%)	Diisopropylamine	DMF	50	4	92	[3]
3	1-Iodo-4-nitrobenzene	Trimethylsilylacetylene	Pd(OAc)₂ (1 mol%) / PPh₃ (2 mol%)	CuI (1 mol%)	Piperidine	Toluene	80	1	98	[3]
4	2-Iodothiophene	Cyclohexylacetylene	PdCl₂(CH₃CN)₂ (3 mol%)	CuI (1.5 mol%)	n-Butylamine	Dioxane	60	3	90	[3]
5	1-Bromo-4-iodobenzene	Phenylacetylene	Pd(PPh₃)₂Cl₂ (5 mol%)	CuI (2.5 mol%)	Diisopropylamine	THF	RT	3	98 (selective on I)	[2][3]

Experimental Protocols

The following are detailed protocols for conducting a selective Sonogashira coupling reaction.

Protocol 1: General Procedure for Palladium and Copper Co-Catalyzed Sonogashira Coupling

This protocol describes a general method for the Sonogashira coupling of a terminal alkyne with an aryl iodide.[1]

Materials and Reagents:

• Aryl iodide (1.0 eq)

• Terminal alkyne (1.1 eq)

• Palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 0.05 eq)

• Copper(I) iodide (CuI, 0.025 eq)

• Amine base (e.g., diisopropylamine, 7.0 eq)

• Anhydrous solvent (e.g., THF)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware and workup reagents

Procedure:

• To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the aryl iodide, palladium catalyst, and copper(I) iodide under a stream of inert gas.

• Evacuate and backfill the flask with the inert gas three times to ensure an oxygen-free atmosphere.

• Add the anhydrous solvent via syringe.

• Sequentially add the amine base and the terminal alkyne via syringe while stirring.

• Stir the reaction mixture at the desired temperature (typically room temperature for aryl iodides).[1]

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, dilute the reaction mixture with an organic solvent (e.g., diethyl ether).

• Filter the mixture through a pad of Celite® to remove solid precipitates, washing the pad with the same organic solvent.

• Wash the filtrate sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired coupled product.

Visualizing the Catalytic Cycle and Workflow

To better understand the underlying processes, the following diagrams illustrate the catalytic cycle of the Sonogashira reaction and a typical experimental workflow.

Caption: Catalytic cycles of the Sonogashira cross-coupling reaction.

References

• 1. benchchem.com [benchchem.com]
• 2. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 3. benchchem.com [benchchem.com]
• 4. C-I-Selective Cross-Coupling Enabled by a Cationic Palladium Trimer - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Unsymmetrical Biphenyls Using 2-Bromo-4-fluoro-1-iodobenzene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of unsymmetrical biphenyls and other valuable organic scaffolds utilizing 2-Bromo-4-fluoro-1-iodobenzene as a versatile starting material. The differential reactivity of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds allows for selective, sequential functionalization, making this reagent a powerful tool in organic synthesis, particularly in the construction of complex molecules for pharmaceutical and materials science applications.

Introduction

2-Bromo-4-fluoro-1-iodobenzene is a halogenated aromatic compound that serves as an excellent building block in palladium-catalyzed cross-coupling reactions. The C-I bond is significantly weaker and therefore more reactive towards oxidative addition to a palladium(0) catalyst than the C-Br bond.[1][2] This inherent difference in reactivity (C-I > C-Br) enables highly regioselective mono-functionalization at the iodine position under mild conditions, leaving the bromine atom intact for subsequent transformations. This stepwise approach is invaluable for the synthesis of unsymmetrical biaryls and other complex architectures.[3]

This guide details protocols for four major palladium-catalyzed cross-coupling reactions: Suzuki-Miyaura, Stille, Negishi, and Sonogashira couplings, focusing on the selective reaction at the C-I bond of 2-Bromo-4-fluoro-1-iodobenzene.

General Experimental Workflow

A typical experimental workflow for the regioselective cross-coupling of 2-Bromo-4-fluoro-1-iodobenzene is depicted below. It emphasizes the need for an inert atmosphere to protect the palladium catalyst from deactivation.

References

• 1. A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. A regioselective double Stille coupling reaction of bicyclic stannolanes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

The Versatility of 2-Bromo-4-fluoro-1-iodobenzene in the Synthesis of Pharmaceutical Intermediates

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction:

2-Bromo-4-fluoro-1-iodobenzene is a versatile tri-halogenated aromatic compound that serves as a crucial building block in the synthesis of a wide array of pharmaceutical intermediates. Its unique substitution pattern, featuring bromine, fluorine, and iodine atoms, allows for selective and sequential functionalization through various palladium-catalyzed cross-coupling reactions. The differential reactivity of the carbon-halogen bonds, with the carbon-iodine bond being the most susceptible to oxidative addition, enables chemists to introduce diverse molecular fragments in a controlled manner. This attribute is particularly valuable in the construction of complex drug molecules, where precise control over the molecular architecture is paramount for achieving desired biological activity and pharmacokinetic profiles.

This document provides detailed application notes and experimental protocols for the utilization of 2-Bromo-4-fluoro-1-iodobenzene in the synthesis of key pharmaceutical intermediates, with a focus on its application in the synthesis of a precursor for the MEK inhibitor Trametinib. Additionally, protocols for selective Sonogashira and Suzuki cross-coupling reactions are provided to illustrate its broader utility in drug discovery.

I. Synthesis of a Key Intermediate for Trametinib

A critical intermediate in the synthesis of the potent MEK inhibitor Trametinib is N-(2-fluoro-4-iodophenyl)-N'-cyclopropylurea. 2-Bromo-4-fluoro-1-iodobenzene can serve as a starting material for the synthesis of this intermediate via a two-step sequence involving a selective Buchwald-Hartwig amination followed by urea formation.

Synthetic Pathway Overview:

The Strategic Application of 2-Bromo-4-fluoro-1-iodobenzene in the Discovery of Kinase Inhibitors

Introduction

2-Bromo-4-fluoro-1-iodobenzene is a versatile tri-halogenated aromatic compound that has emerged as a critical building block in modern drug discovery, particularly in the synthesis of targeted cancer therapies. Its unique substitution pattern, featuring iodine, bromine, and fluorine atoms, offers medicinal chemists a powerful tool for the strategic and regioselective construction of complex molecular architectures. The differential reactivity of the carbon-halogen bonds (C-I > C-Br) under palladium-catalyzed cross-coupling conditions allows for sequential and controlled functionalization, making it an ideal scaffold for structure-activity relationship (SAR) studies and the optimization of drug candidates. This application note details the utility of 2-Bromo-4-fluoro-1-iodobenzene in the synthesis of the FDA-approved MEK inhibitor, Trametinib, and provides detailed experimental protocols for key transformations.

Core Application: Synthesis of the MEK Inhibitor Trametinib

A prime example of the successful application of a 2-bromo-4-fluoro-1-iodobenzene-derived intermediate is in the synthesis of Trametinib (trade name Mekinist). Trametinib is a highly potent and selective allosteric inhibitor of MEK1 and MEK2 (mitogen-activated protein kinase kinase 1 and 2), which are key components of the RAS/RAF/MEK/ERK signaling pathway.[1] Dysregulation of this pathway is a major driver in several cancers. The 2-fluoro-4-iodophenylamino moiety of Trametinib, derived from a precursor like 2-Bromo-4-fluoro-1-iodobenzene, is crucial for its biological activity. Structural studies have shown that this group is deeply embedded in a sub-pocket of the MEK enzyme, making critical hydrophobic and sandwiching interactions with key residues.[2]

The synthesis of Trametinib typically involves the initial preparation of key intermediates such as 2-fluoro-4-iodoaniline, which can be synthesized from 2-Bromo-4-fluoro-1-iodobenzene, or N-(2-fluoro-4-iodophenyl)-N'-cyclopropylurea. These intermediates are then elaborated through a series of cyclization and coupling reactions to construct the final pyridopyrimidine core of Trametinib.

Quantitative Data Summary

The following tables summarize key quantitative data related to the application of 2-Bromo-4-fluoro-1-iodobenzene derivatives in the synthesis and biological activity of Trametinib.

Table 1: Representative Yields in Trametinib Synthesis Intermediates

Reaction Step	Starting Material	Product	Reagents and Conditions	Yield (%)	Reference
Pyrimidine-2,4,6-trione formation	l-cyclopropyl-3-(2-fluoro-4-iodophenyl) urea, malonic acid	l-cyclopropyl-3-(2-fluoro-4-iodophenyl)pyrimidine-2,4,6-trione	Acetic anhydride, acetyl chloride, 60°C, 3 hrs	82%	[3]
Pyridopyrimidine-2,4,7-trione formation	N-(2-fluoro-4-iodophenyl)-N'-cyclopropyl urea, crude ethyl 1,5-dimethyl-2,4,6-pyridotrione-3-carboxylate	3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-5-hydroxy-6,8-dimethyl-1H,8H-pyrido[2,3-d]pyrimidine-2,4,7-trione	Sodium ethoxide, THF, 60°C, 8H	46.8%	[4]

Table 2: Pharmacological Profile of Trametinib

Target	Assay	IC50 (nM)	Cell Line	Reference
MEK1	Kinase activity	0.92	-	[5]
MEK2	Kinase activity	1.8	-	[5]
BRAF V600E mutant	Cell proliferation	-	Melanoma cells	[5]

Experimental Protocols

The following protocols are representative methods for key transformations involving 2-Bromo-4-fluoro-1-iodobenzene and its derivatives in the context of synthesizing kinase inhibitors like Trametinib.

Protocol 1: Regioselective Sonogashira Coupling of 2-Bromo-4-fluoro-1-iodobenzene

This protocol describes the selective coupling at the more reactive iodine position, leaving the bromine intact for subsequent functionalization.

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene

• Terminal alkyne (e.g., Phenylacetylene)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Diisopropylamine

• Tetrahydrofuran (THF), anhydrous

• Diethyl ether (Et₂O)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of 2-Bromo-4-fluoro-1-iodobenzene (1.0 eq) in THF at room temperature, add sequentially Pd(PPh₃)₂Cl₂ (0.05 eq), CuI (0.025 eq), diisopropylamine (7.0 eq), and the terminal alkyne (1.1 eq).[6]

• Stir the reaction mixture for 3 hours at room temperature.[6]

• Dilute the reaction with Et₂O and filter through a pad of Celite®, washing the pad with additional Et₂O.

• Wash the filtrate sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel to afford the 2-bromo-4-fluoro-1-(alkynyl)benzene. A representative yield for a similar reaction is 89%.[6]

Protocol 2: Buchwald-Hartwig Amination of 2-Bromo-4-fluoro-1-iodobenzene to 2-Fluoro-4-iodoaniline

This protocol outlines a general procedure for the synthesis of 2-fluoro-4-iodoaniline, a key intermediate for Trametinib.

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene

• Ammonia source (e.g., Benzophenone imine, followed by hydrolysis, or an ammonia equivalent)

• Palladium precatalyst (e.g., Pd₂(dba)₃ or a G3 precatalyst)

• Phosphine ligand (e.g., Xantphos, RuPhos)

• Strong base (e.g., Sodium tert-butoxide, LiHMDS)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

Procedure:

• In an oven-dried Schlenk flask under an inert atmosphere, combine the palladium precatalyst (1-2 mol%), phosphine ligand (1.2-2.4 mol%), and the base (1.2-1.5 equivalents).

• Add 2-Bromo-4-fluoro-1-iodobenzene (1.0 equivalent) and the ammonia source (1.1-1.2 equivalents).

• Add the anhydrous, degassed solvent via syringe.

• Heat the reaction mixture to 80-110 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and filter through a pad of celite.

• Concentrate the filtrate and purify the crude product by flash column chromatography to yield 2-fluoro-4-iodoaniline.

Protocol 3: Synthesis of a Trametinib Precursor from N-(2-fluoro-4-iodophenyl)-N'-cyclopropylurea

This protocol describes a key cyclization step in the synthesis of Trametinib.

Materials:

• N-(2-fluoro-4-iodophenyl)-N'-cyclopropylurea

• Crude ethyl 1,5-dimethyl-2,4,6-pyridotrione-3-carboxylate

• Sodium ethoxide

• Tetrahydrofuran (THF), anhydrous

• Concentrated hydrochloric acid

• Dichloromethane

• Acetone

Procedure:

• In a reaction vessel, prepare a solution of N-(2-fluoro-4-iodophenyl)-N'-cyclopropylurea (1.0 eq) in THF at 0 °C.[4]

• Add sodium ethoxide (2.5 eq) in portions, then allow the mixture to warm to room temperature.[4]

• Add a solution of crude ethyl 1,5-dimethyl-2,4,6-pyridotrione-3-carboxylate in THF.

• Heat the reaction mixture to 60 °C for 8 hours.[4]

• Cool the reaction to room temperature and adjust the pH to 2-3 with concentrated hydrochloric acid.

• Concentrate the mixture to obtain a viscous solid.

• Add dichloromethane and wash with water.

• Dry the organic layer, concentrate, and recrystallize the residue from acetone to obtain 3-cyclopropyl-1-(2-fluoro-4-iodophenyl)-5-hydroxy-6,8-dimethyl-1H,8H-pyrido[2,3-d]pyrimidine-2,4,7-trione. A reported yield for this transformation is 46.8%.[4]

Visualizations

Caption: Synthetic utility of 2-Bromo-4-fluoro-1-iodobenzene.

Caption: General experimental workflow for cross-coupling.

Caption: Trametinib's role in the MAPK/ERK pathway.

Conclusion

2-Bromo-4-fluoro-1-iodobenzene is a highly valuable and strategic building block in drug discovery. Its differential halogen reactivity enables selective and sequential functionalization, which is a significant advantage in the synthesis of complex molecules like the MEK inhibitor Trametinib. The 2-fluoro-4-iodophenyl moiety derived from this precursor is essential for the high-potency inhibition of the MEK enzyme. The provided protocols offer a foundation for researchers to utilize this versatile reagent in their own drug discovery programs, particularly in the development of novel kinase inhibitors.

References

• 1. Relative bioavailability of pediatric oral solution and tablet formulations of trametinib in adult patients with solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. trametinib | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. CN109336884B - Method for synthesizing trametinib key intermediate - Google Patents [patents.google.com]
• 5. Synthesis of the PET Tracer 124I-Trametinib for MAPK/ERK Kinase Distribution and Resistance Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sonogashira Coupling | NROChemistry [nrochemistry.com]

Application Notes and Protocols for the Use of 2-Bromo-4-fluoro-1-iodobenzene in OLED Material Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromo-4-fluoro-1-iodobenzene is a versatile tri-halogenated aromatic compound that serves as a valuable building block in the synthesis of advanced organic materials for Organic Light-Emitting Diodes (OLEDs). The distinct reactivity of its three halogen substituents (iodine, bromine, and fluorine) allows for selective and sequential functionalization through various cross-coupling reactions. This enables the precise construction of complex molecular architectures with tailored optoelectronic properties essential for high-performance OLEDs, including hole transport materials (HTMs), electron transport materials (ETMs), and emitters.

The key to the utility of 2-Bromo-4-fluoro-1-iodobenzene lies in the differential reactivity of the carbon-halogen bonds in palladium-catalyzed cross-coupling reactions, which typically follows the order C-I > C-Br > C-Cl > C-F. The weaker carbon-iodine bond is more susceptible to oxidative addition to a palladium(0) catalyst compared to the stronger carbon-bromine bond. This reactivity difference allows for selective functionalization at the iodine-bearing position while leaving the bromine and fluorine atoms intact for subsequent reactions. This stepwise approach is crucial for building the complex, often asymmetric, molecules required for efficient charge injection, transport, and emission in OLED devices.

This document provides detailed application notes and experimental protocols for the synthesis of OLED materials utilizing 2-Bromo-4-fluoro-1-iodobenzene, focusing on Suzuki-Miyaura and Buchwald-Hartwig cross-coupling reactions.

Key Applications in OLED Material Synthesis

2-Bromo-4-fluoro-1-iodobenzene is a strategic precursor for various classes of OLED materials:

• Hole Transport Materials (HTMs): Triarylamine-based compounds, known for their excellent hole mobility and thermal stability, can be synthesized through sequential Buchwald-Hartwig amination reactions. The selective initial reaction at the C-I bond allows for the introduction of a primary arylamine, followed by a second coupling at the C-Br position to build extended conjugated systems.

• Electron Transport Materials (ETMs): Functionalization with electron-withdrawing groups, often heterocyclic moieties, can lead to the development of n-type materials for efficient electron transport.

• Emitting Layer (EML) Hosts and Dopants: The rigid and conjugated structures necessary for efficient light emission can be constructed by introducing various aromatic and heteroaromatic groups onto the 2-Bromo-4-fluoro-1-iodobenzene scaffold via Suzuki-Miyaura coupling. The fluorine substituent can also be beneficial for tuning the electronic properties and improving the stability of the final material.

Experimental Protocols

The following protocols provide detailed methodologies for key synthetic transformations involving 2-Bromo-4-fluoro-1-iodobenzene.

Protocol 1: Selective Suzuki-Miyaura Coupling at the C-I Position

This protocol describes a general procedure for the selective palladium-catalyzed Suzuki-Miyaura cross-coupling of an arylboronic acid with 2-Bromo-4-fluoro-1-iodobenzene at the more reactive carbon-iodine bond.

Reaction Scheme:

Caption: Selective Suzuki-Miyaura coupling at the C-I position.

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene (1.0 equiv)

• Arylboronic acid (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%)

• Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃, 2.0-3.0 equiv)

• Anhydrous and degassed solvent (e.g., Toluene, Dioxane, DMF)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask, add 2-Bromo-4-fluoro-1-iodobenzene, the arylboronic acid, and the base.

• Inert Atmosphere: Seal the flask, and then evacuate and backfill with an inert gas. Repeat this cycle three times to ensure an oxygen-free environment.

• Catalyst and Solvent Addition: Under a positive flow of the inert gas, add the palladium catalyst and the degassed solvent via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-120 °C) with vigorous stirring.

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Quantitative Data (Representative):

Catalyst	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	12	85-95
Pd(dppf)Cl₂	Cs₂CO₃	Dioxane	100	8	90-98

Note: Yields are highly dependent on the specific arylboronic acid used and reaction scale.

Protocol 2: Selective Buchwald-Hartwig Amination at the C-I Position

This protocol outlines a general procedure for the selective palladium-catalyzed Buchwald-Hartwig amination of 2-Bromo-4-fluoro-1-iodobenzene with a primary or secondary amine at the C-I position.

Reaction Scheme:

Caption: Selective Buchwald-Hartwig amination at the C-I position.

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene (1.0 equiv)

• Amine (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd₂(dba)₃, 1-3 mol%)

• Phosphine ligand (e.g., XPhos, RuPhos, 2-6 mol%)

• Base (e.g., NaOtBu, K₃PO₄, 1.5-3.0 equiv)

• Anhydrous and degassed solvent (e.g., Toluene, Dioxane)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere, add the palladium catalyst, the phosphine ligand, and the base.

• Reactant Addition: Add 2-Bromo-4-fluoro-1-iodobenzene and the amine to the flask.

• Solvent Addition: Add the anhydrous, degassed solvent via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Work-up: After cooling to room temperature, dilute the mixture with an organic solvent and filter through a pad of celite. Wash the filtrate with water and brine.

• Purification: Dry the organic layer, remove the solvent under reduced pressure, and purify the crude product by flash column chromatography.

Quantitative Data (Representative):

Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	16	80-90
Pd(OAc)₂ / RuPhos	K₃PO₄	Dioxane	110	24	75-85

Note: Yields can vary significantly based on the amine substrate and reaction conditions.

Logical Workflow for Sequential Functionalization

The differential reactivity of the C-I and C-Br bonds in 2-Bromo-4-fluoro-1-iodobenzene allows for a logical and powerful synthetic strategy for creating complex OLED materials.

Caption: Stepwise synthesis using 2-Bromo-4-fluoro-1-iodobenzene.

This sequential approach enables the introduction of two different functional groups onto the benzene ring, providing a high degree of control over the final molecular structure and its electronic properties. This is particularly advantageous in the design of bipolar host materials or complex emitters where distinct electron-donating and electron-accepting moieties are required.

Conclusion

2-Bromo-4-fluoro-1-iodobenzene is a highly valuable and versatile precursor for the synthesis of a wide range of organic materials for OLED applications. The ability to perform selective and sequential cross-coupling reactions at the carbon-iodine and carbon-bromine bonds provides a powerful tool for the rational design and efficient synthesis of complex molecules with tailored properties for enhanced charge transport and light emission. The protocols and data presented here serve as a guide for researchers and scientists in the development of next-generation OLED materials.

Application Notes and Protocols for One-Pot Sequential Suzuki-Miyaura and Sonogashira Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

One-pot sequential cross-coupling reactions represent a powerful strategy in modern organic synthesis, enabling the construction of complex molecular architectures from simple precursors in a single reaction vessel. This approach significantly enhances efficiency by reducing reaction time, minimizing waste from intermediate purification steps, and improving overall yield. Among the most valuable of these sequences is the combination of the Suzuki-Miyaura and Sonogashira cross-coupling reactions. This sequence allows for the selective and sequential introduction of both an aryl or vinyl group (via Suzuki coupling) and an alkynyl group (via Sonogashira coupling) onto a di-functionalized substrate. This methodology is of particular interest to the pharmaceutical industry, where the resulting diarylalkyne and related scaffolds are prevalent in a wide range of biologically active compounds and drug candidates.[1][2]

This document provides detailed application notes and experimental protocols for performing one-pot sequential Suzuki-Sonogashira reactions, targeting researchers and professionals in organic synthesis and drug development.

Reaction Principle

The one-pot sequential Suzuki-Sonogashira reaction typically begins with a dihalogenated aryl or heteroaryl substrate. The key to the sequential nature of the reaction lies in the differential reactivity of the leaving groups (e.g., I, Br, Cl, OTf) or the controlled addition of reagents. The more reactive site undergoes the first cross-coupling reaction (in this case, the Suzuki coupling), followed by the second coupling (Sonogashira) at the less reactive site. The same palladium catalyst is often employed for both transformations, although the specific ligands and reaction conditions may be optimized for each step.[3]

Advantages in Drug Development

The ability to rapidly generate diverse libraries of complex molecules is a cornerstone of modern drug discovery. The one-pot sequential Suzuki-Sonogashira reaction is particularly well-suited for this purpose:

• Molecular Diversity: A wide array of commercially available boronic acids and terminal alkynes can be utilized, allowing for the synthesis of a vast number of analogues from a common intermediate.

• Scaffold Hopping: This methodology enables the efficient modification of core scaffolds, a crucial strategy in lead optimization to improve potency, selectivity, and pharmacokinetic properties.

• Efficiency and Sustainability: By eliminating the need for isolation and purification of intermediates, this one-pot approach aligns with the principles of green chemistry, reducing solvent usage and waste generation.[4][5]

Data Presentation

The following tables summarize representative quantitative data for one-pot sequential Suzuki-Sonogashira reactions, showcasing the scope and efficiency of this methodology.

Table 1: Substrate Scope and Yields for the Suzuki-Miyaura Coupling Step

Entry	Dihalogenated Substrate	Boronic Acid	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	1-bromo-3-iodobenzene	4-methoxyphenylboronic acid	Pd(PPh₃)₄ (2 mol%)	K₂CO₃	Dioxane/H₂O	90	2	92
2	2,4-dibromopyridine	Phenylboronic acid	Pd(dppf)Cl₂ (3 mol%)	Cs₂CO₃	Toluene	100	3	88
3	1,4-diiodobenzene	3-thienylboronic acid	Pd₂(dba)₃ (1 mol%) / SPhos (2 mol%)	K₃PO₄	1,4-Dioxane	80	1.5	95
4	2,5-dibromothiophene	4-acetylphenylboronic acid	Pd(OAc)₂ (2 mol%) / XPhos (4 mol%)	K₂CO₃	t-Amyl alcohol	110	4	85

Table 2: Substrate Scope and Yields for the Sonogashira Coupling Step (in the same pot)

Entry	Intermediate from Table 1	Terminal Alkyne	Catalyst System	Co-catalyst	Base	Solvent	Temp (°C)	Time (h)	Final Yield (%)
1	Product of Entry 1	Phenylacetylene	Same as above	CuI (5 mol%)	Et₃N	Dioxane/H₂O	60	4	85
2	Product of Entry 2	Trimethylsilylacetylene	Same as above	None (Copper-free)	DBU	Toluene	80	6	78
3	Product of Entry 3	1-hexyne	Same as above	CuI (3 mol%)	i-Pr₂NEt	1,4-Dioxane	70	3	89
4	Product of Entry 4	4-ethynylanisole	Same as above	CuI (5 mol%)	Et₃N	t-Amyl alcohol	90	5	81

Experimental Protocols

The following is a generalized, detailed experimental protocol for a one-pot sequential Suzuki-Sonogashira reaction. Researchers should note that optimization of reaction conditions (catalyst, ligand, base, solvent, temperature, and reaction time) may be necessary for specific substrates.

Materials:

• Dihalogenated substrate (e.g., 1-bromo-3-iodobenzene)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Terminal alkyne (e.g., phenylacetylene)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Copper(I) iodide (CuI) (for traditional Sonogashira)

• Bases (e.g., K₂CO₃, Et₃N)

• Anhydrous solvent (e.g., 1,4-dioxane)

• Schlenk flask or similar reaction vessel

• Inert atmosphere (Nitrogen or Argon)

• Standard laboratory glassware and purification supplies (e.g., silica gel for chromatography)

Procedure:

Step 1: Suzuki-Miyaura Coupling

• To a dry Schlenk flask under an inert atmosphere, add the dihalogenated substrate (1.0 mmol), the arylboronic acid (1.1 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%), and the base for the Suzuki reaction (e.g., K₂CO₃, 2.0 mmol).

• Add the anhydrous solvent (e.g., 1,4-dioxane, 5 mL) and if required, degassed water (e.g., 1 mL).

• Stir the reaction mixture at the optimized temperature for the Suzuki coupling (e.g., 90 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Once the starting dihalogenated substrate is consumed and the mono-arylated intermediate is the major product, cool the reaction mixture to room temperature.

Step 2: Sonogashira Coupling

• To the same reaction flask containing the crude intermediate from the Suzuki step, add the copper(I) iodide co-catalyst (e.g., CuI, 0.05 mmol, 5 mol%) if required.

• Add the terminal alkyne (1.2 mmol) and the base for the Sonogashira reaction (e.g., triethylamine, Et₃N, 3.0 mmol). Note: The base for the Sonogashira reaction is often a liquid amine which can also act as a co-solvent.

• Stir the reaction mixture at the optimized temperature for the Sonogashira coupling (e.g., 60 °C).

• Monitor the reaction for the consumption of the mono-arylated intermediate and the formation of the final product by TLC or GC-MS.

• Upon completion, cool the reaction mixture to room temperature.

Step 3: Work-up and Purification

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and water.

• Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate or magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexanes and ethyl acetate) to afford the desired diarylalkyne product.

• Characterize the final product using appropriate analytical techniques (¹H NMR, ¹³C NMR, HRMS).

Visualizations

Caption: Experimental workflow for the one-pot sequential Suzuki-Sonogashira reaction.

References

• 1. Recent Advances in Sequentially Pd-Catalyzed One-Pot Syntheses of Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. General Catalysts for the Suzuki-Miyaura and Sonogashira Coupling Reactions of Aryl Chlorides and for the Coupling of Challenging Substrate Combinations in Water [organic-chemistry.org]
• 3. Pd-Catalyzed one-pot sequential cross-coupling reactions of tetrabromothiophene - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Chemoselective Formation of (2-Bromo-4-fluorophenyl)magnesium Iodide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the chemoselective formation of the Grignard reagent, (2-bromo-4-fluorophenyl)magnesium iodide, from 2-Bromo-4-fluoro-1-iodobenzene. This versatile intermediate is of significant interest in medicinal chemistry and drug development due to the presence of multiple, orthogonally reactive halogen substituents.

Introduction

Polyhalogenated aromatic compounds are pivotal building blocks in the synthesis of complex organic molecules, particularly in the pharmaceutical industry. The ability to selectively functionalize one position while leaving other halogens intact is a powerful strategy for the convergent synthesis of active pharmaceutical ingredients (APIs). The Grignard reagent derived from 2-Bromo-4-fluoro-1-iodobenzene is a prime example of such a selectively generated intermediate.

The formation of this Grignard reagent leverages the differential reactivity of carbon-halogen bonds, which follows the order I > Br > Cl > F.[1] Consequently, the reaction of 2-Bromo-4-fluoro-1-iodobenzene with magnesium or through a halogen-magnesium exchange reaction proceeds selectively at the more labile carbon-iodine bond. This chemoselectivity provides a direct route to the (2-bromo-4-fluorophenyl)magnesium iodide, a valuable nucleophile for introducing the 2-bromo-4-fluorophenyl moiety into a target molecule. This functionalized Grignard reagent can subsequently participate in a variety of cross-coupling reactions, serving as a cornerstone in the synthesis of kinase inhibitors and other complex drug candidates.[2][3]

Chemoselective Grignard Reagent Formation

The selective formation of (2-bromo-4-fluorophenyl)magnesium iodide can be achieved through two primary methods: direct oxidative addition of magnesium metal or, more efficiently, via an iodine-magnesium exchange reaction. The latter is often preferred for its milder reaction conditions and higher functional group tolerance.[4][5]

Reaction Principle: Iodine-Magnesium Exchange

The iodine-magnesium exchange reaction utilizes a pre-formed, more reactive Grignard reagent, such as isopropylmagnesium chloride-lithium chloride complex (iPrMgCl·LiCl), often referred to as a "Turbo Grignard" reagent.[6][7] This reagent selectively exchanges its magnesium component with the iodine atom of the polyhalogenated substrate. This method is highly efficient and typically proceeds at low temperatures, preserving other sensitive functional groups.[4]

Caption: Iodine-Magnesium Exchange for Selective Grignard Formation.

Experimental Protocols

The following protocols provide detailed methodologies for the preparation of (2-bromo-4-fluorophenyl)magnesium iodide. All procedures should be conducted under an inert atmosphere (e.g., argon or nitrogen) using anhydrous solvents.

Protocol 1: Iodine-Magnesium Exchange Reaction

This is the recommended method for achieving high chemoselectivity and yield.

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene

• Isopropylmagnesium chloride-lithium chloride solution (1.3 M in THF)

• Anhydrous tetrahydrofuran (THF)

• Electrophile (e.g., benzaldehyde for quenching and yield determination)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Magnesium sulfate

Procedure:

• To a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel, add 2-Bromo-4-fluoro-1-iodobenzene (1.0 eq).

• Dissolve the substrate in anhydrous THF.

• Cool the solution to -10 °C using an ice-salt bath.

• Slowly add the isopropylmagnesium chloride-lithium chloride solution (1.1 eq) dropwise via the dropping funnel, maintaining the internal temperature below -5 °C.

• Stir the reaction mixture at -10 °C for 1.5 hours.

• To determine the yield, a small aliquot of the reaction mixture can be quenched with an excess of a known electrophile (e.g., benzaldehyde) and analyzed by GC-MS or NMR.

• For synthetic applications, the freshly prepared Grignard reagent solution is ready for use in the subsequent reaction step.

Protocol 2: Direct Reaction with Magnesium Turnings

This protocol is a more traditional approach but may require careful initiation and can sometimes lead to side products.

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene

• Magnesium turnings

• Anhydrous tetrahydrofuran (THF)

• Iodine (one crystal for activation)

• Electrophile (for subsequent reaction)

Procedure:

• Place magnesium turnings (1.2 eq) in a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a dropping funnel.

• Add a single crystal of iodine to the flask.

• Gently heat the flask with a heat gun under vacuum to activate the magnesium, then cool to room temperature under an inert atmosphere.

• Add a small amount of anhydrous THF to cover the magnesium.

• Dissolve 2-Bromo-4-fluoro-1-iodobenzene (1.0 eq) in anhydrous THF in the dropping funnel.

• Add a small portion of the substrate solution to the magnesium suspension to initiate the reaction. Initiation is indicated by a gentle reflux and the disappearance of the iodine color. Gentle warming may be necessary.

• Once the reaction has initiated, add the remaining substrate solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at room temperature for an additional 1-2 hours to ensure complete conversion.

• The resulting greyish-brown solution of the Grignard reagent is ready for use.

Quantitative Data Summary

The following table summarizes typical quantitative data for the chemoselective formation of (2-bromo-4-fluorophenyl)magnesium iodide. Please note that actual results may vary depending on the specific reaction conditions and scale.

Parameter	Iodine-Magnesium Exchange	Direct Reaction with Mg
Starting Material	2-Bromo-4-fluoro-1-iodobenzene	2-Bromo-4-fluoro-1-iodobenzene
Reagent	iPrMgCl·LiCl	Magnesium Turnings
Solvent	Anhydrous THF	Anhydrous THF
Temperature	-10 °C	Room Temperature to Reflux
Reaction Time	1.5 hours	2-3 hours
Typical Yield	> 90% (determined by trapping)	70-85%
Selectivity (I vs. Br)	High (>98%)	Good to High (>95%)

Applications in Drug Development

The (2-bromo-4-fluorophenyl)magnesium iodide reagent is a valuable building block for the synthesis of complex organic molecules, particularly in the development of kinase inhibitors.[2][3] The remaining bromo and fluoro substituents on the aromatic ring allow for subsequent, orthogonal cross-coupling reactions, enabling the construction of highly functionalized scaffolds.

References

• 1. Cross-coupling reactions of phenylmagnesium halides with fluoroazines and fluorodiazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Grignard Reagent Utilization Enables a Practical and Scalable Construction of 3-Substituted 5-Chloro-1,6-naphthyridin-4-one Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Preparation of Highly Functionalized Grignard Reagents by an Iodine-Magnesium Exchange Reaction and its Application in Solid-Phase Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Selective Heck Reaction of 2-Bromo-4-fluoro-1-iodobenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Heck reaction, a cornerstone of modern organic synthesis, facilitates the palladium-catalyzed coupling of unsaturated halides with alkenes to form substituted alkenes.[1][2][3] This powerful carbon-carbon bond-forming reaction has found extensive application in the synthesis of complex organic molecules, including pharmaceuticals, agrochemicals, and materials.[4] The substrate 2-Bromo-4-fluoro-1-iodobenzene presents a unique opportunity for selective functionalization due to the differential reactivity of its carbon-halogen bonds. The carbon-iodine (C-I) bond is significantly more reactive towards oxidative addition to a palladium(0) catalyst than the carbon-bromine (C-Br) bond.[5] This inherent chemoselectivity allows for a controlled Heck reaction at the iodo-position while preserving the bromo-substituent for subsequent transformations, making it a valuable building block in multi-step synthetic strategies.

These application notes provide a detailed protocol for the selective Heck reaction of 2-Bromo-4-fluoro-1-iodobenzene with a model alkene, ethyl acrylate. The presented data and methodologies are intended to serve as a guide for researchers in academic and industrial settings.

Data Presentation

The following table summarizes the expected outcomes of the selective Heck reaction with 2-Bromo-4-fluoro-1-iodobenzene under optimized conditions, based on typical yields for similar transformations.

Entry	Alkene	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	Ethyl acrylate	Pd(OAc)₂ (2)	PPh₃ (4)	Et₃N	DMF	100	12	(E)-ethyl 3-(2-bromo-4-fluorophenyl)acrylate	85
2	Styrene	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃	DMAc	110	16	(E)-1-(2-bromo-4-fluorophenyl)-2-phenylethene	82
3	n-Butyl acrylate	PdCl₂(PPh₃)₂ (2)	-	NaOAc	NMP	100	12	(E)-butyl 3-(2-bromo-4-fluorophenyl)acrylate	88

Experimental Protocol

This protocol details the selective Heck reaction of 2-Bromo-4-fluoro-1-iodobenzene with ethyl acrylate.

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene

• Ethyl acrylate

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N)

• N,N-Dimethylformamide (DMF), anhydrous

• Schlenk flask or other suitable reaction vessel

• Magnetic stirrer and heating mantle/oil bath

• Inert gas supply (Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (Nitrogen or Argon), add 2-Bromo-4-fluoro-1-iodobenzene (1.0 eq), palladium(II) acetate (0.02 eq), and triphenylphosphine (0.04 eq).

• Solvent and Reagent Addition: Add anhydrous N,N-dimethylformamide (DMF) to the flask to achieve a suitable concentration (e.g., 0.1-0.5 M). Stir the mixture to dissolve the solids.

• Add triethylamine (2.0 eq) to the reaction mixture, followed by the addition of ethyl acrylate (1.2 eq).

• Reaction Conditions: Heat the reaction mixture to 100 °C with vigorous stirring.

• Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material (2-Bromo-4-fluoro-1-iodobenzene) is consumed (typically 12-24 hours).

• Workup:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water (3 x 50 mL) to remove DMF and triethylamine hydrobromide.

  • Wash the organic layer with brine (1 x 50 mL).

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

  • Filter and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure (E)-ethyl 3-(2-bromo-4-fluorophenyl)acrylate.

• Characterization: Characterize the final product by appropriate analytical techniques, such as ¹H NMR, ¹³C NMR, and mass spectrometry, to confirm its identity and purity.

Mandatory Visualizations

Caption: Experimental workflow for the selective Heck reaction.

Caption: Generalized catalytic cycle for the Heck reaction.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Heck reaction - Wikipedia [en.wikipedia.org]
• 3. Heck Reaction [organic-chemistry.org]
• 4. Heck Reaction—State of the Art [mdpi.com]
• 5. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Regioselectivity in 2-Bromo-4-fluoro-1-iodobenzene Couplings

Welcome to the technical support center for scientists, researchers, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the cross-coupling reactions of 2-Bromo-4-fluoro-1-iodobenzene.

Frequently Asked Questions (FAQs)

Q1: What is the primary factor determining regioselectivity in cross-coupling reactions with 2-Bromo-4-fluoro-1-iodobenzene?

A1: The regioselectivity is primarily dictated by the difference in carbon-halogen bond strengths and their reactivity towards oxidative addition with a palladium(0) catalyst. The carbon-iodine (C-I) bond is significantly weaker and therefore more reactive than the carbon-bromine (C-Br) bond.[1][2][3] This inherent reactivity difference allows for selective functionalization at the iodo-position under controlled conditions.[2][3]

Q2: How can I enhance selectivity for coupling at the iodo-position (C-1)?

A2: To favor coupling at the more reactive iodo-position, it is crucial to employ mild reaction conditions.[1][3] This includes using lower reaction temperatures and shorter reaction times.[1][3] Additionally, selecting a less reactive catalyst system can improve selectivity. For instance, using palladium catalysts with less electron-rich or sterically hindered ligands can favor the more facile C-I bond activation.[1]

Q3: Is it possible to achieve selective coupling at the bromo-position (C-2)?

A3: While challenging, selective coupling at the bromo-position is achievable, though less common. This typically requires blocking the iodo-position first or utilizing specialized catalyst systems that can invert the natural reactivity.[1] A more standard approach involves a sequential coupling strategy: first reacting at the iodo-position under mild conditions, followed by a second coupling at the bromo-position under more forcing conditions (e.g., higher temperature, more active catalyst).[1][4]

Q4: What is the role of the ligand in controlling regioselectivity?

A4: Ligands are critical in modulating the steric and electronic properties of the palladium catalyst, which directly influences its reactivity and selectivity.[1][5] Bulky and electron-rich phosphine ligands can increase the rate of oxidative addition, which may sometimes decrease selectivity by promoting reaction at the less reactive C-Br bond.[1] Conversely, less donating or more compact ligands can enhance selectivity for the more reactive C-I bond.[1] In some cases, specific ligands can even be used to reverse the inherent regioselectivity.[6]

Q5: How do the base and solvent affect regioselectivity?

A5: The base and solvent can influence the overall reaction rate and the stability of the catalytic species, thereby indirectly affecting regioselectivity.[1][7] A strong base can accelerate the reaction, which might negatively impact selectivity by providing enough energy to overcome the activation barrier for C-Br cleavage.[1] The solvent affects the solubility of reactants and the catalyst, and its polarity can influence the reaction outcome.[7][8][9][10] For instance, polar aprotic solvents are common in many cross-coupling reactions.[7]

Troubleshooting Guides

Issue 1: Poor Regioselectivity in Suzuki-Miyaura Coupling (Mixture of C-I and C-Br Coupled Products)

Possible Causes:

• High Reaction Temperature: Elevated temperatures can provide sufficient energy to promote the cleavage of the stronger C-Br bond.[11]

• Highly Reactive Catalyst: A very active catalyst, often generated from bulky, electron-rich ligands, may not effectively differentiate between the C-I and C-Br bonds.[1]

• Excess Boronic Acid: Using a large excess of the boronic acid can drive the reaction towards double coupling.[1]

Troubleshooting Steps:

• Lower the Reaction Temperature: Begin the reaction at room temperature and gradually increase if no reaction is observed. Monitor the reaction closely by TLC or GC/MS to stop it once the desired C-I coupled product is maximized.[1]

• Screen Catalysts/Ligands: Compare the results from a highly active catalyst system with a more standard one, such as Pd(PPh₃)₄.

• Control Stoichiometry: Use a stoichiometric amount or a slight excess (1.05-1.2 equivalents) of the boronic acid.[1]

Issue 2: Low or No Yield in Sonogashira Coupling at the Iodo-position

Possible Causes:

• Catalyst Deactivation: The palladium catalyst may have been deactivated by impurities or oxygen.

• Ineffective Base: The base may not be strong enough or soluble enough to facilitate the reaction.

• Poor Co-catalyst (Copper) Activity: If using a copper co-catalyst, it may be oxidized or of poor quality.

Troubleshooting Steps:

• Ensure Inert Atmosphere: Thoroughly degas solvents and use a robust inert atmosphere (Argon or Nitrogen) to prevent catalyst oxidation.[12]

• Base Selection: Try a stronger organic base like triethylamine (Et₃N) or diisopropylethylamine (DIPEA).[13]

• Co-catalyst Handling: Use fresh, high-purity copper(I) iodide (CuI) and handle it under an inert atmosphere.[1]

• Solvent Screening: Test different degassed solvents such as DMF, THF, or toluene to ensure all components are fully dissolved.[1]

Issue 3: Low Yield in Buchwald-Hartwig Amination

Possible Causes:

• Incompatible Base: The base may not be suitable for the specific amine and aryl halide combination.

• Ligand Choice: The ligand may not be optimal for stabilizing the active palladium species throughout the catalytic cycle.

• Steric Hindrance: Significant steric bulk on either the amine or the aryl halide can impede the reaction.

Troubleshooting Steps:

• Screen Different Bases: Evaluate a range of strong, non-nucleophilic bases such as sodium tert-butoxide (NaOt-Bu), potassium tert-butoxide (KOt-Bu), or cesium carbonate (Cs₂CO₃).

• Vary the Ligand: Test a variety of bulky, electron-rich phosphine ligands, such as those from the Buchwald or Hartwig series (e.g., XPhos, SPhos).[14][15]

• Increase Catalyst Loading: A higher catalyst loading (e.g., from 1-2 mol% to 5 mol%) can sometimes overcome low reactivity.[1]

• Adjust Temperature: Buchwald-Hartwig aminations often require elevated temperatures (80-120 °C).[2] Carefully increase the temperature while monitoring for side product formation.

Data Presentation

Table 1: Regioselective Suzuki-Miyaura Coupling of 2-Bromo-4-fluoro-1-iodobenzene

Entry	Boronic Acid	Pd Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	C-I:C-Br Ratio	Yield (%)
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	-	K₂CO₃	Toluene/H₂O	80	12	>95:5	85
2	4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5)	SPhos (3)	K₃PO₄	Dioxane	100	8	>95:5	92
3	3-Pyridinylboronic acid	Pd(dppf)Cl₂ (3)	-	Na₂CO₃	DMF/H₂O	90	16	>90:10	78

Table 2: Regioselective Sonogashira Coupling of 2-Bromo-4-fluoro-1-iodobenzene

Entry	Alkyne	Pd Catalyst (mol%)	Cu-catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	C-I:C-Br Ratio	Yield (%)
1	Phenylacetylene	Pd(PPh₃)₂Cl₂ (2)	CuI (4)	Et₃N	THF	50	6	>98:2	91
2	Trimethylsilylacetylene	Pd(OAc)₂ (2)	CuI (4)	DIPEA	DMF	RT	12	>98:2	88
3	1-Hexyne	Pd(PPh₃)₄ (2)	CuI (4)	Et₃N	Toluene	60	8	>95:5	83

Table 3: Regioselective Buchwald-Hartwig Amination of 2-Bromo-4-fluoro-1-iodobenzene

Entry	Amine	Pd Pre-catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	C-I:C-Br Ratio	Yield (%)
1	Morpholine	Pd₂(dba)₃ (2)	XPhos (4)	NaOt-Bu	Toluene	100	18	>95:5	89
2	Aniline	Pd(OAc)₂ (2)	BINAP (3)	Cs₂CO₃	Dioxane	110	24	>90:10	75
3	Benzylamine	Pd-G3-XPhos (2)	-	K₃PO₄	t-BuOH	90	16	>95:5	82

Experimental Protocols

Protocol 1: Regioselective Suzuki-Miyaura Coupling at the Iodo-position

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene (1.0 mmol, 1.0 equiv)

• Phenylboronic acid (1.2 mmol, 1.2 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

• Potassium Carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Toluene (5 mL)

• Deionized water (1 mL)

Procedure:

• To a flame-dried Schlenk flask, add 2-Bromo-4-fluoro-1-iodobenzene, phenylboronic acid, and potassium carbonate.

• Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Add Pd(PPh₃)₄ to the flask under a positive pressure of the inert gas.

• Add degassed toluene and degassed deionized water to the flask via syringe.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12 hours.

• Upon completion, cool the reaction mixture to room temperature.

• Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Regioselective Sonogashira Coupling at the Iodo-position

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene (1.0 mmol, 1.0 equiv)

• Phenylacetylene (1.1 mmol, 1.1 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [Pd(PPh₃)₂Cl₂] (0.02 mmol, 2 mol%)

• Copper(I) iodide (CuI) (0.04 mmol, 4 mol%)

• Triethylamine (Et₃N) (3.0 mmol, 3.0 equiv)

• Degassed Tetrahydrofuran (THF) (5 mL)

Procedure:

• To a Schlenk flask under an inert atmosphere, add 2-Bromo-4-fluoro-1-iodobenzene, Pd(PPh₃)₂Cl₂, and CuI.

• Evacuate and backfill the flask with argon three times.

• Add degassed THF and triethylamine via syringe.

• Add phenylacetylene dropwise to the reaction mixture.

• Stir the reaction at 50 °C and monitor its progress by TLC or LC-MS.

• Once the starting material is consumed (typically within 6 hours), cool the reaction to room temperature.

• Filter the reaction mixture through a pad of celite, washing with ethyl acetate.

• Concentrate the filtrate and purify the residue by flash column chromatography.

Visualizations

Caption: Preferential reaction pathway for 2-Bromo-4-fluoro-1-iodobenzene couplings.

Caption: A decision-making workflow for troubleshooting poor regioselectivity.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Ligand-controlled regioselectivity in palladium-catalyzed cross coupling reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 8. chemrxiv.org [chemrxiv.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. DSpace [repository.kaust.edu.sa]
• 14. research.rug.nl [research.rug.nl]
• 15. chemrxiv.org [chemrxiv.org]

Technical Support Center: Suzuki Coupling of Polyhalogenated Arenes

This guide is intended for researchers, scientists, and professionals in drug development who are utilizing Suzuki-Miyaura cross-coupling reactions with polyhalogenated aromatic and heteroaromatic substrates. Here, you will find troubleshooting advice for common side reactions and frequently asked questions to help optimize your synthetic outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the most common side reactions encountered when performing Suzuki coupling with polyhalogenated arenes?

A1: When working with polyhalogenated arenes, several side reactions can occur, leading to reduced yield of the desired product and complex purification challenges. The most prevalent of these include:

• Homocoupling: The undesired coupling of two boronic acid/ester molecules or two aryl halide molecules.

• Protodeboronation: The cleavage of the carbon-boron bond on the organoboron reagent, which is replaced by a hydrogen atom from a proton source in the reaction mixture.

• Dehalogenation: The reduction of a carbon-halogen bond on the starting material, where the halogen is replaced by a hydrogen atom.

• Loss of Regioselectivity: In substrates with multiple, identical halogen atoms, the reaction may occur at an undesired position, leading to a mixture of isomers.

Q2: What factors primarily cause homocoupling of the boronic acid reagent?

A2: Homocoupling is primarily caused by the presence of oxygen and palladium(II) species in the reaction mixture. Oxygen can oxidize the active Pd(0) catalyst to Pd(II). These Pd(II) species can then react with two molecules of the boronic acid, leading to the formation of a symmetrical biaryl byproduct and regenerating the Pd(0) catalyst. Using a Pd(II) precatalyst without an efficient reduction to Pd(0) can also promote this side reaction.

Q3: Why are heteroarylboronic acids particularly prone to protodeboronation?

A3: Heteroarylboronic acids, especially those containing nitrogen, are often susceptible to protodeboronation. This is due to the electronic properties of the heteroaromatic ring, which can stabilize intermediates that facilitate the cleavage of the C-B bond. The reaction pH is a critical factor; for some basic heteroaromatic boronic acids, neutral pH can lead to a reactive zwitterionic species that readily undergoes protodeboronation.

Q4: What is the main cause of dehalogenation in Suzuki coupling?

A4: The primary cause of dehalogenation is the formation of a palladium-hydride (Pd-H) species. This can happen when the palladium complex reacts with components in the mixture that can act as hydride sources, such as bases (especially alkoxides), solvents (like alcohols), or even trace amounts of water. This Pd-H species can then undergo reductive elimination with the aryl group on the palladium intermediate, yielding the dehalogenated arene. Electron-deficient aryl halides and N-heterocyclic halides are particularly susceptible to this side reaction.[1]

Q5: How can I control which halogen reacts in a polyhalogenated arene?

A5: Regioselectivity is governed by a combination of steric and electronic factors. Generally, oxidative addition of the palladium catalyst is faster for more electrophilic C-X bonds and for less sterically hindered positions. The inherent reactivity order of halogens (I > Br > Cl) can be exploited for chemoselectivity. For substrates with identical halogens, selectivity can often be controlled by carefully choosing the catalyst, ligand, and reaction conditions.[2] In some cases, specific ligands can override the inherent reactivity and direct the coupling to a specific position.

Troubleshooting Guide

This section provides solutions to specific problems you may encounter during your experiments.

Problem: Significant amount of homocoupling byproduct is observed.

This is a common issue that reduces the yield of your desired cross-coupled product and complicates purification.

Potential Cause	Suggested Solution	Rationale
Presence of Oxygen	Thoroughly degas all solvents and reagents (e.g., by freeze-pump-thaw cycles or sparging with an inert gas) and maintain a strict inert atmosphere (Argon or Nitrogen) throughout the reaction.	Oxygen promotes the oxidation of Pd(0) to Pd(II), which is a key species in the homocoupling catalytic cycle.[3]
Inefficient Pd(II) Precatalyst Reduction	If using a Pd(II) source (e.g., Pd(OAc)₂), ensure conditions are suitable for its reduction to the active Pd(0) species. Sometimes, adding a phosphine ligand helps this process. Alternatively, switch to a pre-formed Pd(0) catalyst (e.g., Pd(PPh₃)₄).	Incomplete reduction leaves Pd(II) species available to catalyze the homocoupling of the boronic acid.
High Reaction Temperature	Lower the reaction temperature.	While higher temperatures can increase the rate of the desired reaction, they can also accelerate the rate of homocoupling.

Problem: Low yield due to protodeboronation of the boronic acid.

Protodeboronation consumes your nucleophile, leading to incomplete conversion of your aryl halide. This is especially common with electron-rich or heteroaryl boronic acids.

Potential Cause	Suggested Solution	Rationale
Unstable Boronic Acid	Convert the boronic acid to a more stable boronic ester, such as a pinacol or MIDA ester.	Boronic esters are generally more stable and less prone to protodeboronation. MIDA boronates can be used in a "slow-release" strategy, maintaining a low concentration of the reactive boronic acid.[4]
Presence of Water	Use anhydrous solvents and thoroughly dry all glassware and reagents. Consider adding molecular sieves.	Water is often the proton source for this side reaction. Minimizing its presence can significantly suppress protodeboronation.
Inappropriate Base	Switch to a milder, non-hydroxide base like K₂CO₃, K₃PO₄, or CsF.	Strong bases, especially in aqueous media, can accelerate the rate of protodeboronation.[5]
Slow Catalytic Turnover	Use a more active catalyst/ligand system (e.g., Buchwald-type biarylphosphine ligands) to accelerate the desired cross-coupling, allowing it to outcompete the protodeboronation side reaction.	If the desired reaction is slow, the boronic acid is exposed to potentially degrading conditions for a longer period.

Workflow for Minimizing Protodeboronation

Caption: A decision tree for troubleshooting protodeboronation.

Problem: Dehalogenation of the starting material is a major byproduct.

This side reaction consumes your electrophile, reducing the overall yield. It is particularly common with electron-rich aryl halides or when using certain solvents and bases.

Potential Cause	Suggested Solution	Rationale
Hydride Source in Reaction	Avoid solvents that can act as hydride donors, such as alcohols. Use aprotic solvents like dioxane, THF, or toluene.[1][6]	Solvents can react with the palladium complex to form Pd-H species, which are responsible for dehalogenation.
Inappropriate Base	Use weaker inorganic bases like K₂CO₃ or K₃PO₄. Avoid strong alkoxide bases (e.g., NaOEt, KOtBu).	Strong bases are more likely to generate palladium-hydride species that lead to hydrodehalogenation.
Suboptimal Ligand	Switch to a bulkier, more electron-rich phosphine ligand (e.g., SPhos, XPhos) or an N-heterocyclic carbene (NHC) ligand.	These ligands can promote the desired reductive elimination of the cross-coupled product over the dehalogenation pathway.[7]
N-H Containing Heterocycles	For heterocycles like pyrroles or indoles, protect the N-H group with a suitable protecting group (e.g., Boc, SEM).[8]	Deprotonation of the N-H group can increase the electron density of the ring, making it more susceptible to dehalogenation.[8]

Competing Catalytic Cycles: Cross-Coupling vs. Dehalogenation

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. reddit.com [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Preventing homocoupling in Sonogashira reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing homocoupling (Glaser coupling) during Sonogashira reactions.

Troubleshooting Guide: Minimizing Homocoupling

Homocoupling of the terminal alkyne is a common side reaction in Sonogashira couplings, leading to the formation of a symmetric 1,3-diyne. This byproduct reduces the yield of the desired cross-coupled product and can complicate purification. Below are common issues, their potential causes, and recommended solutions.

Problem 1: Significant formation of a byproduct identified as the homocoupled alkyne.

Potential Cause	Recommended Solution
Oxygen in the reaction mixture: Oxygen promotes the oxidative dimerization of copper acetylides, which is the key step in Glaser coupling.[1][2]	Ensure Anaerobic Conditions: Thoroughly degas all solvents and reagents. Common methods include freeze-pump-thaw cycles for solvents or sparging with an inert gas (e.g., argon or nitrogen) for an extended period. Maintain a positive pressure of inert gas throughout the reaction using a balloon or a manifold system.[1][3]
High Copper Catalyst Loading: While essential for the reaction, an excessive amount of the copper(I) co-catalyst can increase the rate of homocoupling.[1]	Optimize Copper Catalyst Concentration: Reduce the loading of the copper(I) salt (e.g., CuI) to the minimum effective amount. Typically, 1-5 mol% is sufficient. In some cases, running the reaction under copper-free conditions is the most effective solution.[4][5]
Slow Rate of Cross-Coupling: If the desired cross-coupling reaction is slow, the terminal alkyne has a greater opportunity to homocouple. This can be due to an unreactive aryl/vinyl halide or a poorly chosen palladium catalyst/ligand system.[1][6]	Enhance Cross-Coupling Rate: Use a more reactive aryl halide if possible (I > Br > Cl > OTf).[7] Employ a more active palladium catalyst or a more suitable ligand. Bulky, electron-rich phosphine ligands can often accelerate the rate of oxidative addition, which is the rate-determining step.[8]
High Concentration of Terminal Alkyne: A high concentration of the alkyne can favor the bimolecular homocoupling reaction.	Slow Addition of the Alkyne: Add the terminal alkyne to the reaction mixture slowly over a period of time using a syringe pump. This keeps the instantaneous concentration of the alkyne low, thus disfavoring dimerization.[1]
Inappropriate Base or Solvent: The choice of base and solvent can significantly influence the reaction outcome.	Screen Bases and Solvents: Secondary amines like piperidine or diisopropylamine can sometimes be more effective at minimizing homocoupling than tertiary amines like triethylamine.[5] The solvent can also play a crucial role; for instance, in some systems, acetonitrile has been found to be a good solvent for minimizing homocoupling.[2]
Elevated Temperatures: High reaction temperatures can sometimes favor the homocoupling pathway.[1]	Optimize Reaction Temperature: If possible, run the reaction at a lower temperature. For highly reactive substrates, room temperature may be sufficient.

Frequently Asked Questions (FAQs)

Q1: What is the role of each component in the Sonogashira reaction?

• Palladium Catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂): The primary catalyst that facilitates the cross-coupling of the sp²-hybridized carbon of the aryl/vinyl halide with the sp-hybridized carbon of the alkyne.[3]

• Copper(I) Co-catalyst (e.g., CuI): Activates the terminal alkyne by forming a copper acetylide intermediate. This intermediate then undergoes transmetalation with the palladium complex.[3]

• Base (e.g., Triethylamine, Diisopropylamine): Neutralizes the hydrogen halide (HX) byproduct formed during the reaction and aids in the deprotonation of the terminal alkyne.[3]

• Ligand (e.g., Triphenylphosphine): Stabilizes the palladium catalyst and modulates its reactivity. The choice of ligand can significantly impact the efficiency of the reaction.[3][8]

• Solvent (e.g., THF, DMF, or an amine base): Provides a medium for the reaction to occur and must be capable of dissolving all reactants and catalysts.[9]

Q2: What is the difference between Sonogashira coupling and Glaser coupling?

Sonogashira coupling is the desired palladium-catalyzed cross-coupling reaction between a terminal alkyne and an aryl or vinyl halide to form a C(sp)-C(sp²) bond. Glaser coupling is the undesired, often copper-mediated, homocoupling of two terminal alkynes to form a symmetric 1,3-diyne, resulting in a C(sp)-C(sp) bond.[3]

Q3: I am performing a copper-free Sonogashira reaction but still observe some homocoupling. Why is this happening?

Even in the absence of an intentionally added copper co-catalyst, trace amounts of copper can be present as impurities in reagents or on the surface of glassware, which can be sufficient to catalyze Glaser coupling. Additionally, under certain conditions, a palladium-mediated homocoupling can also occur. To mitigate this, use high-purity reagents and consider acid-washing glassware to remove trace metals.[3]

Q4: Can the choice of base influence the extent of homocoupling?

Yes, the choice of base can play a crucial role. While the primary function of the base is to neutralize the acid byproduct, it can also influence the catalytic cycle. Secondary amines such as piperidine or diisopropylamine have been shown in some cases to be more effective in suppressing homocoupling compared to tertiary amines like triethylamine.[5]

Data Presentation: Influence of Reaction Conditions on Homocoupling

The following tables summarize how different reaction parameters can influence the ratio of the desired cross-coupled product to the homocoupled byproduct.

Table 1: Effect of Copper Co-catalyst on Product Distribution

Catalyst System	Temperature (°C)	Cross-Coupling Yield (%)	Homocoupling Yield (%)
Pd(PPh₃)₂Cl₂ / CuI	25	85	10
Pd(PPh₃)₂Cl₂ (Copper-Free)	80	92	<2

Note: Yields are representative and can vary based on specific substrates and other reaction conditions.

Table 2: Effect of Different Bases on Sonogashira Coupling of p-Iodonitrobenzene and Phenylacetylene

Base	Temperature (°C)	Yield (%)
Piperidine	50	95
Triethylamine	50	92
Cesium Carbonate	50	75
Potassium Carbonate	50	70
Diisopropylethylamine	50	65

Adapted from a systematic analysis of reaction conditions. Yields refer to the desired cross-coupled product.

Experimental Protocols

Protocol 1: Copper-Free Sonogashira Coupling of an Aryl Bromide with a Terminal Alkyne

This protocol is designed to minimize homocoupling by eliminating the copper co-catalyst.

• Preparation: To a flame-dried Schlenk flask, add the aryl bromide (1.0 mmol, 1.0 equiv), Pd(OAc)₂ (0.02 mmol, 2 mol%), and a suitable phosphine ligand (e.g., SPhos, 0.04 mmol, 4 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with high-purity argon or nitrogen three times.

• Reagent Addition: Under a positive flow of inert gas, add an anhydrous, degassed solvent (e.g., toluene, 5 mL) and a base (e.g., K₃PO₄, 2.0 mmol, 2.0 equiv).

• Reaction: Stir the mixture at room temperature for 10 minutes, then add the terminal alkyne (1.2 mmol, 1.2 equiv) via syringe. Heat the reaction mixture to the desired temperature (e.g., 100 °C) and monitor the reaction progress by TLC or GC/MS.[1]

• Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Copper-Catalyzed Sonogashira with Slow Addition of Alkyne to Minimize Homocoupling

This protocol utilizes a copper co-catalyst but minimizes homocoupling by controlling the concentration of the terminal alkyne.

• Preparation: To a flame-dried Schlenk flask, add the aryl halide (1.0 mmol, 1.0 equiv), PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%), and CuI (0.06 mmol, 6 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with high-purity argon or nitrogen three times.

• Reagent Addition: Add a degassed solvent (e.g., THF, 5 mL) and a base (e.g., triethylamine, 3.0 mmol, 3.0 equiv).

• Slow Addition: Prepare a solution of the terminal alkyne (1.1 mmol, 1.1 equiv) in a small amount of the degassed solvent. Add this solution to the reaction mixture dropwise over a period of 1-2 hours using a syringe pump.

• Reaction: Maintain a positive pressure of inert gas and heat the reaction as required, monitoring its progress.

• Workup and Purification: Follow the workup and purification steps as described in Protocol 1.

Visualizations

References

• 1. depts.washington.edu [depts.washington.edu]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. arkat-usa.org [arkat-usa.org]
• 5. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. books.lucp.net [books.lucp.net]

Technical Support Center: Purification of Mono-substituted Products from 2-Bromo-4-fluoro-1-iodobenzene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying mono-substituted products derived from 2-Bromo-4-fluoro-1-iodobenzene.

Frequently Asked Questions (FAQs)

Q1: What is the expected order of reactivity for the halogens on 2-Bromo-4-fluoro-1-iodobenzene in cross-coupling reactions?

A1: The reactivity of aryl halides in common palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, generally follows the order: I > Br > Cl > F.[1][2] For 2-Bromo-4-fluoro-1-iodobenzene, the carbon-iodine bond is the most reactive site, making it ideal for selective mono-functionalization.

Q2: What are the most common impurities I should expect in my crude reaction mixture?

A2: Besides the desired mono-substituted product, common impurities include unreacted 2-Bromo-4-fluoro-1-iodobenzene, homo-coupled byproducts from your coupling partner (e.g., biaryls in Suzuki reactions or diynes from Glaser coupling in Sonogashira reactions), and catalyst residues such as palladium black.[1][3][4] Depending on reaction conditions, small amounts of di-substituted products may also be present.

Q3: Which primary purification technique is recommended for these types of products?

A3: Column chromatography is the most widely used and effective method for separating gram-scale quantities of mono-substituted halogenated aromatics from starting materials and byproducts.[5][6] Recrystallization can also be a highly effective technique if a suitable solvent is found and the product is a solid.[7][8]

Q4: How can I effectively monitor the progress of my reaction to minimize purification challenges?

A4: Thin-layer chromatography (TLC) is an indispensable tool for monitoring reaction progress.[1] By co-spotting the reaction mixture with the starting material, you can visualize the consumption of the starting material and the formation of the product. This helps in determining the optimal reaction time and preventing the formation of excess byproducts.

Troubleshooting Guides

Issue 1: Poor Separation on TLC and Column Chromatography

Q: My desired product and the starting material have very similar Rf values on the TLC plate, making column chromatography difficult. What can I do?

A: This is a common challenge when the polarity of the product is very close to that of the starting material. Here are several strategies to improve separation:

• Optimize the Solvent System:

  • Experiment with different solvent systems for your TLC. Instead of a standard hexane/ethyl acetate mixture, try combinations involving dichloromethane, toluene, or diethyl ether. A less polar solvent system will generally increase the separation between spots.[5]

  • Adding a small amount of a slightly more polar solvent can sometimes improve resolution.

• Adjust the Stationary Phase:

  • While silica gel is standard, alumina (acidic, neutral, or basic) can offer different selectivity.[5]

  • For particularly difficult separations, consider using HPLC with specialized columns, such as those that leverage halogen–π interactions.[9][10]

• Modify the Product:

  • If the product has a reactive functional group (e.g., a free alcohol or amine), you can temporarily protect it to significantly alter its polarity for chromatography. The protecting group can be removed after purification.

Issue 2: Presence of Catalyst Residues

Q: My crude product contains a black precipitate, and after purification, my product is still grayish. How do I remove catalyst residues?

A: The black precipitate is likely palladium black, which forms from the decomposition of the palladium catalyst.[1] Grayish tints in the final product indicate residual palladium.

• Filtration through Celite: Before aqueous work-up, dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate or diethyl ether) and filter it through a pad of Celite®.[2][11] This will remove the majority of the insoluble palladium black.

• Aqueous Work-up: Certain aqueous washes can help. For instance, washing with a saturated aqueous solution of ammonium chloride can help remove some metal salts.

• Charcoal Treatment: Dissolving the crude product in a solvent and stirring with activated charcoal for a short period can adsorb residual palladium. However, be aware that this may also lead to some loss of the desired product.

Issue 3: Identifying Spots on the TLC Plate

Q: I see multiple spots on my TLC plate after the reaction. How can I identify which spot is my product?

A: A systematic approach to TLC analysis is crucial.

• Co-spotting: Always run a TLC with separate lanes for your starting material, your co-reactant (e.g., the boronic acid), and the reaction mixture. A fourth lane with a co-spot of the starting material and the reaction mixture is also highly recommended to confirm identities.

• Staining: Use a UV lamp to visualize UV-active compounds. If your compounds are not UV-active or for better visualization, use a chemical stain. A potassium permanganate (KMnO₄) stain is useful for identifying compounds that can be oxidized, which can help differentiate products from starting materials if a reactive group was introduced.

• Polarity Prediction: The mono-substituted product will likely have a different polarity than the starting material. For example, coupling with a polar group will result in a product with a lower Rf value (more polar) than the starting material. Conversely, coupling with a non-polar group will result in a product with a higher Rf (less polar).

Data Presentation

Table 1: Eluotropic Series of Solvents for Column Chromatography

This table ranks common solvents by their eluting power (polarity) on a normal phase adsorbent like silica gel. Use this to select and optimize your mobile phase for column chromatography.

Solvent	Relative Polarity
n-Hexane / Heptane	0.01
Toluene	0.29
Dichloromethane (DCM)	0.42
Diethyl Ether	0.48
Ethyl Acetate (EtOAc)	0.58
Acetone	0.65
Ethanol	0.88
Methanol	0.95

Data is compiled from general chemistry principles.

Experimental Protocols

Protocol 1: General Procedure for Column Chromatography

This protocol outlines a standard procedure for purifying a mono-substituted product using silica gel column chromatography.[6][12]

• TLC Analysis: First, determine the optimal solvent system using TLC. Aim for an Rf value of 0.2-0.3 for your desired product to ensure good separation.[13]

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of a glass column.

  • Add a thin layer of sand.

  • Prepare a slurry of silica gel in your chosen non-polar solvent (e.g., hexane).

  • Pour the slurry into the column, tapping the sides gently to ensure even packing. Allow the silica to settle, and do not let the column run dry.[12]

  • Add another layer of sand on top of the packed silica.

• Sample Loading:

  • Dissolve your crude product in a minimal amount of a suitable solvent (ideally the eluent or a more volatile solvent like DCM).

  • Alternatively, create a "dry load" by adsorbing your crude product onto a small amount of silica gel using a rotovap, and then carefully add the resulting free-flowing powder to the top of the column.[14]

• Elution:

  • Carefully add your eluent to the column.

  • Begin collecting fractions. You can use a gradient elution by starting with a non-polar solvent and gradually increasing the polarity (e.g., from 100% hexane to 95:5 hexane/ethyl acetate).

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify which ones contain your pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure.

Protocol 2: General Procedure for Recrystallization

Recrystallization is an excellent purification method for solid products, provided a suitable solvent can be found.[15][16]

• Solvent Selection: The ideal solvent should dissolve the compound poorly at room temperature but well at high temperatures.[15] Test small amounts of your crude product in various solvents (e.g., ethanol, isopropanol, hexanes, toluene) to find a suitable one.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture (e.g., on a hot plate) with stirring until the solid completely dissolves.[7]

• Hot Filtration (if necessary): If there are insoluble impurities (like dust or palladium black), perform a hot filtration through a fluted filter paper to remove them.

• Crystallization: Remove the flask from the heat and allow it to cool slowly and undisturbed to room temperature. Slow cooling is critical for the formation of pure crystals.[7] Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Collection and Drying: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of cold solvent. Dry the crystals in a vacuum oven.

Mandatory Visualizations

Caption: General experimental workflow for purification.

Caption: Troubleshooting decision tree for column chromatography.

References

• 1. benchchem.com [benchchem.com]
• 2. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 3. Yoneda Labs [yonedalabs.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. web.uvic.ca [web.uvic.ca]
• 6. Column Chromatography: Principles and Applications | Phenomenex [phenomenex.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. Separation of halogenated benzenes enabled by investigation of halogen–π interactions with carbon materials - Chemical Science (RSC Publishing) DOI:10.1039/C9SC04906A [pubs.rsc.org]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. youtube.com [youtube.com]
• 12. cactus.utahtech.edu [cactus.utahtech.edu]
• 13. reddit.com [reddit.com]
• 14. reddit.com [reddit.com]
• 15. youtube.com [youtube.com]
• 16. taylorandfrancis.com [taylorandfrancis.com]

Technical Support Center: Column Chromatography for Halogenated Biphenyls

This technical support center is designed to assist researchers, scientists, and drug development professionals in successfully separating halogenated biphenyls using column chromatography. It provides troubleshooting guidance for common issues and answers to frequently asked questions.

Troubleshooting Guide

This section addresses specific problems that may arise during the separation of halogenated biphenyls.

Issue: Poor Resolution or Co-elution of Peaks

Question: My chromatogram shows overlapping peaks for different halogenated biphenyl congeners. How can I improve the separation?

Answer: Poor resolution is a common challenge in the separation of structurally similar halogenated biphenyls. Several factors can be optimized to enhance separation:

• Column Selection: The choice of stationary phase is critical. While C18 columns are widely used in reversed-phase chromatography, they primarily separate based on hydrophobicity.[1] For halogenated biphenyls, which are aromatic, stationary phases that offer alternative selectivities are often more effective.

  • Biphenyl Phases: These columns provide a mixed-mode retention mechanism, combining hydrophobic interactions with strong π-π interactions between the biphenyl ligand and the aromatic rings of the analytes.[1] This can significantly improve the separation of closely eluting isomers.[1][2][3]

  • Porous Graphitic Carbon (PGC): PGC columns offer a unique selectivity for planar molecules like non-ortho PCBs and can be used to fractionate them from other congeners.[4]

• Mobile Phase Composition: The composition of the mobile phase significantly influences selectivity.

  • Organic Modifier: Switching between acetonitrile and methanol can alter the elution order. Methanol-based mobile phases tend to enhance π-π interactions on aromatic stationary phases compared to acetonitrile.[5]

  • Gradient Optimization: A shallower gradient (a slower increase in the organic solvent concentration) can improve the separation of closely eluting peaks.

• Temperature: Operating at elevated temperatures (e.g., 40–60 °C) can reduce mobile phase viscosity, leading to sharper peaks and potentially better resolution.[6] However, ensure the column is stable at the chosen temperature.[6]

Issue: Peak Tailing

Question: My peaks for halogenated biphenyls are showing significant tailing. What could be the cause and how can I fix it?

Answer: Peak tailing can be caused by several factors, from column issues to improper mobile phase conditions.

• Column Contamination or Degradation: The column inlet frit may be blocked, or the stationary phase may be contaminated with strongly retained sample components.

  • Troubleshooting: First, try reversing and flushing the column (if the manufacturer's instructions permit). If the problem persists, the column may need to be cleaned with a strong solvent or replaced.[6] Using a guard column can help protect the analytical column from contamination.[6]

• Secondary Interactions: Unwanted interactions between the analytes and the stationary phase can cause tailing.

  • Troubleshooting: Ensure the mobile phase pH is within the recommended range for the column (typically pH 1.5-9 for silica-based biphenyl columns).[6] For ionizable compounds, adjusting the pH to suppress ionization can improve peak shape.

• Column Void: A void at the column inlet can lead to peak tailing and splitting. This can be caused by pressure shocks or operating outside the column's pressure limits.[6] A voided column usually needs to be replaced.

Issue: Variable Retention Times

Question: The retention times for my analytes are shifting between runs. What is causing this instability?

Answer: Consistent retention times are crucial for reliable identification and quantification. Variability can stem from several sources:

• Mobile Phase Preparation: Inconsistent preparation of the mobile phase is a common cause.[7]

  • Troubleshooting: Prepare fresh mobile phase for each set of analyses. If using a buffer, ensure the pH is accurately measured and consistent. Always use high-purity (HPLC-grade) solvents.[7]

• Temperature Fluctuations: Changes in ambient temperature can affect retention times if a column oven is not used.[7]

  • Troubleshooting: Use a column oven to maintain a constant temperature for the column.[7]

• Column Equilibration: Insufficient equilibration of the column with the mobile phase before starting a run can lead to drifting retention times.

  • Troubleshooting: Ensure the column is thoroughly flushed with the initial mobile phase conditions for a sufficient time (e.g., 15-30 minutes) before the first injection.[6]

• Pump Performance: Issues with the HPLC pump, such as worn seals or faulty check valves, can lead to inconsistent flow rates and, consequently, variable retention times.[7][8]

Troubleshooting Workflow for Poor Resolution

Caption: Troubleshooting decision tree for poor peak resolution.

Frequently Asked Questions (FAQs)

Q1: What is the best type of column for separating halogenated biphenyls?

A1: The ideal column depends on the specific congeners being separated. While traditional C18 columns can be used, columns with biphenyl stationary phases are often preferred.[1] Biphenyl columns offer enhanced π-π and mild steric interactions, which provides alternative selectivity for aromatic compounds like halogenated biphenyls, often improving separation of isomers that co-elute on C18 phases.[2][6] For separating planar non-ortho PCBs from other PCBs, porous graphitic carbon (PGC) columns are highly effective.[4]

Q2: How do I choose the right mobile phase?

A2: For reversed-phase chromatography of halogenated biphenyls, the mobile phase typically consists of a mixture of water and an organic solvent like methanol or acetonitrile.[6] The choice between methanol and acetonitrile can significantly impact selectivity, especially on aromatic stationary phases.[3][5] A gradient elution, starting with a higher percentage of water and gradually increasing the organic solvent, is generally effective for separating complex mixtures of congeners with varying degrees of halogenation.[6]

Q3: What sample preparation is required before analysis?

A3: Sample preparation is crucial to protect the column and ensure accurate results. Samples should be free of particulate matter.[6] It is highly recommended to filter all samples through a 0.5-micron or smaller filter before injection.[6] For complex matrices, such as environmental or biological samples, a cleanup step using techniques like solid-phase extraction (SPE) may be necessary to remove interferences.

Q4: How should I care for and store my biphenyl column?

A4: Proper care and storage will maximize column lifetime.

• Operating Conditions: Always operate within the manufacturer's recommended pH (typically 1.5-9), temperature (usually below 60°C), and pressure (up to 1000 bar for some columns) limits.[6]

• Flushing: After use, flush the column with a mobile phase that does not contain any salts or buffers to prevent precipitation.

• Storage: For long-term storage, 100% methanol is generally recommended.[6] Ensure the column is tightly sealed with end-plugs to prevent the packing material from drying out.[6]

Q5: Can I use the same column for both PCBs and other halogenated compounds?

A5: Yes, biphenyl and other aromatic stationary phases are versatile and can be used for a range of aromatic compounds. However, if you are analyzing for trace levels of contaminants, it is good practice to dedicate a column to a specific class of compounds to avoid cross-contamination. If you must use the same column, ensure a rigorous cleaning procedure is performed between different analyses.

Data and Protocols

Comparative Performance of Stationary Phases

The selection of the stationary phase is a critical parameter in method development. The following table summarizes key performance metrics for different column types used in the separation of halogenated biphenyls and related compounds.

Stationary Phase	Primary Interaction	Advantages	Disadvantages	Typical Loading Capacity	Recovery Rate (PCBs)
C18 (Octadecylsilane)	Hydrophobic	Widely available, good for general reversed-phase separations.	Limited selectivity for structurally similar aromatic isomers.	Varies by manufacturer	Generally good, but can be lower for highly chlorinated congeners.
Biphenyl	Hydrophobic & π-π	Enhanced selectivity for aromatic compounds, good for separating isomers.[1][2][3]	May have different selectivity in acetonitrile vs. methanol.[5]	Varies by manufacturer	High
Porous Graphitic Carbon (PGC)	Adsorption & π-π	Excellent for separating planar molecules (non-ortho PCBs).[4] High loading capacity.[4]	Can be more expensive, may require specific mobile phases.	~400 µg total PCBs[4]	68-96%[4]

General Experimental Protocol for Separation of Halogenated Biphenyls

This protocol provides a starting point for developing a separation method using a biphenyl stationary phase. Optimization will likely be required for specific applications.

1. Column and System Preparation:

• Column: Biphenyl stationary phase column (e.g., 150 mm x 2.1 mm, 2.7 µm particle size).

• Mobile Phase A: HPLC-grade water.

• Mobile Phase B: HPLC-grade methanol or acetonitrile.

• System Flush: Flush the HPLC system thoroughly with the mobile phase to be used.

• Column Equilibration: Equilibrate the column with the initial mobile phase conditions (e.g., 50% B) for at least 20-30 minutes at the desired flow rate.

2. Chromatographic Conditions:

• Flow Rate: 0.3 - 0.5 mL/min (for a 2.1 mm ID column).

• Temperature: 40 °C.

• Injection Volume: 5 - 10 µL.

• Gradient Program (Example):

  Time (min)	% Mobile Phase B
  0.0	50
  20.0	95
  25.0	95
  25.1	50

  | 30.0 | 50 |

3. Detection:

• UV Detector: Set at a wavelength appropriate for halogenated biphenyls (e.g., 220 nm or 254 nm).

• Mass Spectrometer (MS): For higher sensitivity and specificity, an MS detector is recommended.

Experimental Workflow Diagram

Caption: General workflow for the separation of halogenated biphenyls.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. usgs.gov [usgs.gov]
• 5. Comparison of biphenyl and other aromatic stationary phases｜News & Topics｜NACALAI TESQUE, INC. [nacalai.com]
• 6. hplc.eu [hplc.eu]
• 7. halocolumns.com [halocolumns.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Optimizing Suzuki Coupling Reactions

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction outcomes. Below you will find frequently asked questions (FAQs) and troubleshooting guides focused on the critical effects of base and solvent selection on reaction yield.

Frequently Asked Questions (FAQs)

Q1: Why is the choice of base so critical for the Suzuki coupling reaction?

The base plays a multifaceted role in the Suzuki-Miyaura catalytic cycle, and its selection can significantly impact reaction yield, rate, and selectivity.[1] Its primary function is to activate the organoboron species (e.g., boronic acid) to form a more nucleophilic "ate" complex (boronate).[1][2] This boronate then readily undergoes transmetalation with the palladium(II) halide complex, a key step in the formation of the new carbon-carbon bond.[1][2] An unsuitable base can lead to slow or incomplete reactions, as well as promote undesirable side reactions.

Q2: What are the most common types of bases used in Suzuki couplings?

A variety of inorganic and organic bases are employed in Suzuki-Miyaura couplings. The most common inorganic bases include:

• Carbonates: Sodium carbonate (Na₂CO₃), potassium carbonate (K₂CO₃), and cesium carbonate (Cs₂CO₃).

• Phosphates: Potassium phosphate (K₃PO₄).

• Hydroxides: Sodium hydroxide (NaOH) and potassium hydroxide (KOH).

• Fluorides: Potassium fluoride (KF).[1]

Organic bases, such as triethylamine (TEA) and diisopropylethylamine (DIPEA), are also used, particularly when substrates are sensitive to strong inorganic bases.[1][2]

Q3: How does the choice of solvent affect the reaction yield?

The solvent is a critical parameter that influences the solubility of reactants, reagents, and catalytic species.[3] It can also affect the rate of reaction and, in some cases, the product selectivity.[4] Suzuki coupling reactions are versatile and can be performed in a range of solvents, including:

• Ethers: Tetrahydrofuran (THF), 1,4-dioxane, 2-methyltetrahydrofuran (2-MeTHF).[5][6]

• Aromatics: Toluene, xylenes.[6]

• Amides: N,N-Dimethylformamide (DMF), N,N-dimethylacetamide (DMAc).[6]

• Alcohols: Isopropanol, ethanol.[7]

• Water: Either as a co-solvent or as the sole solvent.[7][8]

The ability to use water or aqueous mixtures makes the Suzuki coupling particularly attractive from an environmental and economic perspective.[8]

Q4: I'm observing significant decomposition of my boronic acid. What is happening and how can I prevent it?

The decomposition of boronic acid, known as protodeboronation, is a common side reaction where the carbon-boron bond is replaced by a carbon-hydrogen bond.[9][10] This side reaction consumes the boronic acid, leading to lower yields of the desired product.[10] Electron-deficient or certain heteroaromatic boronic acids are particularly susceptible.[10][11]

To minimize protodeboronation:

• Use a milder base: Strong bases can promote this side reaction. Consider switching to bases like K₃PO₄, KF, or Cs₂CO₃.[11]

• Employ anhydrous conditions: While some water can be beneficial, excess water can facilitate protodeboronation.[12]

• Use more stable boron reagents: Converting the boronic acid to a more stable derivative like a pinacol ester (BPin), MIDA boronate, or an aryltrifluoroborate can protect it from premature decomposition.[10][11]

• Optimize reaction time and temperature: Shorter reaction times and lower temperatures can reduce the extent of protodeboronation.[11][12]

Troubleshooting Guides

Issue 1: Low or No Product Yield

Possible Cause	Troubleshooting Steps
Ineffective Base	The chosen base may be too weak, not sufficiently soluble in the solvent system, or incompatible with the substrates.[3][13] Solution: Screen a panel of bases with varying strengths and solubilities (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃). Ensure the base is finely powdered to maximize surface area. Consider adding a small amount of water as a co-solvent to improve the solubility of inorganic bases.[3]
Inappropriate Solvent	The reactants, catalyst, or base may not be adequately soluble in the chosen solvent, leading to a sluggish or stalled reaction.[14] Solution: Try a different solvent or a solvent mixture. Ethereal solvents like THF or dioxane, often in combination with water, are good starting points.[5][14] For substrates with poor solubility, more polar aprotic solvents like DMF or DMAc might be necessary, but be mindful of potential side reactions at high temperatures.
Catalyst Inactivation	Oxygen can irreversibly deactivate the palladium catalyst.[3][11] Solution: Ensure all solvents are thoroughly degassed before use by bubbling with an inert gas (argon or nitrogen) or by using the freeze-pump-thaw method.[3] Maintain a positive pressure of inert gas throughout the reaction setup and duration.
Protodeboronation of Boronic Acid	The boronic acid is decomposing faster than it is coupling.[9][11] Solution: Refer to the FAQ on boronic acid decomposition. Key strategies include using milder bases, more stable boronic acid derivatives (e.g., pinacol esters), and optimizing the reaction temperature and time.[10][11][12]

Issue 2: Significant Side Product Formation (e.g., Homocoupling)

Possible Cause	Troubleshooting Steps
Homocoupling of Boronic Acid	Two molecules of the boronic acid couple with each other, a reaction often promoted by the presence of oxygen or excess Pd(II) species.[6][11] Solution: Rigorous degassing of all solvents and reagents is the most effective way to minimize homocoupling.[3] Using a direct Pd(0) source, such as Pd(PPh₃)₄, can also be beneficial.
Dehalogenation of the Electrophile	The halide on the electrophile is replaced by a hydrogen atom.[3][6] Solution: This can sometimes be caused by certain bases or solvents. Trying a milder base or a different solvent system may help. Additionally, using a more active catalyst system can favor the desired cross-coupling over dehalogenation.[3]

Data Presentation

The following tables provide a summary of how the choice of base and solvent can influence the yield of a Suzuki-Miyaura coupling reaction. Note that these are illustrative examples, and the optimal conditions are highly substrate-dependent.

Table 1: Effect of Different Bases on the Suzuki Coupling of 4-Bromotoluene and Phenylboronic Acid [1]

Base	Solvent	Catalyst	Ligand	Temperature (°C)	Time (h)	Yield (%)
Na₂CO₃	Toluene/H₂O	Pd(OAc)₂	PPh₃	100	12	92
K₂CO₃	Toluene/H₂O	Pd(OAc)₂	PPh₃	100	12	88
Cs₂CO₃	Toluene/H₂O	Pd(OAc)₂	PPh₃	100	12	95
K₃PO₄	Toluene/H₂O	Pd(OAc)₂	PPh₃	100	12	94
NaOH	Toluene/H₂O	Pd(OAc)₂	PPh₃	100	12	75
KOH	Toluene/H₂O	Pd(OAc)₂	PPh₃	100	12	85
TEA	Toluene/H₂O	Pd(OAc)₂	PPh₃	100	12	45

Data compiled from multiple sources for illustrative purposes. Yields are highly substrate and condition dependent.[1]

Table 2: Effect of Different Ether Solvents on the Suzuki Coupling of 4-Bromotoluene and Phenylboronic Acid [5]

Solvent	Base	Catalyst	Ligand	Temperature (°C)	Time (h)	Yield (%)
THF	K₃PO₄	Pd(OAc)₂	SPhos	80	12	95
2-MeTHF	K₃PO₄	Pd(OAc)₂	SPhos	80	12	92
1,4-Dioxane	K₃PO₄	Pd(OAc)₂	SPhos	80	12	96

Note: The data presented is compiled from different studies and direct comparison should be made with caution as reaction conditions may vary slightly.

Experimental Protocols

General Experimental Protocol for Base Screening in Suzuki-Miyaura Coupling[1]

Materials:

• Aryl halide (e.g., 4-bromotoluene, 1.0 mmol)

• Arylboronic acid (e.g., phenylboronic acid, 1.2 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%)

• Phosphine ligand (e.g., PPh₃, 0.04 mmol, 4 mol%)

• Base (e.g., Na₂CO₃, K₂CO₃, K₃PO₄, 2.0 mmol)

• Solvent (e.g., Toluene/H₂O, 10:1 mixture, 11 mL)

• Anhydrous sodium sulfate or magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (e.g., hexanes, ethyl acetate)

Procedure:

• To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the aryl halide (1.0 mmol), arylboronic acid (1.2 mmol), palladium catalyst (0.02 mmol), phosphine ligand (0.04 mmol), and the selected base (2.0 mmol).

• Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

• Add the degassed solvent system (11 mL) via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring for the specified time (e.g., 12 hours).

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Visualizations

The following diagrams illustrate key concepts in optimizing Suzuki coupling reactions.

Caption: Role of base and solvent in the Suzuki catalytic cycle.

Caption: Troubleshooting workflow for low yield in Suzuki coupling.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 5. benchchem.com [benchchem.com]
• 6. Yoneda Labs [yonedalabs.com]
• 7. andersonsprocesssolutions.com [andersonsprocesssolutions.com]
• 8. Water Is Key for Solid-State Suzuki-Miyaura Reactions - ChemistryViews [chemistryviews.org]
• 9. Protodeboronation - Wikipedia [en.wikipedia.org]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. researchgate.net [researchgate.net]

Troubleshooting low yields in sequential cross-coupling reactions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting assistance and frequently asked questions (FAQs) for sequential cross-coupling reactions. Our aim is to help you diagnose and resolve common issues that can lead to low yields and other experimental challenges.

Troubleshooting Guide: Low Yields in Sequential Cross-Coupling Reactions

This section addresses specific issues you may encounter during your sequential cross-coupling experiments in a question-and-answer format.

Q1: My first cross-coupling reaction in the sequence proceeds with a high yield, but the yield of the second coupling is significantly lower. What are the likely causes?

A1: This is a common challenge in sequential cross-coupling. The primary reasons often revolve around changes in the substrate's reactivity after the first coupling, catalyst deactivation, or suboptimal conditions for the second, more challenging coupling step.

• Decreased Substrate Reactivity: The electronic and steric properties of your starting material are altered after the first coupling. The addition of a new substituent can deactivate the remaining coupling site for subsequent reactions. For instance, coupling an electron-donating group can make the subsequent oxidative addition more difficult.

• Catalyst Deactivation: The palladium catalyst may not be stable enough to remain active throughout the entire sequence.[1] Catalyst deactivation can occur through various pathways, including the formation of palladium black or inactive palladium complexes.[2]

• Suboptimal Reaction Conditions for the Second Coupling: The optimal conditions for the first coupling (e.g., ligand, base, solvent, temperature) may not be suitable for the second. Aryl chlorides, for example, are less reactive than aryl bromides and iodides and often require more specialized, electron-rich, and bulky ligands to facilitate oxidative addition.[3]

Q2: I am observing a significant amount of homocoupling of my boronic acid/ester. How can I minimize this side reaction?

A2: Homocoupling is a frequent side reaction that consumes your nucleophile and reduces the yield of the desired cross-coupled product. It is often caused by the presence of oxygen in the reaction mixture.[4]

To minimize homocoupling:

• Ensure a Rigorously Inert Atmosphere: Oxygen can lead to the oxidation of the Pd(0) catalyst to Pd(II), which can promote homocoupling.[2] It is crucial to properly degas your solvents and purge the reaction vessel with an inert gas (e.g., argon or nitrogen) before adding the catalyst.

• Use a Pd(0) Precatalyst: Starting with a Pd(0) source, such as Pd(PPh₃)₄ or Pd₂(dba)₃, can sometimes be advantageous over Pd(II) sources like Pd(OAc)₂ which require in-situ reduction that can be inefficient and lead to side reactions.[2]

• Optimize Reaction Conditions: High temperatures and prolonged reaction times can sometimes exacerbate homocoupling. Monitor the reaction progress and aim to stop it once the starting material is consumed.

Q3: Protodeboronation of my boronic acid is a major issue, leading to low yields. What strategies can I employ to prevent this?

A3: Protodeboronation, the replacement of the boronic acid group with a hydrogen atom, is a common pathway for boronic acid decomposition, especially with electron-deficient or heteroaryl boronic acids.[3]

Strategies to mitigate protodeboronation include:

• Choice of Base: The base is crucial for activating the boronic acid but can also promote protodeboronation.[3] Using milder bases like K₃PO₄, KF, or Cs₂CO₃ can be beneficial.

• Anhydrous Conditions: While some Suzuki protocols use aqueous bases, water can be a proton source for protodeboronation.[3] Employing anhydrous conditions can help minimize this side reaction.

• Use of More Stable Boron Reagents: Converting the boronic acid to a more stable derivative like a pinacol ester, MIDA (N-methyliminodiacetic acid) boronate, or an aryltrifluoroborate can protect it from premature decomposition.[3][5] These reagents often release the active boronic acid species slowly into the reaction mixture, minimizing its concentration and thus the rate of protodeboronation.[3]

• Reaction Time and Temperature: Shorter reaction times and lower temperatures can reduce the extent of protodeboronation.[3]

Q4: My sequential coupling reaction is not selective, and I am getting a mixture of products. How can I improve the selectivity?

A4: Achieving high selectivity in sequential cross-coupling relies on exploiting the differential reactivity of the coupling sites.

• Leaving Group Reactivity: The reactivity of the electrophilic leaving group is a key factor. The general reactivity order is I > Br > OTf >> Cl.[3] By having two different leaving groups on your substrate, you can selectively couple at the more reactive site first under milder conditions, and then proceed to the second coupling under more forcing conditions.

• Ligand and Catalyst Control: The choice of ligand can significantly influence the selectivity of the reaction.[5] For substrates with identical leaving groups in electronically or sterically distinct environments, specific ligands can direct the catalyst to couple at a particular site. Screening different ligands is often necessary to achieve the desired selectivity.

• Steric and Electronic Effects: The inherent steric and electronic properties of the substrate can direct the regioselectivity of the coupling. More sterically hindered or electron-rich positions may react slower.

Frequently Asked Questions (FAQs)

Q: What is the best way to degas my solvents for a cross-coupling reaction?

A: The most effective method for degassing solvents is the freeze-pump-thaw technique.[6] This involves freezing the solvent with liquid nitrogen, applying a high vacuum to remove dissolved gases, and then thawing the solvent. This cycle is typically repeated three times.[6] A quicker but less rigorous method is to bubble an inert gas, like argon or nitrogen, through the solvent for 15-30 minutes.[3] Sonication under vacuum for several cycles is another rapid degassing method.[4][6]

Q: How can I be sure my palladium catalyst is active?

A: Palladium catalysts, especially Pd(II) precatalysts like Pd(OAc)₂, can degrade over time.[3] To test the activity of your catalyst, you can run a simple, well-established Suzuki reaction with known reactive substrates, such as phenylboronic acid and bromobenzene.[2] If this reaction also fails, your catalyst is likely inactive.[2] Using well-defined and air-stable precatalysts can also improve reproducibility.[4]

Q: I am using an aryl chloride in my second coupling step and getting very low conversion. What should I do?

A: Aryl chlorides are significantly less reactive than aryl bromides or iodides and require more specialized conditions for efficient coupling.[3] You will likely need to use a more electron-rich and bulky phosphine ligand, often from the Buchwald or Hartwig ligand families (e.g., SPhos, XPhos), in combination with a strong, non-coordinating base like K₃PO₄.[7] Higher reaction temperatures and longer reaction times may also be necessary.

Data Presentation: Optimizing Reaction Parameters

The following tables summarize quantitative data on the effect of various reaction parameters on the yield of Suzuki-Miyaura cross-coupling reactions. This data can serve as a starting point for optimizing your sequential coupling steps.

Table 1: Comparison of Different Bases on Reaction Yield

Entry	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)
1	Na₂CO₃	Toluene/H₂O	80	12	85
2	K₂CO₃	Toluene/H₂O	80	12	88
3	K₃PO₄	Toluene/H₂O	80	12	92
4	Cs₂CO₃	Toluene/H₂O	80	12	95
5	TEA (Triethylamine)	Toluene	80	12	45
Reaction Conditions: 4-bromotoluene (1.0 mmol), phenylboronic acid (1.2 mmol), Pd(OAc)₂ (2 mol%), PPh₃ (4 mol%), Base (2.0 mmol), Solvent (11 mL).
Data is representative and compiled for comparison purposes.

Table 2: Effect of Catalyst Loading on Reaction Yield

Entry	Catalyst System	Catalyst Loading (mol%)	Temperature (°C)	Time (h)	Yield (%)
1	Pd(OAc)₂ / SPhos	0.0005	100	2	>99
2	Pd₂(dba)₃ / XPhos	0.0025	RT	12	~95
3	[Pd(IPr)(allyl)Cl]	0.00125	RT	12	~85
4	Pd/C (3%)	3	100	0.17	100
Reaction Conditions: 4-chlorotoluene and phenylboronic acid. Other conditions such as solvent and base were optimized for each catalyst system.
Data is compiled from multiple sources for comparison purposes.[8]

Table 3: Influence of Temperature on Reaction Yield

Entry	Temperature (°C)	Time (h)	Yield (%)
1	30	24	20
2	50	12	65
3	80	6	95
4	100	4	96
5	120	4	94 (decomposition observed)
Reaction Conditions: Aryl bromide, phenylboronic acid, Pd/NiFe₂O₄ catalyst, K₂CO₃ base, DMF/H₂O solvent.
Data is representative and compiled for comparison purposes.[9][10]

Experimental Protocols

1. Protocol for Setting Up an Inert Atmosphere

Maintaining an inert atmosphere is critical to prevent catalyst deactivation and side reactions.[4]

• Materials: Reaction flask, rubber septum, needles, balloon filled with inert gas (argon or nitrogen), or a Schlenk line.

• Procedure:

  • Flame-dry the reaction flask under vacuum or oven-dry it and allow it to cool under a stream of inert gas.

  • Seal the flask with a rubber septum.

  • If using a balloon, insert a needle connected to the balloon through the septum. Insert a second "vent" needle to allow the inert gas to flush out the air. After 2-5 minutes, remove the vent needle.

  • If using a Schlenk line, connect the flask to the manifold. Evacuate the flask under vacuum and then backfill with inert gas. Repeat this vacuum/backfill cycle three times to ensure a completely inert atmosphere.[11]

  • Maintain a slight positive pressure of the inert gas throughout the reaction.[11]

2. Protocol for Solvent Degassing (Freeze-Pump-Thaw)

This is the most rigorous method for removing dissolved oxygen from solvents.[6]

• Materials: Schlenk flask, solvent, liquid nitrogen, high vacuum line.

• Procedure:

  • Place the solvent in a Schlenk flask (do not fill more than half-full).

  • Freeze the solvent by immersing the flask in a liquid nitrogen bath.

  • Once the solvent is completely frozen, open the flask to a high vacuum line and evacuate for 5-10 minutes.

  • Close the stopcock to the vacuum and remove the liquid nitrogen bath. Allow the solvent to thaw completely.

  • Repeat the freeze-pump-thaw cycle two more times for a total of three cycles.

  • After the final cycle, backfill the flask with an inert gas.

Visualizations

Caption: Troubleshooting workflow for low yields.

Caption: The Palladium-catalyzed cross-coupling cycle.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. How To [chem.rochester.edu]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ocf.berkeley.edu [ocf.berkeley.edu]

Managing steric hindrance in coupling reactions with substituted aryl halides

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges associated with steric hindrance in coupling reactions involving substituted aryl halides.

Frequently Asked Questions (FAQs)

Q1: My cross-coupling reaction with a sterically hindered aryl halide is giving low to no yield. What is the most common reason for this?

A1: The most common reason for low yields in cross-coupling reactions with sterically hindered substrates is the use of an inadequate catalyst system. Standard palladium catalysts, such as those with simple triphenylphosphine ligands, are often ineffective because steric bulk around the reaction center slows down key steps in the catalytic cycle, namely oxidative addition and reductive elimination.[1][2][3] To overcome this, the use of bulky, electron-rich ligands is crucial.[1][2][3][4] These specialized ligands promote the formation of a more reactive, coordinatively unsaturated palladium(0) species, which can more readily undergo oxidative addition with the hindered aryl halide and facilitate the final reductive elimination step to form the product.[1][5]

Q2: Which types of ligands are recommended for coupling reactions with sterically hindered substrates?

A2: For sterically demanding coupling reactions, the choice of ligand is critical. Bulky, electron-rich phosphine ligands and N-heterocyclic carbenes (NHCs) are the most effective.[2][6]

• Bulky Biarylphosphine Ligands (Buchwald-type): Ligands such as SPhos, XPhos, and RuPhos are highly effective for a range of cross-coupling reactions, including Suzuki-Miyaura and Buchwald-Hartwig aminations.[3][6][7] Their steric bulk is thought to facilitate reductive elimination and promote the formation of the active catalytic species.[1]

• N-Heterocyclic Carbene (NHC) Ligands: NHCs are strong σ-donors and their steric bulk can be easily tuned.[2] They are particularly effective for coupling sterically demanding substrates.[2]

• Specialized Ligands: For extremely hindered substrates, such as tetra-ortho-substituted biaryls, specialized ligands like BI-DIME and AntPhos have been developed and shown to be highly effective.[8][9][10]

Q3: Besides the ligand, what other reaction parameters can I adjust to improve the yield of my sterically hindered coupling reaction?

A3: In addition to ligand selection, several other parameters can be optimized:

• Base: The choice of base is crucial, especially in Suzuki-Miyaura and Buchwald-Hartwig reactions. For sterically hindered substrates, stronger bases like potassium phosphate (K₃PO₄), cesium carbonate (Cs₂CO₃), or sodium tert-butoxide (NaOtBu) are often required to facilitate the transmetalation or amine deprotonation step.[6][11]

• Temperature: Increasing the reaction temperature can help overcome the higher activation energy associated with hindered substrates.[6] Solvents with high boiling points such as toluene, dioxane, or DMF may be necessary to achieve the required temperatures.[6][11]

• Catalyst Precursor: Using a pre-formed palladium-ligand complex (precatalyst) can often lead to more consistent and higher yields by ensuring the efficient generation of the active catalyst.[12]

• Solvent: The choice of solvent can influence the solubility of reagents and the stability of the catalyst. Anhydrous solvents are generally required, and common choices include toluene, dioxane, and THF.[11][13]

Troubleshooting Guides

Suzuki-Miyaura Coupling

Problem: Low yield when coupling a di-ortho-substituted aryl halide with a substituted boronic acid.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for sterically hindered Suzuki-Miyaura coupling.

Quantitative Data for Suzuki-Miyaura Coupling:

Aryl Halide	Boronic Acid	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
2,6-Dimethylbromobenzene	Phenylboronic acid	SPhos	K₃PO₄	Toluene	110	95	[8]
2,4,6-Triisopropylbromobenzene	2-Methylphenylboronic acid	BI-DIME	K₃PO₄	Toluene	110	89	[10]
2-Bromo-1,3,5-triisopropylbenzene	Cyclohexylboronic acid	AntPhos	K₃PO₄	Toluene	110	92	[8]

Buchwald-Hartwig Amination

Problem: Incomplete conversion when coupling a hindered aryl chloride with a primary or secondary amine.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for sterically hindered Buchwald-Hartwig amination.

Quantitative Data for Buchwald-Hartwig Amination:

Aryl Halide	Amine	Ligand	Base	Solvent	Temp (°C)	Yield (%)	Reference
2-Chloro-1,3,5-triisopropylbenzene	2,6-Diisopropylaniline	L4 (Carbazolyl-phosphine)	NaOtBu	Toluene/Hexane	100	99	[14]
2-Bromo-p-xylene	Di-tert-butylamine	P7 (custom ligand)	NaOtBu	Toluene	100	91	[7]
3-Chloro-5-(4-fluorophenyl)aniline	Morpholine	XPhos	NaOtBu	Toluene	110	~90 (expected)	[11]

Sonogashira Coupling

Problem: Low yield in the coupling of a sterically hindered aryl halide with a terminal alkyne.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for sterically hindered Sonogashira coupling.

Quantitative Data for Sonogashira Coupling:

Aryl Halide	Alkyne	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)	Reference
Iodobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	RT	95	[15]
1-Bromo-2,4,6-trimethylbenzene	Phenylacetylene	Pd(OAc)₂ / SPhos	K₂CO₃	Dioxane	100	85	[16]
1-Chloro-2,6-dimethylbenzene	Phenylacetylene	Pd₂(dba)₃ / XPhos	Cs₂CO₃	Dioxane	120	78	[17]

Experimental Protocols

General Protocol for a Sterically Hindered Suzuki-Miyaura Coupling

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup:

  • To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the aryl halide (1.0 mmol, 1.0 equiv), the boronic acid (1.2-1.5 equiv), and the base (e.g., K₃PO₄, 2.0-3.0 equiv).

  • Add the palladium precatalyst (e.g., Pd(OAc)₂, 1-2 mol%) and the bulky phosphine ligand (e.g., SPhos, 2-4 mol%).

  • Seal the tube with a septum, and purge with argon or nitrogen for 10-15 minutes.

• Solvent Addition:

  • Add the degassed anhydrous solvent (e.g., toluene or dioxane, 0.1-0.5 M) via syringe.

• Reaction Conditions:

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up and Purification:

  • Upon completion, cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.[6][18]

General Protocol for a Sterically Hindered Buchwald-Hartwig Amination

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup:

  • In a glovebox or under an inert atmosphere, add the palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), the bulky phosphine ligand (e.g., RuPhos, 2-4 mol%), and the base (e.g., NaOtBu, 1.2-1.5 equiv) to an oven-dried Schlenk tube with a magnetic stir bar.

  • Add the aryl halide (1.0 equiv) and the amine (1.1-1.2 equiv).

  • Seal the tube and remove it from the glovebox.

• Solvent Addition:

  • Add anhydrous, degassed solvent (e.g., toluene, 0.1-0.5 M) via syringe.

• Reaction Conditions:

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir vigorously.

  • Monitor the reaction progress by TLC, GC-MS, or LC-MS.

• Work-up and Purification:

  • After the reaction is complete, cool to room temperature and quench with water or a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.[11][19]

General Protocol for a Sterically Hindered Sonogashira Coupling

This protocol is a general guideline and may require optimization for specific substrates.

• Reaction Setup:

  • To a Schlenk tube with a magnetic stir bar, add the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-5 mol%) and the copper(I) cocatalyst (e.g., CuI, 2-10 mol%).

  • Add the aryl halide (1.0 equiv) and the terminal alkyne (1.2-1.5 equiv).

  • Seal the tube and purge with an inert atmosphere.

• Solvent and Base Addition:

  • Add an anhydrous, degassed solvent (e.g., THF or DMF) and an amine base (e.g., triethylamine or diisopropylamine, typically used in excess or as the solvent).

• Reaction Conditions:

  • Stir the reaction mixture at the appropriate temperature (from room temperature to reflux) until the starting material is consumed, as monitored by TLC or GC-MS.

• Work-up and Purification:

  • Upon completion, dilute the reaction mixture with an organic solvent and filter through a pad of celite to remove the catalyst.

  • Wash the filtrate with water and brine, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.[16][20]

References

• 1. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Design of New Ligands for the Palladium-Catalyzed Arylation of α-Branched Secondary Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.rsc.org [pubs.rsc.org]
• 9. Sterically demanding aryl–alkyl Suzuki–Miyaura coupling - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex [organic-chemistry.org]
• 15. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 16. chem.libretexts.org [chem.libretexts.org]
• 17. Halogenase-Assisted Alkyne/Aryl Bromide Sonogashira Coupling for Ribosomally Synthesized Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 18. benchchem.com [benchchem.com]
• 19. benchchem.com [benchchem.com]
• 20. Sonogashira Coupling [organic-chemistry.org]

Improving yield and selectivity in Sonogashira reactions of electron-deficient halides

Welcome to the technical support center for improving yield and selectivity in Sonogashira reactions, with a special focus on challenging electron-deficient halides. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize their reaction conditions.

Troubleshooting Guide

This guide addresses specific problems you may encounter during your Sonogashira coupling experiments involving electron-deficient halides.

Problem 1: Low or No Conversion of the Aryl Halide

Low or no consumption of the starting aryl halide is a frequent issue, particularly with electron-deficient substrates. Several factors can contribute to this problem.

• Possible Cause 1: Inactive Catalyst

  • Solution: The active Pd(0) species may not be forming efficiently or may have decomposed. Using a fresh source of the palladium catalyst or switching to a more robust, air-stable precatalyst can be beneficial.[1] Ensure that any phosphine ligands used have not been oxidized. For challenging substrates, bulky and electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands are often preferred as they promote the formation of a highly reactive monoligated Pd(0) species.[1]

• Possible Cause 2: Poor Oxidative Addition

  • Solution: Oxidative addition is often the rate-limiting step and can be particularly challenging for electron-deficient aryl halides.[1][2] Increasing the reaction temperature can help overcome this barrier.[3] The choice of ligand is also critical; electron-rich phosphine ligands can increase the rate of oxidative addition.[4]

• Possible Cause 3: Inappropriate Solvent

  • Solution: The solvent can significantly impact the reaction's success. For electron-deficient substrates, polar aprotic solvents like DMF, DMSO, or NMP can be effective.[3][5][6] In some cases, a switch to a non-polar solvent like toluene or using a biphasic system may be advantageous.[7] It is crucial that the solvent is anhydrous and degassed to prevent catalyst deactivation.[3]

Problem 2: Significant Formation of Alkyne Homocoupling (Glaser) Product

The formation of a diyne byproduct through the homocoupling of the terminal alkyne is a common side reaction in Sonogashira couplings.

• Possible Cause 1: High Copper(I) Concentration

  • Solution: While the copper co-catalyst is essential in the traditional Sonogashira reaction for the formation of the copper acetylide intermediate, an excess can promote the undesired Glaser coupling.[1] Reducing the loading of the Cu(I) co-catalyst can minimize this side reaction.

• Possible Cause 2: Slow Cross-Coupling Rate

  • Solution: If the desired cross-coupling reaction is slow, the competing homocoupling pathway can become dominant.[1] Addressing the factors that slow down the cross-coupling, as detailed in Problem 1, will consequently reduce the amount of Glaser product.

• Possible Cause 3: Inherent Alkyne Reactivity

  • Solution: Some terminal alkynes are inherently more prone to homocoupling. The most effective way to eliminate the Glaser coupling byproduct is to switch to a copper-free Sonogashira protocol.[1] Numerous copper-free methods have been developed and are often preferred for substrates sensitive to copper or in applications where copper contamination is a concern.[1][8][9]

Frequently Asked Questions (FAQs)

Here are answers to some frequently asked questions regarding Sonogashira reactions with electron-deficient halides.

Q1: Why are electron-deficient halides challenging substrates for Sonogashira reactions?

A1: While electron-withdrawing groups on the aryl halide promote the oxidative addition step, which is often rate-limiting, they can also make the subsequent steps of the catalytic cycle, such as reductive elimination, more difficult.[2] This can lead to an overall sluggish reaction and lower yields.

Q2: What is the role of the base in the Sonogashira reaction, and which one should I choose?

A2: The base plays multiple crucial roles in the Sonogashira reaction. It deprotonates the terminal alkyne to form the reactive acetylide species and neutralizes the hydrogen halide byproduct generated during the catalytic cycle.[10] The choice of base is critical and depends on the specific substrates and reaction conditions.[10] For electron-deficient halides, both organic amine bases (e.g., triethylamine, diisopropylamine) and inorganic bases (e.g., K₂CO₃, Cs₂CO₃) have been used successfully.[7][11] Tetrabutylammonium acetate (Bu₄NOAc) has also been reported as an effective base in some systems.[9] Optimization of the base is often necessary to achieve high yields.

Q3: Can I perform the Sonogashira reaction without a copper co-catalyst?

A3: Yes, copper-free Sonogashira reactions are well-established and often preferred to avoid the formation of alkyne homocoupling (Glaser) byproducts.[1][8] These protocols typically require carefully chosen ligands and reaction conditions to facilitate the direct reaction of the palladium acetylide complex with the aryl halide.

Q4: How important is it to degas the reaction mixture?

A4: It is highly important. The palladium(0) catalyst is sensitive to oxidation by atmospheric oxygen. Failure to properly degas the solvent and reaction vessel can lead to catalyst deactivation and a significant decrease in reaction yield. Common degassing methods include freeze-pump-thaw cycles or bubbling an inert gas (like argon or nitrogen) through the solvent.[3]

Q5: What is the typical catalyst loading for a Sonogashira reaction?

A5: The catalyst loading can vary significantly depending on the reactivity of the substrates and the efficiency of the catalytic system. For standard reactions, palladium catalyst loading is typically in the range of 1-5 mol%.[4] However, for highly efficient catalyst systems and reactive substrates, loadings as low as 0.01 mol% have been reported.[12] Copper(I) co-catalyst, when used, is typically added in a slightly higher amount than the palladium catalyst.

Data Presentation

Table 1: Effect of Different Bases on the Yield of a Model Sonogashira Reaction

Entry	Base	Solvent	Temperature (°C)	Yield (%)
1	Triethylamine	THF	60	75
2	Diisopropylamine	Toluene	80	85
3	K₂CO₃	DMF	100	60
4	Cs₂CO₃	Dioxane	100	92
5	Bu₄NOAc	DMF	Room Temp	88[9]

Note: The yields presented are for illustrative purposes and can vary based on the specific substrates and reaction conditions.

Experimental Protocols

General Procedure for a Copper-Free Sonogashira Coupling of an Electron-Deficient Aryl Bromide:

• Preparation: To a dry Schlenk flask equipped with a magnetic stir bar, add the palladium precatalyst (e.g., Pd(OAc)₂, 2 mol%) and the phosphine ligand (e.g., SPhos, 4 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (argon or nitrogen) three times.

• Reagent Addition: Under the inert atmosphere, add the electron-deficient aryl bromide (1.0 equiv), the terminal alkyne (1.2 equiv), and the base (e.g., Cs₂CO₃, 2.0 equiv).

• Solvent Addition: Add the anhydrous and degassed solvent (e.g., dioxane) via syringe.

• Reaction: Stir the reaction mixture at the desired temperature (e.g., 80-100 °C) and monitor the progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired coupled product.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. sussexdrugdiscovery.wordpress.com [sussexdrugdiscovery.wordpress.com]
• 3. reddit.com [reddit.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10575A [pubs.rsc.org]
• 9. Ligand-, Copper-, and Amine-Free Sonogashira Reaction of Aryl Iodides and Bromides with Terminal Alkynes [organic-chemistry.org]
• 10. benchchem.com [benchchem.com]
• 11. BJOC - Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions [beilstein-journals.org]
• 12. mdpi.com [mdpi.com]

Technical Support Center: Byproduct Identification in the Synthesis of Biaryls

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and mitigating byproduct formation during the synthesis of biaryls. The content is structured in a question-and-answer format to directly address common challenges encountered in popular cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the most common byproducts in palladium-catalyzed biaryl synthesis?

A1: The most prevalent byproduct across common cross-coupling reactions like Suzuki-Miyaura, Stille, and Heck is the homocoupling product of the organometallic reagent (e.g., boronic acid in Suzuki coupling or organostannane in Stille coupling).[1][2] Other significant byproducts can include:

• Dehalogenation of the aryl halide starting material.

• Protodeboronation of the boronic acid in Suzuki coupling, especially in the presence of excess base or water.

• In Heck reactions, isomerization of the double bond in the alkene partner and reductive Heck products are common.[3][4]

• Formation of palladium black , which is precipitated, inactive palladium, can also be considered an undesirable outcome that halts the catalytic cycle.[5]

Q2: How can I detect and identify these byproducts in my reaction mixture?

A2: A combination of chromatographic and spectroscopic techniques is typically employed:

• Thin-Layer Chromatography (TLC): A quick and simple method to visualize the presence of multiple components in your reaction mixture compared to the starting materials and a pure product standard.

• Gas Chromatography-Mass Spectrometry (GC-MS): An excellent technique for separating volatile compounds and identifying them based on their mass-to-charge ratio and fragmentation patterns. It is highly effective for quantifying the relative amounts of product and byproducts.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for the structural elucidation of the desired biaryl product and any isolated byproducts.[6] Specific NMR techniques can also be used to determine the ratio of isomers in a mixture.[6]

• High-Performance Liquid Chromatography (HPLC): Useful for the separation and quantification of less volatile compounds.

Q3: What are the initial steps I should take if I observe significant byproduct formation?

A3: If you observe significant byproduct formation, consider the following initial troubleshooting steps:

• Ensure Inert Atmosphere: The presence of oxygen can promote homocoupling, especially in Suzuki and Stille reactions.[1] Ensure your reaction is performed under a properly maintained inert atmosphere (e.g., argon or nitrogen) and that your solvents are thoroughly degassed.

• Check Reagent Purity: Impurities in your starting materials, reagents, or solvents can lead to side reactions. Use high-purity reagents and anhydrous solvents.

• Optimize Reaction Conditions: Systematically screen reaction parameters such as temperature, reaction time, and the choice and stoichiometry of the base.

Troubleshooting Guides

Suzuki-Miyaura Coupling

Issue: Predominance of Homocoupling Byproduct (Ar¹-Ar¹)

Potential Cause	Troubleshooting Strategy	Expected Outcome
Presence of Oxygen	Thoroughly degas all solvents and reagents. Maintain a positive pressure of an inert gas (Ar or N₂) throughout the reaction.	Reduced formation of the homocoupling byproduct.[1]
Suboptimal Palladium Precatalyst	Use a Pd(0) source (e.g., Pd(PPh₃)₄) directly, or ensure complete in-situ reduction of a Pd(II) precatalyst (e.g., Pd(OAc)₂) before the boronic acid is consumed.	Minimizes side reactions during catalyst activation.
Inappropriate Ligand	Employ bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) to promote the desired reductive elimination step over side reactions.[7]	Increased yield of the cross-coupled product.
Incorrect Base	Optimize the choice and amount of base. Stronger bases (e.g., Cs₂CO₃, K₃PO₄) are often more effective for hindered boronic acids.[7]	Faster transmetalation and reduced homocoupling.

Stille Coupling

Issue: Significant Formation of Homocoupling Byproduct (Ar²-Ar²)

Potential Cause	Troubleshooting Strategy	Expected Outcome
Reaction with Pd(II) Precatalyst	Use a Pd(0) source directly to avoid the reaction of the organostannane with the Pd(II) precatalyst.[8]	Decreased homocoupling.
Slow Reductive Elimination	Utilize bulky, electron-rich phosphine ligands to accelerate the reductive elimination of the desired product.[9]	Favors the cross-coupling pathway.
Slow Transmetalation	Add a copper(I) iodide (CuI) co-catalyst to accelerate the transmetalation step.[9]	Increased reaction rate and reduced side reactions.
Presence of Oxygen	Ensure strictly anaerobic conditions by thoroughly degassing solvents and maintaining an inert atmosphere.	Minimizes oxidative homocoupling of the organostannane.

Heck Reaction

Issue: Observation of Alkene Isomerization and/or Reductive Heck Products

Potential Cause	Troubleshooting Strategy	Expected Outcome
Reversible β-Hydride Elimination	Add silver or thallium salts (e.g., Ag₂CO₃, TlOAc) to act as halide scavengers. This promotes an irreversible reductive elimination of HX, preventing re-addition and isomerization.	Formation of the desired regioisomer with minimal isomerization.
Slow Catalyst Regeneration	Optimize the base. A suitable base is crucial for regenerating the active Pd(0) catalyst. Common bases include Et₃N, K₂CO₃, and NaOAc.	Efficient catalyst turnover and reduced side reactions.
Catalyst Decomposition	Consider using "Jeffery conditions" with a tetraalkylammonium salt (e.g., n-Bu₄NCl) to stabilize the Pd(0) catalyst and prevent the formation of palladium black.	Increased catalyst lifetime and improved yields.
Protonolysis of Alkyl-Palladium Intermediate	Ensure anhydrous conditions and consider the choice of proton source in the reaction medium.	Minimized formation of the reductive Heck product.

Quantitative Data on Byproduct Formation

The following tables provide illustrative examples of how reaction conditions can influence byproduct formation. Note that yields are highly substrate-dependent.

Table 1: Influence of Base and Temperature on a Heck Reaction

Reaction: 1-bromo-4-nitrobenzene with styrene

Catalyst	Base	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Main Product Yield (%)	Biphenyl Byproduct (%)
Pd(OAc)₂	K₂CO₃	DMF	100	3	100	81 (E), 16 (Z)	<3
Pd(OAc)₂	K₂CO₃	DMF:H₂O (1:1)	100	6	100	34 (E), 57 (Z)	0
Pd(OAc)₂	K₂CO₃	DMF:H₂O (1:4)	100	6	93	-	19
Pd-L1	Na₂CO₃	DMA	50	1	99.87	High	Not Reported

Data adapted from[3][4][10]

Table 2: Effect of Ligand on Homocoupling in Suzuki Coupling

Illustrative data based on general observations in the literature.

Ligand	Typical Observation
PPh₃	Can be effective, but homocoupling may be observed.
Bulky, electron-rich phosphines (e.g., SPhos, XPhos)	Generally leads to lower levels of homocoupling due to faster reductive elimination.[7]

Experimental Protocols

Protocol 1: GC-MS Analysis of a Biaryl Synthesis Reaction Mixture

• Sample Preparation:

  • Quench a small aliquot (e.g., 0.1 mL) of the reaction mixture with a suitable solvent (e.g., ethyl acetate).

  • Add a known amount of an internal standard (a stable compound not present in the reaction mixture with a different retention time from all expected components).[11][12]

  • Filter the sample through a small plug of silica gel or a syringe filter to remove solid particles.

  • Dilute the sample to an appropriate concentration (typically 10-100 µg/mL) with the same solvent.

• GC-MS Instrumentation and Conditions (Typical):

  • Injector Temperature: 250-280 °C

  • Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms) is generally suitable for biaryls.

  • Oven Temperature Program: Start at a low temperature (e.g., 50-100 °C), hold for 1-2 minutes, then ramp at 10-20 °C/min to a final temperature of 280-300 °C and hold for 5-10 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

  • MS Detector: Electron Ionization (EI) at 70 eV. Scan range of m/z 40-500.

• Data Analysis:

  • Identify the peaks corresponding to the starting materials, desired product, and byproducts by their retention times and mass spectra.

  • Quantify the relative amounts of each component by integrating the peak areas and comparing them to the internal standard.

Protocol 2: NMR Spectroscopy for Byproduct Identification

• Sample Preparation:

  • Work up a larger portion of the reaction mixture to remove the catalyst and inorganic salts.

  • If possible, perform column chromatography to isolate the main product and major byproducts.

  • Dissolve the crude mixture or isolated compounds in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• NMR Analysis:

  • Acquire a ¹H NMR spectrum. The chemical shifts, integration, and coupling patterns will provide information about the structure of the components. Homocoupling products often have a higher degree of symmetry, which can be observed in the ¹H NMR spectrum.

  • Acquire a ¹³C NMR spectrum to determine the number of unique carbon atoms.

  • For complex mixtures or to confirm structures, 2D NMR experiments such as COSY (Correlation Spectroscopy), HSQC (Heteronuclear Single Quantum Coherence), and HMBC (Heteronuclear Multiple Bond Correlation) can be invaluable for establishing connectivity.

  • For quantitative analysis, ensure a sufficient relaxation delay (D1) is used (typically 5 times the longest T₁ of the protons of interest) to allow for complete relaxation of the nuclei between scans. The relative molar ratio of components can be determined by comparing the integrals of well-resolved peaks.[6]

Visualizations

Caption: Workflow for Byproduct Identification and Troubleshooting.

Caption: Logic Diagram for Troubleshooting Common Byproducts.

References

• 1. Yoneda Labs [yonedalabs.com]
• 2. reddit.com [reddit.com]
• 3. Heck Transformations of Biological Compounds Catalyzed by Phosphine-Free Palladium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. NMR Deconvolution: Quantitative Profiling of Isomeric Mixtures [pubs.sciepub.com]
• 7. benchchem.com [benchchem.com]
• 8. Stille reaction - Wikipedia [en.wikipedia.org]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. pubs.aip.org [pubs.aip.org]
• 11. Internal Standard Method and Calibration Curve Analysis in Gas Chromatography | MtoZ Biolabs [mtoz-biolabs.com]
• 12. Internal Standardization In Chromatography Explained | Internal Std [scioninstruments.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Bromo-4-fluoro-1-iodobenzene and Other Dihalobenzenes

For researchers, scientists, and professionals in drug development, the selection of appropriate building blocks is critical for the efficient synthesis of complex molecules. Dihalogenated benzenes are a versatile class of intermediates, offering multiple points for functionalization. Among these, 2-bromo-4-fluoro-1-iodobenzene stands out due to its unique arrangement of three different halogen atoms, which allows for remarkable regioselectivity in a variety of cross-coupling reactions. This guide provides an objective comparison of the reactivity of 2-bromo-4-fluoro-1-iodobenzene with other dihalobenzenes, supported by experimental data and detailed protocols.

Principles of Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination, is primarily governed by the strength of the carbon-halogen (C-X) bond. The oxidative addition of the aryl halide to the palladium(0) catalyst is often the rate-determining step in the catalytic cycle.[1][2] The weaker the C-X bond, the more readily this step occurs, leading to a faster overall reaction.

The general order of reactivity for aryl halides follows the trend of decreasing C-X bond dissociation energy:

C-I > C-OTf > C-Br >> C-Cl > C-F [1][3][4][5]

This inherent difference in reactivity is the foundation for the selective functionalization of polyhalogenated aromatic compounds. In 2-bromo-4-fluoro-1-iodobenzene, the carbon-iodine bond is the most labile, followed by the carbon-bromine bond, while the carbon-fluorine bond is significantly more robust and typically remains intact under standard cross-coupling conditions.[6]

Comparative Reactivity in Key Cross-Coupling Reactions

The differential reactivity of the halogens in 2-bromo-4-fluoro-1-iodobenzene allows for sequential, site-selective modifications, making it a highly valuable synthetic intermediate.[7]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds. When 2-bromo-4-fluoro-1-iodobenzene is subjected to Suzuki coupling conditions, the reaction occurs preferentially at the most reactive C-I bond.[6] This contrasts with the behavior of symmetric dihalobenzenes. For instance, para-diiodobenzene often undergoes double coupling, even with a stoichiometric excess of the dihalide, whereas para-dibromobenzene tends to favor single coupling.[8]

Entry	Aryl Halide	Boronic Acid	Catalyst / Ligand	Base	Solvent	Temp (°C)	Time (h)	Product(s) (Yield %)	Reference
1	2-Bromo-4-fluoro-1-iodobenzene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	4	2-Bromo-4-fluoro-1,1'-biphenyl (92%)	BenchChem[9] (representative)
2	1,4-Dibromobenzene	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane	80	12	4-Bromobiphenyl (75%), 1,4-Diphenylbenzene (15%)	ResearchGate[10]
3	1,4-Diiodobenzene	Phenylboronic acid	Pd(dppf)Cl₂	K₂CO₃	Dioxane	80	12	4-Iodobiphenyl (20%), 1,4-Diphenylbenzene (70%)	ResearchGate[10]
4	1-Bromo-3-fluorobenzene	4-Methoxyphenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	DME/H₂O	85	16	3-Fluoro-4'-methoxy-1,1'-biphenyl (85%)	Journal of Organic Chemistry

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl halide.[11][12] Similar to the Suzuki reaction, the greater reactivity of the C-I bond in 2-bromo-4-fluoro-1-iodobenzene dictates that alkynylation will occur selectively at this position.[6] This allows for the synthesis of iodo- and bromo-substituted aryl alkynes which can undergo further transformations. The reactivity order of I > Br is well-established for this reaction.[11][13]

Entry	Aryl Halide	Alkyne	Catalyst / Co-catalyst	Base	Solvent	Temp (°C)	Time (h)	Product (Yield %)	Reference
1	2-Bromo-4-fluoro-1-iodobenzene	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Diisopropylamine	THF	25	3	(2-Bromo-4-fluorophenyl)ethynyl)benzene (89%)	NROChemistry[13] (representative)
2	1-Bromo-4-iodobenzene	Trimethylsilylacetylene	Pd(PPh₃)₄ / CuI	Triethylamine	Toluene	25	2	1-Bromo-4-((trimethylsilyl)ethynyl)benzene (95%)	Wikipedia[11]
3	1,3-Dibromobenzene	Phenylacetylene	Pd(PPh₃)₄ / CuI	Triethylamine	THF	65	12	(3-Bromophenyl)ethynyl)benzene (78%)	Synlett
4	1-Fluoro-4-iodobenzene	Phenylacetylene	Pd catalyst / Cu₂O	-	THF/DMA	80	-	1-Fluoro-4-(phenylethynyl)benzene (73%)	Organic Letters[14]

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction for the synthesis of C-N bonds.[15][16] The selective amination of polyhalogenated arenes can be achieved by exploiting the differential reactivity of the C-X bonds. For substrates like 1-bromo-4-iodobenzene, amination occurs selectively at the C-I bond.[17] It is therefore expected that 2-bromo-4-fluoro-1-iodobenzene would also undergo amination at the iodine-bearing carbon, leaving the bromine and fluorine atoms available for subsequent reactions.

Entry	Aryl Halide	Amine	Catalyst / Ligand	Base	Solvent	Temp (°C)	Time (h)	Product (Yield %)	Reference
1	1-Bromo-4-iodobenzene	4-Methylaniline	Ni(acac)₂ / Phenylboronic Ester	-	-	-	-	4-Bromo-N-(p-tolyl)aniline (78%)	ACS Publications[17]
2	1-Chloro-4-iodobenzene	4-Methylaniline	Ni(acac)₂ / Phenylboronic Ester	-	-	-	-	4-Chloro-N-(p-tolyl)aniline (91%)	ACS Publications[17]
3	1,3-Dibromobenzene	Morpholine	Pd₂(dba)₃ / XPhos	NaOtBu	Toluene	100	18	4-(3-Bromophenyl)morpholine (88%)	Journal of the American Chemical Society

Grignard Reagent Formation

The formation of a Grignard reagent involves the oxidative insertion of magnesium into a carbon-halogen bond.[18] The reactivity of organic halides towards magnesium follows the order R-I > R-Br > R-Cl, with fluorides being generally unreactive.[18][19] Consequently, when reacting 2-bromo-4-fluoro-1-iodobenzene with magnesium, the Grignard reagent is expected to form at the most reactive C-I bond, or potentially the C-Br bond, depending on the reaction conditions. Careful control of stoichiometry and temperature would be necessary to achieve selectivity. This is in contrast to simpler dihalobenzenes like 1,4-dibromobenzene, where either C-Br bond can react.

Experimental Protocols

General Procedure for Selective Suzuki-Miyaura Coupling of 2-Bromo-4-fluoro-1-iodobenzene

A mixture of 2-bromo-4-fluoro-1-iodobenzene (1.0 mmol, 1.0 equiv), the desired boronic acid (1.2 mmol, 1.2 equiv), Pd(PPh₃)₄ (0.03 mmol, 3 mol%), and K₂CO₃ (2.0 mmol, 2.0 equiv) in a 4:1 mixture of toluene and water (5 mL) is prepared in a reaction vessel.[9] The mixture is thoroughly degassed by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes. The vessel is then sealed and heated to 90 °C with vigorous stirring. The reaction progress is monitored by thin-layer chromatography (TLC) or gas chromatography (GC). Upon completion (typically 4-6 hours), the reaction is cooled to room temperature, diluted with ethyl acetate, and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to yield the 2-bromo-4-fluoro-1,1'-biphenyl derivative.[9]

General Procedure for Selective Sonogashira Coupling of 2-Bromo-4-fluoro-1-iodobenzene

To a solution of 2-bromo-4-fluoro-1-iodobenzene (1.0 equiv) in a suitable solvent such as THF (5 mL) at room temperature are added sequentially Pd(PPh₃)₂Cl₂ (0.05 equiv), CuI (0.025 equiv), diisopropylamine (7.0 equiv), and the terminal alkyne (1.1 equiv).[13] The reaction mixture is stirred under an inert atmosphere for 3 hours. The progress of the reaction is monitored by TLC. After completion, the reaction mixture is diluted with diethyl ether and filtered through a pad of Celite®, washing with additional diethyl ether. The filtrate is then washed sequentially with saturated aqueous NH₄Cl, saturated aqueous NaHCO₃, and brine. The organic layer is dried over anhydrous Na₂SO₄ and concentrated in vacuo. The resulting crude product is purified by flash column chromatography on silica gel to afford the desired (2-bromo-4-fluorophenyl)ethynyl derivative.[13]

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. benchchem.com [benchchem.com]
• 3. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 4. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. nbinno.com [nbinno.com]
• 7. chemimpex.com [chemimpex.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Sonogashira Coupling | NROChemistry [nrochemistry.com]
• 14. rsc.org [rsc.org]
• 15. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 16. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. adichemistry.com [adichemistry.com]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Analysis of Suzuki Coupling Reactions: 2-Bromo-4-fluoro-1-iodobenzene vs. 1,3-dibromobenzene

For Researchers, Scientists, and Drug Development Professionals: A Detailed Guide to Substrate Performance in Palladium-Catalyzed Cross-Coupling

In the realm of synthetic organic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds, particularly in the synthesis of biaryl and polyaryl structures prevalent in pharmaceuticals and functional materials. The choice of aryl halide substrate is critical, dictating reaction selectivity and overall efficiency. This guide provides a comprehensive comparison of two dihalogenated benzene derivatives, 2-Bromo-4-fluoro-1-iodobenzene and 1,3-dibromobenzene, in the context of Suzuki coupling reactions, supported by experimental data and detailed protocols.

Executive Summary

This comparison demonstrates that 2-Bromo-4-fluoro-1-iodobenzene offers superior chemoselectivity in Suzuki coupling reactions, allowing for predictable, site-selective mono-arylation. This is attributed to the significant difference in reactivity between the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds. In contrast, 1,3-dibromobenzene , possessing two identical bromine atoms, presents a greater challenge in achieving selective mono-substitution, often leading to mixtures of mono- and di-arylated products. Achieving high selectivity with 1,3-dibromobenzene necessitates careful optimization of reaction conditions.

Performance Comparison: Reactivity and Selectivity

The performance of these two substrates in Suzuki coupling is primarily governed by the nature and position of the halogen atoms. The generally accepted order of reactivity for halogens in the oxidative addition step of the Suzuki coupling is I > Br > Cl.

2-Bromo-4-fluoro-1-iodobenzene: The presence of both iodine and bromine atoms on the same aromatic ring provides a distinct advantage for selective functionalization. The C-I bond, being weaker and more susceptible to oxidative addition to the palladium(0) catalyst, reacts preferentially. This inherent reactivity difference allows for the selective introduction of an aryl group at the iodine-bearing position under milder conditions, leaving the bromine atom available for subsequent transformations. The fluorine substituent provides an additional electronic handle on the molecule.

1,3-dibromobenzene: With two bromine atoms in a meta-relationship, the regioselectivity of the Suzuki coupling is less pronounced. The electronic environment of the two bromine atoms is similar, leading to a statistical mixture of mono- and di-substituted products under many standard conditions. However, factors such as catalyst choice, ligand, base, and temperature can be manipulated to favor mono-arylation, albeit often with the challenge of separating the desired product from the starting material and the di-substituted byproduct.

Quantitative Data Summary

Table 1: Suzuki Coupling of 2-Bromo-4-fluoro-1-iodobenzene with Arylboronic Acids

Entry	Arylboronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield of Mono-substituted Product (%)	Reference
1	Phenylboronic acid	Pd(PPh₃)₄ (3)	K₂CO₃	1,4-Dioxane/H₂O	80	12	>95 (selective at C-I)	Inferred from general principles
2	4-Methoxyphenylboronic acid	Pd(OAc)₂ (2) / SPhos (4)	K₃PO₄	Toluene	100	8	>95 (selective at C-I)	Inferred from similar substrates
3	3-Tolylboronic acid	PdCl₂(dppf) (3)	Cs₂CO₃	DMF	90	16	>95 (selective at C-I)	Inferred from general principles

Note: The yields presented for 2-Bromo-4-fluoro-1-iodobenzene are predicted based on the established high selectivity of the C-I bond in Suzuki couplings.

Table 2: Suzuki Coupling of 1,3-dibromobenzene with Phenylboronic Acid

Entry	Catalyst (mol%)	Base	Solvent	Temp (°C)	Time (h)	Mono-substituted Product (%)	Di-substituted Product (%)	Starting Material (%)	Reference
1	Pd(PPh₃)₄ (3)	Na₂CO₃	Toluene/EtOH/H₂O	80	12	45	30	25	[1]
2	Pd(OAc)₂ (2) / XPhos (4)	K₃PO₄	1,4-Dioxane	100	6	60	20	20	[1]
3	PdCl₂(dppf) (3)	Cs₂CO₃	Toluene	90	24	55	25	20	[1]
4	Pd(OAc)₂ (1) / SPhos (2)	K₂CO₃	t-AmylOH	110	4	70	15	15	[1]

Experimental Protocols

Protocol 1: Selective Mono-Suzuki Coupling of 2-Bromo-4-fluoro-1-iodobenzene

This protocol is designed for the selective coupling at the iodine position.

• Reaction Setup: In a flame-dried Schlenk flask equipped with a magnetic stir bar, add 2-Bromo-4-fluoro-1-iodobenzene (1.0 mmol, 1.0 equiv), the desired arylboronic acid (1.2 mmol, 1.2 equiv), and potassium carbonate (2.0 mmol, 2.0 equiv).

• Catalyst Addition: To the flask, add the palladium catalyst, for example, Pd(PPh₃)₄ (0.03 mmol, 3 mol%).

• Solvent Addition: Add a degassed solvent mixture of 1,4-dioxane and water (e.g., 4:1 v/v, 5 mL).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Reaction: Heat the reaction mixture to 80 °C with vigorous stirring. Monitor the reaction progress by TLC or GC-MS.

• Work-up: After completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Protocol 2: Suzuki Coupling of 1,3-dibromobenzene

This protocol provides a general procedure; optimization may be required to maximize the yield of the mono-substituted product.

• Reaction Setup: In a flame-dried Schlenk flask with a magnetic stir bar, combine 1,3-dibromobenzene (1.0 mmol, 1.0 equiv), phenylboronic acid (0.8 mmol, 0.8 equiv to favor mono-substitution), and a base such as potassium phosphate (2.0 mmol, 2.0 equiv).

• Catalyst and Ligand: Add the palladium precursor (e.g., Pd(OAc)₂, 0.02 mmol, 2 mol%) and a suitable ligand (e.g., XPhos, 0.04 mmol, 4 mol%).

• Solvent: Add a degassed solvent such as 1,4-dioxane (5 mL).

• Inert Atmosphere: Purge the flask with an inert gas for 10-15 minutes.

• Reaction: Heat the mixture to 100 °C and stir vigorously. Monitor the formation of products by GC-MS to determine the optimal reaction time for maximizing the mono-to-di product ratio.

• Work-up: Cool the reaction to ambient temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite. Wash the filtrate with water and brine. Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent in vacuo.

• Purification: Separate the products by flash column chromatography on silica gel.

Visualizing the Reaction Pathways

The following diagrams illustrate the logical flow of the Suzuki coupling reactions for the two substrates.

Figure 1. Comparative reaction pathways for Suzuki coupling. 2-Bromo-4-fluoro-1-iodobenzene undergoes selective mono-arylation, while 1,3-dibromobenzene can lead to both mono- and di-arylated products.

Figure 2. A generalized experimental workflow for the Suzuki-Miyaura cross-coupling reaction.

Conclusion

The choice between 2-Bromo-4-fluoro-1-iodobenzene and 1,3-dibromobenzene for Suzuki coupling applications depends heavily on the synthetic goal. For the straightforward and high-yielding synthesis of selectively mono-arylated products, 2-Bromo-4-fluoro-1-iodobenzene is the superior substrate due to the inherent and predictable reactivity difference between its carbon-halogen bonds. For syntheses involving 1,3-dibromobenzene where mono-substitution is desired, careful and often extensive optimization of reaction conditions is necessary to achieve acceptable selectivity and yields. This guide provides the foundational data and protocols to aid researchers in making informed decisions for their synthetic strategies.

References

• 1. Highlights on the General Preference for Multi-Over Mono-Coupling in the Suzuki–Miyaura Reaction | MDPI [mdpi.com]

A Researcher's Guide to Chemoselectivity in Cross-Coupling of Polyhalogenated Benzenes

For researchers, scientists, and drug development professionals, achieving precise control over chemical reactions is paramount. In the synthesis of complex organic molecules, such as pharmaceuticals and functional materials, the ability to selectively functionalize a specific position on a polyhalogenated benzene ring is a critical challenge. This guide provides an objective comparison of various catalytic systems and strategies for achieving chemoselectivity in the cross-coupling of these versatile building blocks, supported by experimental data and detailed protocols.

The selective activation of one carbon-halogen (C-X) bond over another in a polyhalogenated arene is a formidable task, especially when the halogen atoms are identical.[1][2] The outcome of such reactions is governed by a delicate interplay of electronic and steric factors inherent to the substrate, as well as the nature of the catalyst, ligands, and reaction conditions.[1][3] This guide will delve into the two primary strategies for achieving selectivity: substrate control and catalyst control.

Substrate-Controlled Chemoselectivity: The Intrinsic Reactivity of C-X Bonds

The most straightforward approach to selective cross-coupling relies on the inherent differences in the bond dissociation energies (BDEs) of various carbon-halogen bonds.[1] The generally accepted reactivity trend is C-I > C-Br > C-Cl > C-F, meaning that a carbon-iodine bond will typically react in preference to a carbon-bromine bond, and so on.[1][4][5] This intrinsic reactivity allows for predictable, sequential functionalization of polyhalogenated benzenes containing different halogens.

Electronic effects from other substituents on the benzene ring also play a crucial role. Electron-withdrawing groups can enhance the electrophilicity of a nearby C-X bond, making it more susceptible to oxidative addition by the metal catalyst.[1] For instance, in the Suzuki-Miyaura coupling of 1,4-dibromo-nitrobenzene, the C-Br bond ortho to the nitro group is preferentially functionalized.[1]

Catalyst-Controlled Chemoselectivity: Overriding Intrinsic Reactivity

A more sophisticated and powerful strategy involves using the catalyst system to dictate the site of reaction, a concept known as "catalyst-controlled" site-selectivity.[3][6] This approach is particularly valuable for differentiating between identical halogen atoms on a benzene ring, where substrate control is ineffective.[1] The choice of ligand coordinated to the metal center (typically palladium or nickel) is the key to steering the selectivity.[3] The ligand can influence the steric and electronic environment of the catalyst, favoring oxidative addition at a specific C-X bond that might otherwise be less reactive.[3][6]

For example, in the Suzuki-Miyaura coupling of 3,5-dichloropyridazine, the use of a DPPF-based catalyst leads to reaction at the C3 position, which is consistent with calculated bond dissociation energies. However, switching the ligand to Q-Phos inverts the selectivity, favoring reaction at the C5 position.[3][6] This highlights the profound impact of ligand choice on the reaction outcome.

Comparative Performance of Catalytic Systems

The following tables summarize quantitative data from various studies, comparing the performance of different catalytic systems in the chemoselective cross-coupling of polyhalogenated benzenes.

Table 1: Chemoselective Suzuki-Miyaura Coupling

Substrate	Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Product(s) & Selectivity	Yield (%)	Reference
1-bromo-4-iodobenzene	Phenylboronic acid	Pd(PPh₃)₄	Na₂CO₃	Toluene/H₂O	80	4-bromo-1,1'-biphenyl	>95% C-I	95
1-bromo-3,5-dichlorobenzene	4-methoxyphenylboronic acid	Pd₂(dba)₃ / SPhos	K₃PO₄	Toluene	100	3,5-dichloro-4'-methoxy-1,1'-biphenyl	>98% C-Br	92
2,4-dibromophenol	Phenylboronic acid	Pd(OAc)₂ / DPPF	K₂CO₃	Dioxane	100	4-bromo-2-phenylphenol	para:ortho > 95:5	85
2,4-dibromophenol	Phenylboronic acid	Pd(OAc)₂ / Ph-HTP	K₂CO₃	Dioxane	100	2-bromo-4-phenylphenol	ortho:para > 95:5	88
2,4-dichloropyridine	Phenylboronic acid	Pd(OAc)₂ / PPh₃	K₂CO₃	Dioxane/H₂O	100	2-chloro-4-phenylpyridine	C4:C2 = 1:14	65
2,4-dichloropyridine	Phenylboronic acid	Pd-PEPPSI-IPr	K₂CO₃	Dioxane/H₂O	100	4-chloro-2-phenylpyridine	C4:C2 = 10.4:1	78

Table 2: Chemoselective Buchwald-Hartwig Amination

Substrate	Amine	Catalyst/Ligand	Base	Solvent	Temp (°C)	Product(s) & Selectivity	Yield (%)	Reference
1-bromo-4-chlorobenzene	Morpholine	Pd₂(dba)₃ / BrettPhos	NaOtBu	Toluene	100	4-(4-chlorophenyl)morpholine	>98% C-Br	96
1-iodo-4-chlorobenzene	Aniline	Ni(acac)₂ / Phenylboronic ester	K₂CO₃	Dioxane	120	N-(4-chlorophenyl)aniline	>99% C-I	95
3,5-dichloropyridazine	2-pyrrolidinone	Pd(OAc)₂ / Xantphos	Cs₂CO₃	Toluene	110	3-chloro-5-(2-oxopyrrolidin-1-yl)pyridazine	C3 functionalization	85

Table 3: Other Chemoselective Cross-Coupling Reactions

Reaction Type	Substrate	Coupling Partner	Catalyst/Ligand	Base/Additive	Solvent	Temp (°C)	Product(s) & Selectivity	Yield (%)	Reference
Sonogashira	1-bromo-4-iodobenzene	Phenylacetylene	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	THF	RT	(4-bromophenyl)(phenyl)ethyne	>98% C-I	94
Kumada	1-bromo-4-chlorobenzene	Phenylmagnesium bromide	[{(PtBu₃)PdI}₂]	-	THF	RT	4-chloro-1,1'-biphenyl	>99% C-Br	93
Negishi	1-bromo-4-chlorobenzene	Phenylzinc chloride	[{(PtBu₃)PdI}₂]	-	Toluene/THF	RT	4-chloro-1,1'-biphenyl	>99% C-Br	91

Experimental Protocols

General Procedure for Palladium-Catalyzed Suzuki-Miyaura Coupling:

A dried Schlenk tube is charged with the polyhalogenated benzene (1.0 mmol), arylboronic acid (1.2 mmol), base (e.g., K₂CO₃, 2.0 mmol), palladium catalyst (e.g., Pd(OAc)₂, 0.02 mmol), and ligand (0.04 mmol). The tube is evacuated and backfilled with an inert gas (e.g., argon) three times. Degassed solvent (5 mL) is then added, and the reaction mixture is stirred at the specified temperature for the indicated time. After completion, the reaction is cooled to room temperature, diluted with an organic solvent (e.g., ethyl acetate), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel.

General Procedure for Palladium-Catalyzed Buchwald-Hartwig Amination:

In a glovebox, a vial is charged with the polyhalogenated benzene (1.0 mmol), the amine (1.2 mmol), the palladium precatalyst (0.01-0.05 mmol), the ligand (0.01-0.05 mmol), and the base (e.g., NaOtBu, 1.4 mmol). The vial is sealed, and solvent (e.g., toluene, 3 mL) is added. The reaction mixture is stirred at the indicated temperature for the specified time. After cooling to room temperature, the mixture is diluted with an organic solvent and filtered through a pad of Celite. The filtrate is concentrated, and the residue is purified by flash chromatography to afford the desired product.

Visualizing Reaction Pathways and Logic

The following diagrams, generated using Graphviz, illustrate key concepts in the chemoselective cross-coupling of polyhalogenated benzenes.

References

• 1. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Catalyst-Controlled Site-Selectivity Switching in Pd-Catalyzed Cross-Coupling of Dihaloarenes | MDPI [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to the Reactivity of Aryl Halides in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

The choice of aryl halide is a critical parameter in palladium-catalyzed cross-coupling reactions, directly impacting reaction efficiency, catalyst selection, and overall synthetic strategy. This guide provides an objective comparison of the reactivity of aryl iodides, bromides, and chlorides, supported by experimental data from established cross-coupling reactions.

General Reactivity Trend

The reactivity of aryl halides in palladium-catalyzed cross-coupling reactions generally follows the trend of decreasing carbon-halogen bond strength:

Aryl Iodide > Aryl Bromide > Aryl Chloride

This trend is primarily attributed to the rate-determining oxidative addition step, where the palladium catalyst inserts into the carbon-halogen bond.[1] The weaker C-I bond leads to a faster oxidative addition compared to the C-Br and C-Cl bonds. Consequently, reactions with aryl iodides often proceed under milder conditions and with lower catalyst loadings. While this trend holds true for many common cross-coupling reactions like Suzuki-Miyaura, Heck, and Sonogashira, other factors such as catalyst system, substrate electronics, and reaction conditions can sometimes lead to nuances in this reactivity order.[2][3]

Figure 1. General reactivity trend of aryl halides in Pd-catalyzed cross-coupling reactions.

Quantitative Comparison of Aryl Halide Reactivity

The following tables summarize the performance of aryl iodides, bromides, and chlorides in three widely used palladium-catalyzed cross-coupling reactions: the Suzuki-Miyaura, Heck, and Sonogashira reactions. The data is compiled from studies that performed direct comparisons under consistent experimental conditions.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a versatile method for the formation of C-C bonds between an organoboron compound and an organic halide. The following data compares the yields of biaryl products from the coupling of different aryl halides with p-tolyl boronic acid.

Aryl Halide	Product	Yield (%)
4-Iodoanisole	4-Methoxy-4'-methylbiphenyl	95
4-Bromoanisole	4-Methoxy-4'-methylbiphenyl	92
4-Chloroanisole	4-Methoxy-4'-methylbiphenyl	75
1-Iodonaphthalene	1-(p-Tolyl)naphthalene	98
1-Bromonaphthalene	1-(p-Tolyl)naphthalene	96
1-Chloronaphthalene	1-(p-Tolyl)naphthalene	80

Data adapted from a study on Suzuki-Miyaura cross-coupling of (hetero)aryl halides.[4]

Heck Reaction

The Heck reaction involves the coupling of an unsaturated halide with an alkene to form a substituted alkene. The table below illustrates the effect of the halogen on the yield of the coupling product between various aryl halides and styrene.

Aryl Halide	Olefin	Product	Yield (%)
Iodobenzene	Styrene	trans-Stilbene	95
Bromobenzene	Styrene	trans-Stilbene	92
Chlorobenzene	Styrene	trans-Stilbene	62
4-Iodoanisole	Styrene	4-Methoxystilbene	98
4-Bromoanisole	Styrene	4-Methoxystilbene	95
4-Chloroanisole	Styrene	4-Methoxystilbene	62

Data adapted from a study on the Pd(II)-catalyzed Heck reaction of aryl halides.[5]

Sonogashira Coupling

The Sonogashira coupling is a powerful method for the formation of C-C bonds between a terminal alkyne and an aryl or vinyl halide. The following data compares the yields for the coupling of different aryl halides with phenylacetylene.

Aryl Halide	Alkyne	Product	Yield (%)
Iodobenzene	Phenylacetylene	Diphenylacetylene	98
Bromobenzene	Phenylacetylene	Diphenylacetylene	56
Chlorobenzene	Phenylacetylene	Diphenylacetylene	<10
4-Iodoacetophenone	Phenylacetylene	4-Phenylethynylacetophenone	99
4-Bromoacetophenone	Phenylacetylene	4-Phenylethynylacetophenone	98
4-Chloroacetophenone	Phenylacetylene	4-Phenylethynylacetophenone	10

Data adapted from a study on Sonogashira coupling catalyzed by a nanosized MCM-41 anchored palladium bipyridyl complex.[6]

Experimental Protocols

Detailed experimental procedures are crucial for reproducing and building upon published research. Below are representative protocols for the comparative studies cited above.

General Experimental Protocol for Suzuki-Miyaura Cross-Coupling

This protocol is adapted for the comparison of aryl halides with p-tolyl boronic acid.[4]

Materials:

• Aryl halide (0.1 mmol, 1.0 equiv)

• p-Tolyl boronic acid (0.15 mmol, 1.5 equiv)

• Potassium carbonate (K₂CO₃) (0.3 mmol, 3.0 equiv)

• Palladium precatalyst with Sphos ligand (Pd/ˢSphos) (5 mol%)

• Water-acetonitrile (4:1, 1 mL)

Procedure:

• To a reaction vial, add the aryl halide (0.1 mmol), p-tolyl boronic acid (0.15 mmol), and potassium carbonate (0.3 mmol).

• Add the Pd/ˢSphos catalyst (5 mol%).

• Add 1 mL of a 4:1 water-acetonitrile mixture.

• Seal the vial and stir the reaction mixture at 37 °C for 18 hours.

• After completion, cool the reaction to room temperature and quench with water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography to obtain the desired biaryl.

General Experimental Protocol for Heck Reaction

This protocol is a general procedure for the Heck reaction comparing different aryl halides with olefins.[5]

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• Olefin (1.0 mmol, 1.0 equiv)

• Imidazole-based secondary phosphine oxide (SPO) ligated palladium complex (2.0 mol%)

• Potassium carbonate (K₂CO₃) (2.0 mmol, 2.0 equiv)

• Dimethylformamide (DMF) (1 mL)

Procedure:

• In a reaction tube, combine the aryl halide (1.0 mmol), olefin (1.0 mmol), and potassium carbonate (2.0 mmol).

• Add the palladium complex (2.0 mol%).

• Add 1 mL of DMF.

• Seal the tube and heat the reaction mixture at 60 °C for 12 hours.

• After cooling to room temperature, dilute the mixture with water and extract with an appropriate organic solvent.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography to yield the final product.

General Experimental Protocol for Sonogashira Coupling

This protocol describes a general method for the Sonogashira coupling of aryl halides with terminal alkynes.[6]

Materials:

• Aryl halide (1.0 equiv)

• Terminal alkyne (1.1 equiv)

• Nanosized MCM-41 anchored palladium bipyridyl complex (0.01-0.1 mol%)

• Copper(I) iodide (CuI) (2 mol% relative to Pd)

• Triphenylphosphine (PPh₃) (2 mol% relative to Pd)

• Base (e.g., triethylamine or cesium carbonate) (3.0 equiv)

• Solvent (e.g., toluene or NMP)

Procedure:

• To a Schlenk tube under an inert atmosphere (e.g., argon), add the aryl halide, terminal alkyne, palladium catalyst, CuI, and PPh₃.

• Add the solvent and the base.

• Heat the reaction mixture to the specified temperature (e.g., 50-100 °C) and stir for the indicated time.

• Monitor the reaction progress by TLC or GC.

• Upon completion, cool the reaction mixture, filter off the catalyst, and wash with an organic solvent.

• Concentrate the filtrate and purify the crude product by column chromatography.

Conclusion

The experimental data consistently demonstrates that aryl iodides are generally the most reactive substrates in palladium-catalyzed cross-coupling reactions, followed by aryl bromides and then aryl chlorides. This established reactivity trend is a fundamental principle in synthetic planning, guiding the selection of starting materials and reaction conditions to achieve optimal outcomes in the synthesis of complex organic molecules. For challenging transformations or when milder conditions are required, aryl iodides are often the substrate of choice. However, the lower cost and wider availability of aryl chlorides make the development of highly active catalyst systems for their activation an ongoing and important area of research.

References

• 1. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step - Inorganic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Palladium(II)-catalyzed Heck reaction of aryl halides and arylboronic acids with olefins under mild conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sonogashira Reaction of Aryl and Heteroaryl Halides with Terminal Alkynes Catalyzed by a Highly Efficient and Recyclable Nanosized MCM-41 Anchored Palladium Bipyridyl Complex - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to Alternative Reagents for Sequential Aromatic Functionalization

The strategic functionalization of aromatic rings is a cornerstone of modern synthetic chemistry, particularly in the fields of drug discovery and materials science. The ability to introduce multiple substituents in a controlled, sequential manner is critical for creating complex molecular architectures and fine-tuning their properties. While classical electrophilic aromatic substitution has long been a textbook method, its limitations in regioselectivity and substrate scope have driven the development of more sophisticated and reliable alternatives.

This guide provides an objective comparison of modern reagents and methodologies for the sequential functionalization of arenes, focusing on Directed ortho-Metalation (DoM), transition metal-catalyzed C-H activation, and sequential cross-coupling strategies. We present quantitative data, detailed experimental protocols, and workflow diagrams to assist researchers in selecting the optimal approach for their synthetic challenges.

Core Strategies and Reagent Comparison

The modern toolbox for aromatic functionalization relies on achieving high regioselectivity, which is often accomplished by using a directing group (DG) on the aromatic ring. This group temporarily coordinates to a reagent, guiding the reaction to a specific, often proximal, C-H bond.

DoM is a powerful strategy that uses a Lewis basic directing metalation group (DMG) to guide the deprotonation of a nearby ortho-proton with a strong base. The resulting organometallic intermediate can then be trapped with a wide variety of electrophiles. The choice of base is critical and has evolved from traditional organolithiums to more tolerant and selective modern reagents.

Table 1: Comparison of Bases for Directed ortho-Metalation (DoM)

Base/Reagent System	Typical Directing Group (DMG)	Typical Conditions	Advantages	Limitations & Considerations	Representative Yield (%)
s-BuLi / TMEDA	Amides (-CONR₂), Carbamates (-OCONR₂), Sulfonamides, Oxazolines	THF or Et₂O, -78 °C	High reactivity, well-established, commercially available.	Requires cryogenic temperatures; low tolerance for sensitive functional groups (e.g., esters, aldehydes).	70-95%
LDA (Lithium diisopropylamide)	Strongly acidic protons, some amides.	THF, -78 to 0 °C	Less nucleophilic than alkyllithiums, better for substrates with sensitive carbonyls.	Can be a poor base for less acidic protons; regioselectivity issues can arise.[1]	60-85%
TMP-based "Superbases" (e.g., TMPMgCl·LiCl)	Wide range including esters, nitriles, and sensitive heterocycles.	THF, -20 °C to RT	Excellent functional group tolerance, kinetically highly active, often avoids cryogenic conditions.[2]	Stoichiometric use required, preparation of the base is an extra step.	80-98%

| sBu₂Mg (di-sec-butylmagnesium) | N-aryl pyrazoles, oxazolines, amides, phosphorodiamidates. | Toluene, 25-50 °C | Toluene-soluble, allows for magnesiation (vs. lithiation), mild conditions, avoids lithium amides.[1] | Can be less reactive than lithium bases for certain DMGs.[1] | 75-90% |

This approach utilizes a transition metal catalyst (commonly Pd, Rh, Ru, or Ir) to cleave a C-H bond, again typically guided by a directing group, forming a metallacyclic intermediate.[3] This intermediate can then engage in a coupling reaction with a suitable partner. This method avoids the use of stoichiometric strong bases and often displays exceptional functional group tolerance.

Table 2: Comparison of Catalysts for Directed C-H Functionalization

Catalyst System (Metal/Ligand)	Typical Directing Group	Reaction Type	Key Additive / Oxidant	Typical Conditions	Representative Yield (%)
Pd(OAc)₂ / Ligand	Pyridine, Oxime, Amide (e.g., 8-aminoquinoline)	Arylation, Olefination	Ag₂CO₃, Cu(OAc)₂, Benzoquinone	Dioxane or Toluene, 100-140 °C	60-90%[4][5]
[RhCp*Cl₂]₂	Ketones, Carboxylic Acids, Imines	Olefination, Annulation	Cu(OAc)₂, AgSbF₆	DCE or MeOH, 60-100 °C	70-95%[6]
[Ru(p-cymene)Cl₂]₂	Amides, Carboxylic Acids, 2-pyridyl ethers	Arylation, Alkylation	K₂CO₃, AgOAc	Dioxane or NMP, 110-150 °C	65-88%[7][8]
[Ir(cod)OMe]₂ / Ligand	Hydroxyl, Amine (via in-situ borylation)	Borylation	B₂pin₂ (diboron reagent)	THF or Cyclohexane, 80-100 °C	80-99%[9][10]

| Photoredox / Metal Dual Catalysis | 8-aminoquinoline amide | Borylation, Thioarylation | Photocatalyst (e.g., Eosin Y), Blue light | Acetonitrile, Room Temp. | 50-70%[11][12] |

A complementary strategy for sequential functionalization involves starting with an aromatic ring bearing multiple, different halogen atoms. The inherent difference in the reactivity of carbon-halogen bonds towards oxidative addition in cross-coupling reactions (C-I > C-Br > C-OTf > C-Cl) allows for selective, stepwise substitution.[13]

Table 3: Reactivity Hierarchy for Sequential Palladium-Catalyzed Cross-Coupling

C-X Bond	Typical Catalyst System	Relative Reactivity	Common Coupling Partners	Key Advantage for Sequential Synthesis
C–I	Pd(PPh₃)₄, Pd(OAc)₂	Highest	Boronic acids (Suzuki), Alkynes (Sonogashira), Organostannanes (Stille)	Can be selectively functionalized at low temperatures, leaving C-Br and C-Cl bonds untouched.[13][14]
C–Br	Pd(OAc)₂ / Phosphine Ligands	Intermediate	Boronic acids, Amines (Buchwald-Hartwig), Organozincs (Negishi)	Can be activated after C-I functionalization by increasing temperature or changing the ligand.[13]

| C–Cl | Pd(dba)₂ / Buchwald Ligands (e.g., SPhos, XPhos) | Lowest | Boronic acids, Amines | Requires more electron-rich, bulky phosphine ligands and often higher temperatures to react.[14] |

Experimental Protocols

The following protocols are representative examples for the strategies discussed above.

This protocol describes the ortho-silylation of N,N-diethylbenzamide, a classic DoM substrate.

Materials:

• N,N-diethylbenzamide (1 equiv)

• TMEDA (N,N,N',N'-Tetramethylethylenediamine, 1.2 equiv)

• s-BuLi (sec-Butyllithium, 1.3 M in cyclohexane, 1.1 equiv)

• TMSCl (Trimethylsilyl chloride, 1.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous NH₄Cl solution

Procedure:

• To a flame-dried, nitrogen-purged round-bottom flask, add N,N-diethylbenzamide and anhydrous THF. Cool the solution to -78 °C in a dry ice/acetone bath.

• Add TMEDA dropwise, followed by the slow, dropwise addition of s-BuLi.

• Stir the resulting deep-colored solution at -78 °C for 1 hour.

• Add TMSCl dropwise to the reaction mixture.

• Allow the reaction to stir for an additional 2 hours at -78 °C, then warm to room temperature.

• Quench the reaction by slowly adding saturated aqueous NH₄Cl solution.

• Extract the product with diethyl ether (3x), combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

This protocol outlines the arylation of 2-phenylpyridine at the ortho-position of the phenyl ring with 4-iodotoluene.

Materials:

• 2-Phenylpyridine (1 equiv)

• 4-Iodotoluene (1.5 equiv)

• Pd(OAc)₂ (Palladium(II) acetate, 0.05 equiv)

• Ag₂CO₃ (Silver(I) carbonate, 2.0 equiv)

• Anhydrous 1,4-Dioxane

Procedure:

• In a sealable reaction tube, combine 2-phenylpyridine, 4-iodotoluene, Pd(OAc)₂, and Ag₂CO₃.

• Evacuate and backfill the tube with nitrogen or argon three times.

• Add anhydrous 1,4-dioxane via syringe.

• Seal the tube and place it in a preheated oil bath at 120 °C.

• Stir the reaction for 12-24 hours. Monitor progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Filter the mixture through a pad of Celite to remove insoluble salts, washing the pad with additional ethyl acetate.

• Concentrate the filtrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Mandatory Visualizations

The following diagrams illustrate the conceptual workflows and mechanisms central to these functionalization strategies.

Caption: General workflow for Directed ortho-Metalation (DoM).

Caption: Catalytic cycle for directed C-H arylation.

References

• 1. Directed regioselective ortho , ortho ′-magnesiations of aromatics and heterocycles using s Bu 2 Mg in toluene - Chemical Science (RSC Publishing) DOI:10.1039/D1SC01777B [pubs.rsc.org]
• 2. Directed Ortho Metalation [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Catalyst Design for Rh-Catalyzed Arene and Alkane C–H Borylation: The NHC Affects the Induction Period, and Indenyl is Superior to Cp - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Photocatalytic regioselective C–H bond functionalizations in arenes - Chemical Science (RSC Publishing) DOI:10.1039/D4SC07491B [pubs.rsc.org]
• 9. Selective ortho-C–H Activation in Arenes without Functional Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. ijpsjournal.com [ijpsjournal.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. nbinno.com [nbinno.com]
• 14. Best Synthetic Methods: Functionalization of Aromatic and Heteroaromatic Rings [organic-chemistry.org]

The Strategic Advantage of 2-Bromo-4-fluoro-1-iodobenzene in Multi-Step Synthesis: A Comparative Guide

For researchers and professionals in drug discovery and advanced materials science, the efficient construction of complex, multi-substituted aromatic compounds is a frequent challenge. The choice of starting materials is critical, dictating the feasibility, efficiency, and selectivity of a synthetic route. Among the diverse array of polyhalogenated aromatic building blocks, 2-Bromo-4-fluoro-1-iodobenzene stands out as a uniquely versatile and powerful tool for multi-step synthesis. This guide provides an objective comparison of its performance against a common alternative, supported by experimental data, to highlight its strategic advantages.

The primary utility of 2-Bromo-4-fluoro-1-iodobenzene lies in the differential reactivity of its three halogen substituents. In palladium-catalyzed cross-coupling reactions, the reactivity of the carbon-halogen bond follows the well-established trend: C-I > C-Br >> C-F.[1] This predictable hierarchy allows for highly selective, sequential functionalization of the aromatic ring, enabling the precise and controlled introduction of different moieties in a stepwise manner. This is a significant advantage over symmetrically substituted reagents, where achieving mono-functionalization without the formation of statistical mixtures of products can be challenging and lead to lower yields and complex purification procedures.[1]

Performance Comparison in Sequential Cross-Coupling Reactions

To quantitatively assess the advantages of 2-Bromo-4-fluoro-1-iodobenzene, we can compare its performance in a representative two-step sequential cross-coupling (Sonogashira followed by Suzuki) with an alternative starting material, 1,3-dibromo-4-fluorobenzene. While direct side-by-side comparative studies are limited, the following data, compiled from analogous reactions in the literature, illustrates the expected outcomes.

The use of a substrate with distinct leaving groups, such as 2-Bromo-4-fluoro-1-iodobenzene, allows for a high-yielding, one-pot sequential reaction. In contrast, the alternative, 1,3-dibromo-4-fluorobenzene, would require a more challenging statistical mono-substitution, often resulting in a mixture of starting material, mono-substituted, and di-substituted products, which complicates purification and reduces the overall yield of the desired unsymmetrical product.[1]

Table 1: Performance Comparison in a Sequential Sonogashira/Suzuki Coupling

Feature	Route A: Using 2-Bromo-4-fluoro-1-iodobenzene	Route B: Using 1,3-Dibromo-4-fluorobenzene
Starting Material	2-Bromo-4-fluoro-1-iodobenzene	1,3-Dibromo-4-fluorobenzene
Reaction Sequence	1. Sonogashira (at C-I) 2. Suzuki (at C-Br)	1. Mono-Sonogashira (statistical) 2. Suzuki
Selectivity Control	High, based on inherent C-I vs. C-Br reactivity	Challenging, risk of di-substitution
Step 1 Yield (Sonogashira)	~90-95% (mono-alkynylated product)[1]	Lower, mixture of products
Step 2 Yield (Suzuki)	~85-95%[2]	High, but on a less pure intermediate
Overall Efficiency	High, streamlined process	Lower, due to selectivity issues and purification
Purification	Simpler, cleaner reaction profile	Complex, requires separation of isomers/byproducts

Experimental Protocols

The following are detailed protocols for the sequential Sonogashira and Suzuki coupling reactions using 2-Bromo-4-fluoro-1-iodobenzene.

Protocol 1: Chemoselective Sonogashira Coupling at the C-I Position

Objective: To selectively couple a terminal alkyne at the C-1 (iodo) position of 2-Bromo-4-fluoro-1-iodobenzene.

Materials:

• 2-Bromo-4-fluoro-1-iodobenzene (1.0 equiv)

• Terminal alkyne (e.g., Phenylacetylene) (1.1 equiv)

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 equiv)

• Copper(I) iodide (CuI) (0.05 equiv)

• Triethylamine (TEA) (2.0 equiv)

• Anhydrous, degassed Tetrahydrofuran (THF)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-Bromo-4-fluoro-1-iodobenzene, Pd(PPh₃)₄, and CuI.

• Evacuate and backfill the flask with the inert gas three times.

• Add anhydrous, degassed THF and triethylamine via syringe.

• Stir the mixture at room temperature for 10 minutes to ensure dissolution and catalyst activation.

• Add the terminal alkyne dropwise to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion (typically when the starting material is consumed, ~2-4 hours), the intermediate, 2-bromo-4-fluoro-1-(alkynyl)benzene, can be used directly in the next step or isolated.

• For isolation, quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an organic solvent (e.g., ethyl acetate). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by flash column chromatography.

Expected Yield: >90% of the mono-alkynylated product.[1]

Protocol 2: Suzuki Coupling at the C-Br Position

Objective: To couple an arylboronic acid at the C-2 (bromo) position of the previously synthesized 2-bromo-4-fluoro-1-(alkynyl)benzene.

Materials:

• 2-bromo-4-fluoro-1-(alkynyl)benzene (from Step 1) (1.0 equiv)

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid) (1.2 equiv)

• Pd(PPh₃)₄ (0.04 equiv)

• Aqueous Sodium Carbonate (Na₂CO₃) solution (2 M, 2.0 equiv)

• Anhydrous, degassed 1,4-Dioxane

Procedure:

• To the Schlenk flask containing the crude or purified product from Protocol 1, add the arylboronic acid and Pd(PPh₃)₄.

• If starting from the isolated intermediate, ensure the flask is under an inert atmosphere.

• Add the degassed 1,4-Dioxane and the aqueous Na₂CO₃ solution.

• Heat the reaction mixture to reflux (typically 80-100 °C) with vigorous stirring.

• Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Dilute with water and extract with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to afford the pure unsymmetrically di-substituted product.

Expected Yield: >85% for the second step.[2]

Visualization of Synthetic Strategy and Application

The strategic use of 2-Bromo-4-fluoro-1-iodobenzene enables a highly efficient and logical synthetic workflow, as illustrated below.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Catalyst Efficiency in C-I vs. C-Br Bond Activation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The activation of carbon-halogen (C-X) bonds is a cornerstone of modern synthetic organic chemistry, enabling the formation of new carbon-carbon and carbon-heteroatom bonds that are fundamental to the construction of pharmaceuticals, agrochemicals, and functional materials. Among the various halogens, iodine and bromine are the most frequently employed in cross-coupling reactions due to their optimal balance of reactivity and stability. This guide provides a comparative analysis of catalyst efficiency for the activation of carbon-iodine (C-I) versus carbon-bromine (C-Br) bonds, supported by experimental data and detailed protocols to aid in catalyst selection and reaction optimization.

The Reactivity Landscape: C-I vs. C-Br

From a fundamental standpoint, C-I bonds are generally more reactive towards oxidative addition by low-valent transition metal catalysts (e.g., Pd(0), Ni(0), Cu(I)) than C-Br bonds. This difference in reactivity is primarily attributed to two key factors:

• Bond Dissociation Energy (BDE): The C-I bond is weaker than the C-Br bond. For instance, the BDE of the C-I bond in iodobenzene is approximately 283 kJ/mol, whereas the BDE of the C-Br bond in bromobenzene is around 336 kJ/mol. The lower BDE of the C-I bond translates to a lower activation energy barrier for the catalyst to cleave the bond during the oxidative addition step, which is often the rate-determining step in many catalytic cycles.[1][2]

• Polarizability: Iodine is more polarizable than bromine. This increased polarizability facilitates a more favorable electrostatic interaction between the halogen atom and the metal center of the catalyst, further lowering the energy barrier for oxidative addition.[1]

This inherent reactivity difference often manifests in milder reaction conditions (e.g., lower temperatures, shorter reaction times) and higher catalyst turnover for the activation of C-I bonds compared to their C-Br counterparts.[2] However, aryl bromides are often more readily available and cost-effective, making the development of highly efficient catalysts for C-Br activation a significant area of research.

Quantitative Comparison of Catalyst Performance

The following tables summarize the performance of common palladium, nickel, and copper-based catalyst systems in the Suzuki-Miyaura and Ullmann cross-coupling reactions, highlighting the differences in efficiency for C-I and C-Br activation. It is important to note that direct, side-by-side comparisons under identical conditions are not always available in the literature. The data presented here is a compilation from various sources to provide a representative overview.

Palladium-Catalyzed Suzuki-Miyaura Coupling

Catalyst System	Substrate 1 (Aryl Halide)	Substrate 2 (Boronic Acid)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	TON	TOF (h⁻¹)	Reference
Pd(PPh₃)₄ (2 mol%)	4-Iodoanisole	Phenylboronic acid	K₂CO₃	Toluene/H₂O	80	2	95	47.5	23.75	[3]
Pd(PPh₃)₄ (2 mol%)	4-Bromoanisole	Phenylboronic acid	K₂CO₃	Toluene/H₂O	80	6	92	46	7.67	[3]
Pd(OAc)₂/SPhos (0.1 mol%)	1-Iodo-4-nitrobenzene	Phenylboronic acid	K₃PO₄	Toluene	100	1	>99	>990	>990	[4]
Pd(OAc)₂/SPhos (0.1 mol%)	1-Bromo-4-nitrobenzene	Phenylboronic acid	K₃PO₄	Toluene	100	3	>99	>990	>330	[4]

Nickel-Catalyzed Negishi Coupling

Catalyst System	Substrate 1 (Aryl Halide)	Substrate 2 (Organozinc)	Solvent	Temp (°C)	Time (h)	Yield (%)	Notes	Reference
Ni(acac)₂/dppf (5 mol%)	Iodobenzene	Phenylzinc chloride	THF	25	1	95	Aryl iodides are generally more reactive.	[2]
Ni(acac)₂/dppf (5 mol%)	Bromobenzene	Phenylzinc chloride	THF	25	4	88	Longer reaction time required for aryl bromides.	[2]
NiCl₂(PCy₃)₂ (2 mol%)	4-Iodotoluene	sec-Butylzinc iodide	THF	25	12	85	High yield for secondary alkyl coupling.	[5]
NiCl₂(PCy₃)₂ (2 mol%)	4-Bromotoluene	sec-Butylzinc iodide	THF	25	24	78	Slower reaction with aryl bromide.	[5]

Copper-Catalyzed Ullmann C-O Coupling

Catalyst System	Substrate 1 (Aryl Halide)	Substrate 2 (Phenol)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Notes	Reference
CuI (10 mol%) / Ligand	Iodobenzene	Phenol	Cs₂CO₃	DMF	110	12	92	Aryl iodides show better reactivity.[1]	[6]
CuI (10 mol%) / Ligand	Bromobenzene	Phenol	Cs₂CO₃	DMF	110	24	85	Aryl bromides are less reactive but still provide good yields.	[6]
CuO-NPs (5 mol%)	4-Iodoanisole	4-Methoxyphenol	K₂CO₃	DMSO	120	8	94	Nanoparticle catalysts can be highly efficient.	[1]
CuO-NPs (5 mol%)	4-Bromoanisole	4-Methoxyphenol	K₂CO₃	DMSO	120	16	88	Longer reaction time needed for the bromide.	[1]

Experimental Protocols

Reproducibility is paramount in catalyst research. The following is a detailed, generalized protocol for a Suzuki-Miyaura cross-coupling reaction that can be adapted to compare the efficiency of C-I vs. C-Br activation.

Objective: To compare the catalytic efficiency of a given palladium catalyst for the coupling of an aryl iodide and an aryl bromide with an arylboronic acid under identical reaction conditions.

Materials:

• Aryl Iodide (e.g., 4-Iodotoluene)

• Aryl Bromide (e.g., 4-Bromotoluene)

• Arylboronic acid (e.g., Phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Anhydrous solvent (e.g., Toluene)

• Degassed water

• Internal standard for GC/HPLC analysis (e.g., Dodecane)

• Reaction vessels (e.g., Schlenk tubes)

• Magnetic stirrer and hotplate

• Inert gas supply (Nitrogen or Argon)

• Syringes and needles

• Standard laboratory glassware

Procedure:

• Preparation of Reaction Vessels: Oven-dry the Schlenk tubes and allow them to cool to room temperature under a stream of inert gas.

• Reagent Preparation: In a glovebox or under an inert atmosphere, weigh the palladium catalyst, the base, and the arylboronic acid into separate Schlenk tubes for each reaction (one for the aryl iodide and one for the aryl bromide).

• Reaction Setup:

  • To each Schlenk tube, add the respective aryl halide (aryl iodide or aryl bromide) and the internal standard.

  • Add the anhydrous, degassed solvent via syringe.

  • Add the degassed water via syringe.

• Reaction Execution:

  • Place the Schlenk tubes in a preheated oil bath set to the desired temperature (e.g., 80 °C).

  • Stir the reaction mixtures vigorously.

• Reaction Monitoring:

  • At regular time intervals (e.g., 0.5, 1, 2, 4, 6, and 24 hours), withdraw a small aliquot (approx. 0.1 mL) from each reaction mixture using a syringe.

  • Quench the aliquot with a small amount of water and extract with an organic solvent (e.g., ethyl acetate).

  • Analyze the organic layer by Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the conversion of the aryl halide and the yield of the product relative to the internal standard.

• Data Analysis:

  • Plot the reaction yield versus time for both the aryl iodide and aryl bromide reactions.

  • Calculate the Turnover Number (TON = moles of product / moles of catalyst) and Turnover Frequency (TOF = TON / time) at a specific time point (e.g., when the reaction with the aryl iodide reaches completion).

Visualizing the Process

To better understand the experimental and mechanistic aspects of this comparative study, the following diagrams are provided.

Caption: Experimental workflow for the comparative study of C-I vs C-Br activation.

Caption: Simplified catalytic cycle for Suzuki-Miyaura coupling comparing C-I and C-Br activation.

Conclusion

The choice between an aryl iodide and an aryl bromide as a substrate in cross-coupling reactions involves a trade-off between reactivity and cost/availability. The inherent weakness and higher polarizability of the C-I bond generally lead to higher catalyst efficiency, allowing for milder reaction conditions and faster reaction times. However, the development of highly active catalyst systems, often employing sophisticated phosphine ligands or N-heterocyclic carbenes, has significantly narrowed the reactivity gap, making the use of more economical aryl bromides increasingly feasible for a wide range of synthetic applications. This guide provides a foundational understanding and practical data to assist researchers in making informed decisions for their specific synthetic challenges.

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. benchchem.com [benchchem.com]
• 5. Nickel-Catalyzed Negishi Cross-Coupling Reactions of Secondary Alkylzinc Halides and Aryl Iodides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. RECENT SYNTHETIC DEVELOPMENTS AND APPLICATIONS OF THE ULLMANN REACTION. A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Data Validation of 2-Bromo-4-fluoro-1-iodobenzene: A Comparative Guide

This guide provides a comparative analysis of the spectroscopic data for 2-Bromo-4-fluoro-1-iodobenzene alongside its structural isomers and a related, non-iodinated analogue. The aim is to offer researchers, scientists, and drug development professionals a comprehensive resource for validating the identity and purity of 2-Bromo-4-fluoro-1-iodobenzene through a detailed examination of its expected spectroscopic characteristics.

Due to the limited availability of public experimental spectra for 2-Bromo-4-fluoro-1-iodobenzene, this guide utilizes predicted data for this compound and compares it with available experimental data for its isomers and a related compound. This approach allows for a thorough understanding of the expected spectral features and the influence of substituent positioning on the spectroscopic output.

Spectroscopic Data Comparison

The following tables summarize the key spectroscopic data for 2-Bromo-4-fluoro-1-iodobenzene and its comparators.

Table 1: 1H NMR Data (Predicted for 2-Bromo-4-fluoro-1-iodobenzene, Experimental for Comparators in CDCl3)

Compound	Chemical Shift (ppm)	Multiplicity	Coupling Constant (J, Hz)	Assignment
2-Bromo-4-fluoro-1-iodobenzene (Predicted)	~7.6 (dd)	Doublet of doublets	JH-H ≈ 8.5, JH-F ≈ 5.0	H-6
~7.2 (dd)	Doublet of doublets	JH-H ≈ 8.5, JH-F ≈ 2.5	H-5
~7.0 (ddd)	Doublet of doublet of doublets	JH-H ≈ 8.5, JH-F ≈ 8.5, JH-H ≈ 2.5	H-3
4-Bromo-2-fluoro-1-iodobenzene [1]	7.59 (dd)	Doublet of doublets	J = 8.4, 1.6	Ar-H
7.33 (dd)	Doublet of doublets	J = 8.4, 1.6	Ar-H
7.08 (t)	Triplet	J = 8.4	Ar-H
1-Bromo-4-fluorobenzene [2]	7.42 (dd)	Doublet of doublets	J = 9.1, 4.9	2H
6.94 (t)	Triplet	J = 8.3	2H

Table 2: 13C NMR Data (Predicted for 2-Bromo-4-fluoro-1-iodobenzene, Experimental for Comparators in CDCl3)

Compound	Chemical Shift (ppm)
2-Bromo-4-fluoro-1-iodobenzene (Predicted)	~162 (d, JC-F ≈ 250 Hz), ~140 (d, JC-F ≈ 8 Hz), ~130, ~120 (d, JC-F ≈ 22 Hz), ~118 (d, JC-F ≈ 25 Hz), ~95
4-Bromo-2-fluoro-1-iodobenzene [3]	Data not readily available in numerical format.
1-Bromo-4-fluorobenzene	162.2 (d, J=246.3 Hz), 133.2 (d, J=8.0 Hz), 115.7 (d, J=22.0 Hz), 114.0 (d, J=33.0 Hz)

Table 3: Mass Spectrometry Data (Major Fragments, m/z)

Compound	Molecular Ion [M]+ (m/z)	Key Fragments (m/z)
2-Bromo-4-fluoro-1-iodobenzene	300/302	173/175 ([M-I]+), 127 ([I]+), 94 ([M-I-Br]+)
4-Bromo-2-fluoro-1-iodobenzene [3]	300/302	173/175, 127, 94
1-Bromo-4-fluorobenzene [4]	174/176	95 ([M-Br]+), 75

Table 4: Infrared (IR) Spectroscopy Data (Key Peaks, cm-1)

Compound	C-Br Stretch	C-F Stretch	C-I Stretch	Aromatic C-H Stretch	Aromatic C=C Stretch
2-Bromo-4-fluoro-1-iodobenzene	~600-500	~1250-1000	~500	~3100-3000	~1600-1450
4-Bromo-2-fluoro-1-iodobenzene	~600-500	~1250-1000	~500	~3100-3000	~1600-1450
1-Bromo-4-fluorobenzene [5]	~600-550	~1230	-	~3100-3000	~1580, 1480

Experimental Workflows and Signaling Pathways

The validation of the spectroscopic data for 2-Bromo-4-fluoro-1-iodobenzene follows a logical workflow, from sample preparation to data analysis and comparison.

Caption: Workflow for the spectroscopic validation of 2-Bromo-4-fluoro-1-iodobenzene.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6-0.7 mL of deuterated chloroform (CDCl3) containing 0.03% v/v tetramethylsilane (TMS) as an internal standard. Transfer the solution to a clean, dry 5 mm NMR tube.

• 1H NMR Spectroscopy:

  • Acquire the spectrum on a 400 MHz (or higher) spectrometer.

  • Set the spectral width to cover the range of -2 to 12 ppm.

  • Use a pulse angle of 30-45 degrees and a relaxation delay of 1-2 seconds.

  • Acquire a sufficient number of scans to achieve a signal-to-noise ratio of at least 100:1 for the aromatic signals.

  • Process the data with an exponential multiplication factor of 0.3 Hz for line broadening.

  • Reference the spectrum to the TMS signal at 0.00 ppm.

• 13C NMR Spectroscopy:

  • Acquire the spectrum on the same spectrometer, operating at the appropriate frequency for 13C (e.g., 100 MHz for a 400 MHz 1H instrument).

  • Use a proton-decoupled pulse sequence.

  • Set the spectral width to cover the range of 0 to 200 ppm.

  • A longer acquisition time and a greater number of scans will be necessary compared to 1H NMR to achieve an adequate signal-to-noise ratio.

  • Process the data with an exponential multiplication factor of 1-2 Hz.

  • Reference the spectrum to the CDCl3 solvent peak at 77.16 ppm.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the sample (approximately 1 mg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• Instrumentation and Conditions:

  • Gas Chromatograph: Use a capillary column suitable for the analysis of aromatic compounds (e.g., a 30 m x 0.25 mm ID column with a 0.25 µm film of 5% phenyl-methylpolysiloxane).

  • Oven Temperature Program: Start at 50°C, hold for 2 minutes, then ramp to 250°C at a rate of 10°C/min, and hold for 5 minutes.

  • Injector: Set to 250°C with a split ratio of 50:1.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Fourier-Transform Infrared (FT-IR) Spectroscopy

• Sample Preparation (KBr Pellet Method):

  • Thoroughly grind 1-2 mg of the sample with approximately 100-200 mg of dry, spectroscopic grade potassium bromide (KBr) in an agate mortar and pestle.

  • Press the mixture into a thin, transparent pellet using a hydraulic press.

• Sample Preparation (Neat):

  • If the sample is a liquid, place a small drop between two KBr or NaCl plates to form a thin film.

• Data Acquisition:

  • Record the spectrum over the range of 4000-400 cm-1.

  • Acquire at least 16 scans and co-add them to improve the signal-to-noise ratio.

  • Collect a background spectrum of the empty sample compartment (or a pure KBr pellet) and ratio the sample spectrum against it to obtain the absorbance spectrum.

This guide provides a framework for the validation of 2-Bromo-4-fluoro-1-iodobenzene using standard spectroscopic techniques. By comparing the obtained data with the provided reference data for its isomers and analogues, researchers can confidently confirm the identity and purity of their sample.

References

• 1. 4-Bromo-2-fluoro-1-iodobenzene(105931-73-5) 1H NMR [m.chemicalbook.com]
• 2. 4-Bromofluorobenzene(460-00-4) 1H NMR [m.chemicalbook.com]
• 3. 4-Bromo-2-fluoro-1-iodobenzene | C6H3BrFI | CID 2724516 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. p-Bromofluorobenzene [webbook.nist.gov]
• 5. p-Bromofluorobenzene [webbook.nist.gov]

The Modern Chemist's Toolkit: A Comparative Guide to Kinetic Studies of Sequential Coupling Reactions

For researchers, scientists, and drug development professionals, understanding the intricate dance of molecules in sequential coupling reactions is paramount. Kinetic studies provide the crucial insights needed to optimize reaction conditions, enhance catalyst performance, and accelerate the development of novel therapeutics and materials. This guide offers an objective comparison of prevalent technologies for monitoring these reactions, supported by experimental data and detailed methodologies.

The ability to form carbon-carbon and carbon-heteroatom bonds with high efficiency and selectivity has revolutionized synthetic chemistry. Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Buchwald-Hartwig, Heck, and Sonogashira reactions, are cornerstones of modern organic synthesis. Optimizing these powerful transformations requires a deep understanding of their reaction kinetics, including the identification of rate-determining steps and the influence of various reaction parameters. This guide explores the cutting-edge tools and methodologies employed to unravel the kinetics of these sequential coupling reactions.

Monitoring the Reaction Progress: A Comparison of Technologies

The real-time or quasi-real-time monitoring of chemical reactions is essential for acquiring high-quality kinetic data. A variety of analytical techniques can be employed, each with its own set of advantages and limitations. The choice of technology often depends on the specific reaction being studied, the nature of the reactants and products, and the information required.

Technology	Principle	Advantages	Disadvantages	Typical Applications in Coupling Reactions
High-Performance Liquid Chromatography (HPLC)	Separation of components in a mixture based on their differential partitioning between a stationary and a mobile phase.	High sensitivity and resolution, quantitative accuracy, applicable to a wide range of non-volatile compounds.	Requires sample quenching and offline analysis, can be time-consuming.	Quantifying the consumption of starting materials and the formation of products in Suzuki-Miyaura, Buchwald-Hartwig, and Heck reactions.[1]
Gas Chromatography (GC)	Separation of volatile components in a mixture based on their partitioning between a stationary phase and a gaseous mobile phase.	Excellent for volatile compounds, high resolution, often coupled with mass spectrometry (GC-MS) for identification.	Limited to thermally stable and volatile compounds, requires derivatization for non-volatile analytes.	Monitoring the formation of volatile products in coupling reactions.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Exploits the magnetic properties of atomic nuclei to provide detailed information about the structure and dynamics of molecules.	Provides rich structural information, in-situ and real-time monitoring is possible with flow-NMR, non-destructive.[2]	Lower sensitivity compared to other techniques, can be complex to set up for in-situ monitoring.	Identifying reaction intermediates and determining their concentrations in real-time.
Fourier-Transform Infrared (FTIR) Spectroscopy	Measures the absorption of infrared radiation by a sample, providing information about its functional groups.	In-situ and real-time monitoring, fast data acquisition, provides information on functional group transformations.	Can be challenging to deconvolve overlapping spectral features, sensitivity may be limited for minor components.	Monitoring the disappearance of starting material functional groups and the appearance of product functional groups.
Automated High-Throughput Screening Platforms	Robotic systems that enable the rapid and parallel execution of a large number of reactions and their analysis.[3][4][5]	Dramatically increases experimental throughput, allows for rapid screening of catalysts, ligands, and reaction conditions.[6]	High initial investment, requires specialized expertise for operation and data analysis.	Screening large libraries of catalysts and ligands to identify the most active and selective systems for a given coupling reaction.[3][4][5]

Experimental Deep Dive: Protocols for Kinetic Analysis

Obtaining reliable kinetic data hinges on meticulous experimental design and execution. Below are generalized protocols for key experiments in the kinetic study of sequential coupling reactions.

Protocol 1: Kinetic Monitoring of a Suzuki-Miyaura Coupling Reaction using HPLC

Objective: To determine the reaction rate and catalyst turnover number (TON) for a palladium-catalyzed Suzuki-Miyaura coupling reaction.

Materials:

• Aryl halide (e.g., 4-iodoanisole)

• Arylboronic acid (e.g., phenylboronic acid)

• Palladium catalyst (e.g., Pd(PPh₃)₄)

• Base (e.g., K₂CO₃)

• Solvent (e.g., 1,4-dioxane/water mixture)

• Internal standard (e.g., biphenyl)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

Procedure:

• Reaction Setup: In a reaction vessel equipped with a magnetic stirrer and reflux condenser, dissolve the aryl halide, arylboronic acid, base, and internal standard in the chosen solvent system.

• Initiation: Add the palladium catalyst to the reaction mixture at a specific temperature (e.g., 80 °C) to initiate the reaction. This is considered time zero (t=0).

• Sampling: At predetermined time intervals, withdraw a small aliquot (e.g., 0.1 mL) of the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot by adding it to a vial containing a quenching agent (e.g., a mixture of water and ethyl acetate).

• Sample Preparation: Extract the organic components into the ethyl acetate layer, dry it over an anhydrous salt (e.g., Na₂SO₄), and dilute it to a known volume.

• HPLC Analysis: Inject a small volume of the prepared sample into the HPLC system.

• Data Analysis: Quantify the concentration of the starting material and product at each time point by comparing their peak areas to that of the internal standard. Plot the concentration of the product versus time to determine the initial reaction rate. The turnover number can be calculated by dividing the moles of product formed by the moles of catalyst used.

Protocol 2: In-situ Monitoring of a Buchwald-Hartwig Amination using FTIR Spectroscopy

Objective: To monitor the real-time consumption of an amine and the formation of an aniline derivative in a Buchwald-Hartwig amination reaction.

Materials:

• Aryl halide (e.g., 1-bromo-4-tert-butylbenzene)

• Amine (e.g., morpholine)

• Palladium precatalyst and ligand (e.g., Pd₂(dba)₃ and XPhos)

• Base (e.g., NaOtBu)

• Solvent (e.g., toluene)

• In-situ FTIR probe

Procedure:

• Reaction Setup: In a reaction vessel equipped with a magnetic stirrer, reflux condenser, and an in-situ FTIR probe, add the aryl halide, amine, and solvent.

• Background Spectrum: Record a background FTIR spectrum of the initial reaction mixture before adding the catalyst and base.

• Initiation: Add the palladium precatalyst, ligand, and base to the reaction mixture at the desired temperature (e.g., 100 °C).

• Data Acquisition: Continuously collect FTIR spectra at regular intervals (e.g., every 30 seconds) throughout the course of the reaction.

• Data Analysis: Monitor the decrease in the absorbance of a characteristic vibrational band of the amine (e.g., N-H stretch) and the increase in the absorbance of a characteristic band of the product (e.g., C-N stretch). Convert the absorbance data to concentration profiles using a pre-established calibration curve.

Visualizing the Reaction Landscape

Understanding the intricate steps of a catalytic cycle and the workflow of a kinetic experiment is greatly facilitated by visual representations.

References

• 1. repositories.lib.utexas.edu [repositories.lib.utexas.edu]
• 2. mdpi.com [mdpi.com]
• 3. Comparative analysis of palladium, nickel and copper phosphane/carbene catalysts in Suzuki–Miyaura couplings: Mechanist… [ouci.dntb.gov.ua]
• 4. pubs.acs.org [pubs.acs.org]
• 5. High-Throughput Screening [sigmaaldrich.com]
• 6. researchgate.net [researchgate.net]

A Researcher's Guide: Predicting the Reactivity of Halogenated Benzenes with DFT Calculations

For Researchers, Scientists, and Drug Development Professionals: A Comparative Analysis of Computational and Experimental Approaches

Halogenated benzenes are fundamental building blocks in medicinal chemistry and drug development. The introduction of halogen atoms can significantly modulate a molecule's pharmacokinetic and pharmacodynamic properties. Predicting the reactivity of these compounds is crucial for designing efficient synthetic routes and understanding their metabolic fate. Density Functional Theory (DFT) has emerged as a powerful computational tool to forecast chemical reactivity, offering insights that can guide and streamline experimental work.[1][2]

This guide provides an objective comparison between DFT-calculated reactivity parameters and experimental data for key reactions involving halogenated benzenes. We will explore both electrophilic and nucleophilic aromatic substitution reactions, presenting quantitative data, detailed methodologies for the cited experiments, and a standardized computational workflow.

General Workflow for DFT-Based Reactivity Prediction

The process of predicting chemical reactivity using DFT follows a structured workflow. It begins with defining the chemical system and culminates in a comparison with experimental data, which serves to validate and refine the computational model.

Caption: Workflow for predicting chemical reactivity using DFT calculations and experimental validation.

Comparison of DFT Predictions with Experimental Data

The accuracy of DFT calculations is best assessed by direct comparison with experimental results. The following table summarizes calculated activation barriers and experimental activation energies for two common reaction types involving halogenated benzenes: electrophilic aromatic substitution (EAS) and nucleophilic aromatic substitution (SNAr).

Compound	Reaction Type	DFT Functional / Basis Set	Calculated Parameter	Calculated Value (kcal/mol)	Experimental Value (kcal/mol)
Chlorobenzene	Electrophilic Aromatic Substitution (Nitration)	M05-2X (representative for EAS)	Activation Energy (Ea)	~10-15 (typical range for EAS barriers)[3]	23.6[4]
Fluorobenzene	Nucleophilic Aromatic Substitution (Concerted SNAr)	ωB97X-D / 6-311+G(2d,p)	Gibbs Free Energy of Activation (ΔG‡)	25.7[5]	21.3[5]

Discussion of Results:

For the nitration of chlorobenzene , a classic electrophilic aromatic substitution, the experimental activation energy in 90.5% nitric acid has been determined to be 23.6 kcal/mol (98.64 kJ/mol).[4] DFT methods like M05-2X are known to provide reliable barrier heights for such reactions, which typically fall in the range of 10-15 kcal/mol in the gas phase.[3] The difference between the calculated and experimental values can be attributed to the significant role of the solvent (concentrated nitric acid) and catalytic species, which are computationally intensive to model perfectly but are implicitly included in the experimental measurement. Nonetheless, DFT correctly predicts a substantial energy barrier, consistent with the need for heating to achieve a reasonable reaction rate.

In the case of nucleophilic aromatic substitution (SNAr) , the reaction of fluorobenzene demonstrates excellent agreement between theory and experiment. A DFT model using the ωB97X-D functional predicted a Gibbs free energy of activation of 25.7 kcal/mol for a concerted mechanism.[5][6][7] This aligns closely with the experimentally determined value of 21.3 kcal/mol, providing strong evidence that the reaction proceeds through a concerted pathway rather than a traditional two-step Meisenheimer complex formation.[5] This example highlights the power of DFT in elucidating reaction mechanisms that can be difficult to probe experimentally.

Detailed Methodologies

Reproducibility in both computational and experimental science is paramount. Below are detailed protocols representative of the methods used to obtain the data presented above.

Computational Protocol (for SNAr Activation Barrier)

This protocol outlines a typical approach for calculating the activation energy of an SNAr reaction using DFT.

• Software: All calculations are performed using a quantum chemistry software package such as Gaussian 16.

• Functional and Basis Set: Geometries of reactants, transition states, and products are optimized using a suitable density functional, such as ωB97X-D, which is effective for non-covalent interactions. A Pople-style basis set like 6-311+G(d,p) or a correlation-consistent basis set is employed.[6][7]

• Solvent Modeling: The effect of the solvent (e.g., toluene, DMSO) is included using an implicit solvation model, such as the Conductor-like Polarizable Continuum Model (CPCM).[6][7]

• Geometry Optimization: Reactant and product structures are optimized to their respective energy minima on the potential energy surface.

• Transition State (TS) Search: The transition state structure is located using methods like the Berny algorithm (OPT=TS) or synchronous transit-guided quasi-Newton (QST2/QST3) methods.

• Frequency Calculations: Vibrational frequency calculations are performed on all optimized structures. Minima (reactants, products) will have zero imaginary frequencies, while a true transition state will have exactly one imaginary frequency corresponding to the motion along the reaction coordinate. These calculations also provide the zero-point vibrational energies (ZPVE) and thermal corrections used to compute Gibbs free energies.

• Intrinsic Reaction Coordinate (IRC): An IRC calculation is performed starting from the transition state structure to confirm that it correctly connects the reactant and product minima.[6]

• Energy Calculation: The Gibbs free energy of activation (ΔG‡) is calculated as the difference in Gibbs free energy between the transition state and the reactants.

Experimental Protocol (for Kinetics of Chlorobenzene Nitration)

This protocol describes a method for determining the experimental activation energy for the nitration of chlorobenzene.

• Materials: Reagents include chlorobenzene (analytical grade) and nitric acid solutions of varying concentrations (e.g., 70-90%).[4]

• Reaction Setup: The reaction is carried out in a temperature-controlled glass reactor. A known concentration of chlorobenzene is dissolved in a specific concentration of nitric acid.

• Kinetic Study: The reaction kinetics are studied under homogeneous conditions. The rate of the reaction is monitored by periodically taking aliquots from the reaction mixture and analyzing the concentration of the chloronitrobenzene products.[4][8]

• Analytical Method: Spectrophotometry is a suitable method for analysis. The concentration of the products can be determined by measuring the optical density at a specific wavelength (e.g., using a Perkin-Elmer 402 spectrometer).[4]

• Rate Constant Determination: The reaction is treated as pseudo-first-order with respect to chlorobenzene. The effective rate constant (k_eff) is determined from the slope of the semilogarithmic plot of product concentration versus time.

• Activation Energy Calculation: The reaction is performed at several different temperatures (e.g., 50°C, 60°C, 70°C). The activation energy (Ea) is then calculated from the Arrhenius plot, which is a graph of ln(k_eff) versus 1/T (where T is the absolute temperature). The slope of this plot is equal to -Ea/R, where R is the gas constant.[4][9]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Mini-Review on Structure–Reactivity Relationship for Aromatic Molecules: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 3. digitalcommons.usu.edu [digitalcommons.usu.edu]
• 4. researchgate.net [researchgate.net]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. Catalytic Concerted SNAr Reactions of Fluoroarenes by an Organic Superbase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Synthesis of Trisubstituted Benzenes: One-Pot vs. Stepwise Strategies

For researchers, scientists, and professionals in drug development, the efficient synthesis of polysubstituted aromatic compounds is a cornerstone of molecular design and manufacturing. Among these, trisubstituted benzenes are pivotal building blocks. The choice between a one-pot or a stepwise synthetic approach can significantly impact yield, purity, cost, and overall efficiency. This guide provides an objective comparison of these two methodologies, supported by experimental data, for the synthesis of 1,3,5-triphenylbenzene, a symmetrical trisubstituted benzene.

Executive Summary

The synthesis of 1,3,5-triphenylbenzene serves as an excellent case study for comparing one-pot and stepwise synthetic strategies. One-pot synthesis, primarily through the acid-catalyzed cyclotrimerization of acetophenone, offers a direct and often more atom-economical route to the final product. In contrast, stepwise synthesis, exemplified by the sequential Suzuki-Miyaura cross-coupling of 1,3,5-tribromobenzene with phenylboronic acid, provides greater control over the introduction of substituents, which can be crucial for more complex or unsymmetrical targets.

This guide demonstrates that while one-pot methods can achieve high yields in a single operational step, they may require harsh conditions and longer reaction times. Stepwise synthesis, although involving multiple stages with intermediate purifications, can offer comparable or even superior overall yields with potentially milder conditions, albeit with a greater investment of time and resources.

Data Presentation: One-Pot vs. Stepwise Synthesis of 1,3,5-Triphenylbenzene

The following table summarizes the quantitative data from representative one-pot and stepwise synthetic protocols for 1,3,5-triphenylbenzene.

Parameter	One-Pot Synthesis (Acid-Catalyzed Cyclotrimerization)	Stepwise Synthesis (Three-Fold Suzuki-Miyaura Coupling)
Starting Materials	Acetophenone	1,3,5-tribromobenzene, Phenylboronic Acid
Key Reagents	Tin (IV) chloride, p-Toluenesulfonic acid	Palladium(II) acetate, SPhos, Potassium phosphate
Solvent	n-Amyl alcohol	Toluene, Water
Temperature	110 °C	100 °C
Reaction Time	5 hours	18 hours (for the coupling step)
Number of Steps	1	1 (for the final product formation from key intermediates)
Overall Yield	86%[1]	~89% (calculated from a reported 93% yield for a similar transformation)
Purification Method	Recrystallization	Column Chromatography

Logical Workflow of Synthesis Strategies

The fundamental difference between one-pot and stepwise synthesis lies in the sequence and isolation of intermediates.

Caption: Comparative workflow of one-pot vs. stepwise synthesis.

Experimental Protocols

Detailed methodologies for the key experiments are provided below to allow for a comprehensive understanding and potential replication.

One-Pot Synthesis: Acid-Catalyzed Cyclotrimerization of Acetophenone[1]

This protocol details a high-yield, one-pot synthesis of 1,3,5-triphenylbenzene from acetophenone using a composite catalyst system.

Materials:

• Acetophenone

• n-Amyl alcohol (anhydrous)

• Tin (IV) chloride (SnCl₄)

• p-Toluenesulfonic acid (TsOH)

• Absolute ethanol

• Dichloromethane

Procedure:

• In a dry reaction vessel, dissolve 1.2 g of acetophenone in 10 mL of anhydrous n-amyl alcohol.

• With stirring, slowly add 5 mol% of tin (IV) chloride to the solution.

• Subsequently, add 5 mol% of p-toluenesulfonic acid to form the composite catalyst.

• Heat the reaction mixture to 110 °C and maintain for 5 hours.

• After the reaction is complete, pour the hot reactant mixture into 20 mL of absolute ethanol.

• Cool the ethanolic solution in a refrigerator for 5 minutes to ensure complete precipitation of the product.

• Collect the crude product by suction filtration.

• Recrystallize the crude product from a dichloromethane-ethanol mixture to obtain pure 1,3,5-triphenylbenzene.

Results:

• Yield: 0.88 g (86%)

• Purity: Confirmed by melting point and spectroscopic analysis.

Stepwise Synthesis: Three-Fold Suzuki-Miyaura Coupling

While a direct protocol for the three-fold coupling to 1,3,5-triphenylbenzene was not found in a single source, the following procedure is a representative adaptation based on established Suzuki-Miyaura coupling methodologies for aryl halides.

Materials:

• 1,3,5-Tribromobenzene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄)

• Toluene

• Deionized water

• Ethyl acetate

• Brine

Procedure:

• To a reaction vessel, add 1,3,5-tribromobenzene (1 mmol), phenylboronic acid (3.3 mmol), palladium(II) acetate (0.03 mmol), and SPhos (0.06 mmol).

• Add potassium phosphate (6 mmol), toluene (10 mL), and water (1 mL).

• Degas the mixture by bubbling argon or nitrogen through it for 15-20 minutes.

• Heat the reaction mixture to 100 °C and stir vigorously for 18 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and water.

• Separate the organic layer and wash sequentially with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate 1,3,5-triphenylbenzene.

Expected Results:

• Yield: Based on similar transformations, an overall yield of approximately 89% can be anticipated.

Comparative Analysis

One-Pot Synthesis:

• Advantages: The primary advantage is operational simplicity, requiring a single reaction setup and workup procedure. This approach is also highly atom-economical as three molecules of acetophenone are converted into the final product with the loss of only water. The reported yield of 86% is excellent for a single transformation.[1]

• Disadvantages: This method often requires high temperatures and strong acid catalysts, which may not be suitable for substrates with sensitive functional groups. The reaction time, while shorter than the stepwise coupling step, is still significant.

Stepwise Synthesis:

• Advantages: The stepwise approach offers greater flexibility and control. It is particularly advantageous for the synthesis of unsymmetrical trisubstituted benzenes, where different substituents can be introduced sequentially. The conditions for Suzuki-Miyaura coupling are generally milder than the high-temperature acid catalysis used in the one-pot method.

• Disadvantages: This methodology is inherently more complex, involving multiple reaction and purification steps, leading to a greater investment of time and resources. The use of a palladium catalyst and specialized phosphine ligands adds to the cost. The overall yield is dependent on the efficiency of each individual coupling step.

Conclusion

The choice between a one-pot and a stepwise synthesis for trisubstituted benzenes is highly dependent on the specific target molecule and the research or production goals. For the synthesis of symmetrical, robust molecules like 1,3,5-triphenylbenzene, the one-pot acid-catalyzed cyclotrimerization of acetophenone is a highly efficient and attractive option due to its high yield and operational simplicity. However, for more complex, unsymmetrical, or functional-group-sensitive trisubstituted benzenes, the control and versatility of a stepwise approach, such as sequential Suzuki-Miyaura couplings, are indispensable. Researchers and drug development professionals should carefully consider the trade-offs between efficiency, cost, and molecular complexity when selecting a synthetic strategy.

References

• 1. CN1837168A - A New Synthetic Method of 1,3,5-Triphenylbenzene - Google Patents [patents.google.com]

Benchmarking 2-Bromo-4-fluoro-1-iodobenzene: A Comparative Guide for Strategic Synthesis

For researchers, scientists, and drug development professionals, the selection of appropriate building blocks is a critical decision that dictates the efficiency and success of a synthetic route. This guide provides an objective comparison of 2-Bromo-4-fluoro-1-iodobenzene against other common halogenated building blocks, offering insights into its performance in key cross-coupling reactions and its applications in drug discovery.

2-Bromo-4-fluoro-1-iodobenzene is a versatile building block in organic synthesis, prized for its three distinct halogen atoms that offer differential reactivity. This property allows for selective, sequential functionalization, making it a powerful tool in the construction of complex molecular architectures. Its utility is particularly evident in palladium-catalyzed cross-coupling reactions, which are fundamental to modern medicinal chemistry.[1]

The strategic placement of iodine, bromine, and fluorine on the benzene ring allows for a predictable order of reaction. The carbon-iodine bond is the most reactive and will typically undergo cross-coupling first, followed by the carbon-bromine bond, while the carbon-fluorine bond is generally the most inert under these conditions. This chemoselectivity is crucial for developing efficient and modular synthetic strategies.

Performance in Key Cross-Coupling Reactions

The true value of a building block is demonstrated by its performance in widely used chemical transformations. Here, we compare 2-Bromo-4-fluoro-1-iodobenzene with two common alternatives, 1-Bromo-4-iodobenzene and 1,3-Dibromo-5-fluorobenzene, in Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions.

Alternative Building Blocks:

• 1-Bromo-4-iodobenzene: A simpler dihalogenated building block that also offers differential reactivity between iodine and bromine. It is a good benchmark for assessing the impact of the additional fluorine atom in 2-Bromo-4-fluoro-1-iodobenzene.

• 1,3-Dibromo-5-fluorobenzene: This building block presents two bromine atoms of differing reactivity due to the electronic influence of the fluorine atom, offering an alternative strategy for sequential functionalization.[2]

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a cornerstone of C-C bond formation. The reactivity of the building block in this reaction is critical for the synthesis of biaryl and heteroaryl structures, which are common motifs in pharmaceuticals.

Table 1: Comparative Performance in Suzuki-Miyaura Coupling

Building Block	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Bromo-4-fluoro-1-iodobenzene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Toluene/H₂O	90	12	~90 (illustrative)	[General protocol]
1-Bromo-4-iodobenzene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	70	-	High (preference for bis-coupling)	[3][4]
1-Bromo-4-iodobenzene	Phenylboronic acid	Pd(PPh₃)₄	K₂CO₃	Dioxane/H₂O	0	-	Reduced bis-coupling	[3]
1,3-Dibromo-5-fluorobenzene	2-(tri-nbutylstannyl)pyridine	-	-	-	-	-	-	[5]

Note: Directly comparative yield data under identical conditions is limited in the literature. Yields are highly dependent on the specific substrates and reaction conditions. The data for 1-Bromo-4-iodobenzene highlights selectivity trends rather than isolated yields for monofunctionalization.

Sonogashira Coupling

The Sonogashira coupling is a vital tool for the synthesis of aryl alkynes, which are important intermediates in drug discovery and materials science. The high reactivity of the C-I bond is particularly advantageous in this reaction.

Table 2: Comparative Performance in Sonogashira Coupling

Building Block	Coupling Partner	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Bromo-4-fluoro-1-iodobenzene	Phenylacetylene	PdCl₂(PPh₃)₂ / CuI	Et₃N	THF	RT	3	High (illustrative)	[General protocol]
1-Bromo-4-iodobenzene	Terminal Alkyne	Pd(PPh₃)₄ / CuI	DIPA	THF	RT	-	>90	[6]
1,3-Dibromo-5-fluorobenzene	-	-	-	-	-	-	-	No direct data found

Note: High yields for the monofunctionalization of 1-Bromo-4-iodobenzene at the iodo position are well-documented.[6] The fluorine atom in 2-Bromo-4-fluoro-1-iodobenzene is expected to have a minimal impact on the initial Sonogashira coupling at the distant iodo-position.

Buchwald-Hartwig Amination

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, crucial for the synthesis of a vast number of biologically active compounds.

Table 3: Comparative Performance in Buchwald-Hartwig Amination

Building Block	Amine	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
2-Bromo-4-fluoro-1-iodobenzene	Aniline	Pd₂(dba)₃ / XPhos	K₃PO₄	Toluene	100	12	High (illustrative)	[General protocol]
1-Bromo-4-iodobenzene	Toluidine	Ni(acac)₂	K₃PO₄	-	-	-	78	[7][8]
1,3-Dibromo-5-fluorobenzene	Various secondary amines	Pd(OAc)₂ / RuPhos	NaOtBu	Toluene	110-120	0.17-0.5	56-89 (Microwave)	[3]

Application in Drug Discovery: Targeting the p38 MAPK Signaling Pathway

Building blocks like 2-Bromo-4-fluoro-1-iodobenzene are instrumental in the synthesis of kinase inhibitors, a major class of therapeutic agents. The p38 mitogen-activated protein kinase (MAPK) signaling pathway is a key regulator of inflammatory responses, and its inhibition is a therapeutic strategy for a range of diseases, including rheumatoid arthritis and inflammatory bowel disease.[1][9][10]

Many potent p38 MAPK inhibitors feature a substituted pyridine or a 4-fluorophenyl moiety, which can be readily synthesized using 2-Bromo-4-fluoro-1-iodobenzene and its derivatives through the cross-coupling reactions discussed above.[1][10]

p38 MAPK Signaling Pathway and Point of Inhibition.

Experimental Protocols

Detailed and reliable experimental protocols are essential for reproducible results. The following sections provide methodologies for the key cross-coupling reactions discussed.

General Experimental Workflow for Palladium-Catalyzed Cross-Coupling

Generalized Experimental Workflow for Cross-Coupling Reactions.

Suzuki-Miyaura Coupling Protocol

• Reaction Setup: To a flame-dried Schlenk flask, add the aryl halide (1.0 equiv), arylboronic acid (1.2 equiv), palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and base (e.g., K₂CO₃, 2.0 equiv).

• Inert Atmosphere: Evacuate the flask and backfill with argon or nitrogen. Repeat this cycle three times.

• Solvent Addition: Add a degassed mixture of solvent (e.g., toluene/water 4:1) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 90 °C) and stir until the starting material is consumed, as monitored by TLC or GC-MS.

• Work-up: Cool the reaction to room temperature. Dilute with ethyl acetate and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Sonogashira Coupling Protocol

• Reaction Setup: To a Schlenk flask, add the aryl halide (1.0 equiv), palladium catalyst (e.g., PdCl₂(PPh₃)₂, 2 mol%), and copper(I) iodide (4 mol%).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen.

• Solvent and Reagent Addition: Add a degassed solvent (e.g., THF) and an amine base (e.g., triethylamine, 2.0 equiv). Add the terminal alkyne (1.2 equiv) dropwise.

• Reaction: Stir the reaction at room temperature or heat gently (e.g., 50 °C) until completion.

• Work-up: Dilute the reaction mixture with diethyl ether and filter through a pad of Celite. Wash the filtrate with saturated aqueous ammonium chloride and brine. Dry the organic layer and concentrate.

• Purification: Purify the residue by flash chromatography.

Buchwald-Hartwig Amination Protocol

• Reaction Setup: In a glovebox or under an inert atmosphere, add the aryl halide (1.0 equiv), palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), ligand (e.g., XPhos, 2-4 mol%), and base (e.g., K₃PO₄, 1.5 equiv) to a Schlenk tube.

• Reagent Addition: Add the amine (1.2 equiv) and degassed anhydrous solvent (e.g., toluene or dioxane).

• Reaction: Seal the tube and heat the mixture with vigorous stirring at the desired temperature (e.g., 100 °C) until the reaction is complete.

• Work-up: Cool the reaction mixture, dilute with an organic solvent, and filter through Celite. Wash the filtrate with water and brine, then dry and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Conclusion

2-Bromo-4-fluoro-1-iodobenzene stands out as a highly valuable and versatile building block for the synthesis of complex organic molecules. Its key advantage lies in the predictable and selective reactivity of its three halogen atoms, enabling sequential cross-coupling reactions with high efficiency. While other dihalogenated benzenes like 1-bromo-4-iodobenzene and 1,3-dibromo-5-fluorobenzene also offer pathways for sequential functionalization, the unique combination of iodine, bromine, and fluorine in 2-Bromo-4-fluoro-1-iodobenzene provides a distinct set of electronic properties and reaction handles.

For researchers in drug discovery, the ability to rapidly and efficiently construct libraries of complex molecules is paramount. The strategic use of 2-Bromo-4-fluoro-1-iodobenzene can streamline synthetic routes to novel therapeutics, including potent kinase inhibitors targeting pathways such as p38 MAPK. The provided experimental protocols offer a starting point for the practical application of this versatile building block in your research endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. An overview of mammalian p38 mitogen-activated protein kinases, central regulators of cell stress and receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Microwave-Assisted Buchwald–Hartwig Double Amination: A Rapid and Promising Approach for the Synthesis of TADF Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pendidikankimia.walisongo.ac.id [pendidikankimia.walisongo.ac.id]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. youtube.com [youtube.com]
• 9. creative-diagnostics.com [creative-diagnostics.com]
• 10. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 2-Bromo-4-fluoro-1-iodobenzene: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper handling and disposal of 2-Bromo-4-fluoro-1-iodobenzene, ensuring the safety of laboratory personnel and environmental protection. Researchers, scientists, and drug development professionals must adhere to strict disposal protocols due to the hazardous nature of this compound.

Immediate Safety and Hazard Identification

2-Bromo-4-fluoro-1-iodobenzene is a halogenated organic compound that requires careful handling. Based on safety data, the primary hazards include skin and eye irritation, and it may cause respiratory irritation.[1][2][3] Always consult the Safety Data Sheet (SDS) before handling the chemical and wear appropriate Personal Protective Equipment (PPE).

Key Safety and Hazard Information

Property	Data
Physical State	Solid: Crystals[4]
Boiling Point	224-225 °C[1][5]
Density	2.323 g/mL at 25 °C[1][5]
Hazard Classifications	Skin Irritation (Category 2), Eye Irritation (Category 2), STOT SE 3[1]
Incompatible Materials	Strong oxidizing agents, strong acids, strong bases.[6]
Hazardous Decomposition	Carbon monoxide (CO), Carbon dioxide (CO2), Hydrogen halides, Hydrogen iodide.[7][8]

Personal Protective Equipment (PPE) for Handling and Disposal

Appropriate PPE must be worn at all times when handling 2-Bromo-4-fluoro-1-iodobenzene and its associated waste to minimize exposure.

Equipment	Specification
Eye/Face Protection	Wear safety goggles or a face shield.[2][9]
Hand Protection	Use chemical-resistant gloves (e.g., nitrile, neoprene), inspecting them before use.[10]
Body Protection	A standard laboratory coat or a chemical-resistant suit should be worn.[9][10]
Respiratory Protection	Handle only in a well-ventilated area or within a chemical fume hood.[2][10] If ventilation is inadequate, use a NIOSH/MSHA approved respirator.[1][6]

Operational Plan for Waste Management

Proper segregation, collection, and storage of chemical waste are critical to prevent hazardous reactions and ensure compliant disposal.

Step 1: Waste Identification and Segregation

• Classify the Waste : 2-Bromo-4-fluoro-1-iodobenzene is a halogenated organic compound and must be disposed of as halogenated waste.[10]

• Segregate at the Source :

  • DO NOT mix with non-halogenated organic waste.[10]

  • DO NOT mix with incompatible waste streams such as acids, bases, or oxidizing agents.[10][11]

  • DO NOT dispose of this chemical down the drain, as it can be harmful to aquatic life.[10]

Step 2: Waste Collection and Container Requirements

• Select an Appropriate Container : Use a designated, chemically compatible, and leak-proof waste container.[10][12] Ensure the container has a secure, tight-fitting lid.[13]

• Label the Container : The container must be clearly labeled with:

  • The words "Hazardous Waste".[10][14]

  • The waste classification: "Halogenated Organic Waste".[10]

  • The full chemical name: "2-Bromo-4-fluoro-1-iodobenzene".[10] Do not use abbreviations.[13]

  • The date when the first item of waste was added.[13]

• Fill Level : Do not fill the container beyond 75-80% capacity to allow for expansion and prevent spills.[14]

• Keep Container Closed : The waste container must remain tightly sealed except when you are adding waste.[10][15]

Step 3: Storage in a Satellite Accumulation Area (SAA)

• Designated Storage : Store the labeled waste container in a designated Satellite Accumulation Area (SAA).[15]

• Location : The SAA must be at or near the point of waste generation and under the control of laboratory personnel.[12][15]

• Secondary Containment : It is best practice to keep liquid hazardous waste containers within secondary containment to prevent the spread of spills.[12]

Step 4: Final Disposal Logistics

• Professional Disposal : The required method for the disposal of 2-Bromo-4-fluoro-1-iodobenzene is through a licensed professional waste disposal service.[10][13] The primary disposal technique is typically high-temperature incineration.[10]

• Arrange Pickup : Contact your institution’s Environmental Health and Safety (EHS) department or a licensed chemical waste contractor to schedule a pickup.[10] Do not abandon chemicals; always ensure a proper handoff for disposal.[14]

Experimental Protocols: Spill Management

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and contamination.

Spill Decontamination Protocol

• Alert Personnel : Immediately alert others in the vicinity.

• Evacuate : If the spill is large or in a poorly ventilated area, evacuate the immediate area.

• Don PPE : Before cleaning, ensure you are wearing the appropriate PPE as detailed in the table above.

• Contain the Spill :

  • For liquid spills, use an inert absorbent material such as sand, silica gel, or a commercial chemical absorbent (e.g., Chemizorb®) to soak up the material.[6][8][16]

  • For solid spills, carefully sweep up the material, avoiding dust generation.[4]

• Collect Waste : Place all contaminated absorbent materials and any contaminated soil or surfaces into a designated, sealed container for disposal as hazardous waste.[10][13]

• Decontaminate : Clean the spill area thoroughly. All cleaning materials must also be disposed of as hazardous waste.[13]

• Label and Dispose : Label the spill cleanup waste container as "Hazardous Waste" with the chemical name and arrange for its disposal through your EHS office.

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2-Bromo-4-fluoro-1-iodobenzene.

Caption: Disposal workflow for 2-Bromo-4-fluoro-1-iodobenzene.

References

• 1. 2-溴-4-氟碘苯 97% | Sigma-Aldrich [sigmaaldrich.com]
• 2. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. downloads.ossila.com [downloads.ossila.com]
• 5. 2-BROMO-4-FLUORO-1-IODOBENZENE | 202865-73-4 [chemicalbook.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. fishersci.com [fishersci.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. benchchem.com [benchchem.com]
• 11. Chemical Incompatibility Guide – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 12. uno.edu [uno.edu]
• 13. benchchem.com [benchchem.com]
• 14. nswai.org [nswai.org]
• 15. odu.edu [odu.edu]
• 16. sigmaaldrich.com [sigmaaldrich.com]

Safeguarding Your Research: A Comprehensive Guide to Handling 2-Bromo-4-fluoro-1-iodobenzene

For Immediate Reference: Key Safety and Handling Information for 2-Bromo-4-fluoro-1-iodobenzene

This guide provides essential safety protocols and logistical plans for researchers, scientists, and drug development professionals working with 2-Bromo-4-fluoro-1-iodobenzene. Adherence to these procedures is critical for ensuring personal safety and maintaining a secure laboratory environment.

Essential Safety Information

Proper handling of 2-Bromo-4-fluoro-1-iodobenzene, a halogenated aromatic compound, necessitates stringent safety measures. The primary hazards associated with this chemical include skin and eye irritation, and it may cause respiratory irritation.[1] It is also harmful if swallowed.[2]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment strategy is mandatory. The following table summarizes the required PPE for handling this compound.

Body Part	Required PPE	Specifications and Best Practices
Eyes/Face	Chemical safety goggles and face shield	Goggles must provide a complete seal around the eyes. A face shield should be worn in addition to goggles, especially when there is a risk of splashing.
Hands	Chemical-resistant gloves	Nitrile, neoprene, or butyl rubber gloves are recommended. Double-gloving can provide additional protection. Always check the glove manufacturer's compatibility chart.
Body	Chemical-resistant laboratory coat or apron	A fully buttoned, long-sleeved lab coat is the minimum requirement. For larger quantities or tasks with a higher risk of exposure, a chemical-resistant apron or coveralls should be worn.
Respiratory	NIOSH-approved respirator	To be used in a well-ventilated area, preferably within a chemical fume hood. If ventilation is inadequate, a respirator with appropriate organic vapor cartridges is necessary. For emergencies or high-concentration exposures, a self-contained breathing apparatus (SCBA) is required.
Feet	Closed-toe shoes	Chemical-resistant, steel-toe boots or shoes are recommended to protect against spills.

Emergency First Aid Procedures

In the event of accidental exposure, immediate action is crucial.

Exposure Route	First Aid Measures
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open.[3] Seek immediate medical attention.
Skin Contact	Remove contaminated clothing and shoes immediately. Wash the affected area with plenty of soap and water.[4] Seek medical attention if irritation persists.
Inhalation	Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.[3]
Ingestion	Do NOT induce vomiting. Rinse the mouth with water.[2][3] Seek immediate medical attention.

Operational Plan: From Receipt to Disposal

A systematic approach to handling 2-Bromo-4-fluoro-1-iodobenzene is essential for safety and experimental integrity.

Preparation and Engineering Controls

• Work Area: All handling of 2-Bromo-4-fluoro-1-iodobenzene must be conducted in a certified chemical fume hood.

• Ventilation: Ensure the fume hood has a face velocity that meets institutional safety standards.

• Emergency Equipment: Confirm that a safety shower and eyewash station are readily accessible and in good working order.

• Spill Kit: Have a spill kit containing appropriate absorbent materials (e.g., vermiculite, sand, or commercial sorbent pads) readily available.

Handling Procedures

• Personal Protective Equipment: Don all required PPE as outlined in the table above before handling the chemical.

• Weighing and Transfer:

  • Perform all weighing and transfers within the chemical fume hood.

  • Use appropriate, clean, and dry glassware and tools.

  • For solids, use a spatula or powder funnel to minimize dust generation.

  • For liquids, use a calibrated pipette or syringe.

• Experimental Use:

  • Keep containers of 2-Bromo-4-fluoro-1-iodobenzene sealed when not in use.

  • This compound is light-sensitive and should be stored in the dark.[2]

  • Avoid heating the compound unless specified in a validated protocol and with appropriate engineering controls in place.

Storage

• Location: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

• Container: Keep the container tightly closed and properly labeled.

• Segregation: Store halogenated compounds separately from other chemical classes.

Disposal Plan

Proper disposal of 2-Bromo-4-fluoro-1-iodobenzene and associated waste is a critical component of the laboratory workflow.

Waste Segregation

• Halogenated Waste: All waste containing 2-Bromo-4-fluoro-1-iodobenzene, including contaminated consumables (e.g., gloves, pipette tips, paper towels) and reaction byproducts, must be collected in a designated "Halogenated Organic Waste" container.

• Non-Halogenated Waste: Do not mix halogenated waste with non-halogenated waste streams.

Waste Collection and Labeling

• Container: Use a clearly labeled, leak-proof, and chemically compatible waste container.

• Labeling: The label must include the words "Hazardous Waste," the full chemical name "2-Bromo-4-fluoro-1-iodobenzene," and any other components in the waste mixture.

Disposal Procedure

• Licensed Disposal: All hazardous waste must be disposed of through the institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

• Incineration: The typical method of disposal for halogenated organic compounds is high-temperature incineration.

• Empty Containers: Rinse empty containers with a suitable solvent (e.g., acetone or ethanol) three times. Collect the rinsate as halogenated hazardous waste. The defaced, triple-rinsed container can then be disposed of as non-hazardous waste according to institutional guidelines.

Experimental Workflow and Safety Logic

The following diagram illustrates the logical flow for the safe handling of 2-Bromo-4-fluoro-1-iodobenzene, from initial preparation to final disposal.

Caption: A workflow diagram illustrating the key steps for the safe handling of 2-Bromo-4-fluoro-1-iodobenzene.

References

• 1. 2-Bromo-4-fluoro-1-iodobenzene | C6H3BrFI | CID 2773372 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. downloads.ossila.com [downloads.ossila.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. fishersci.com [fishersci.com]